Sulfur difluoride

• CAS: 13814-25-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Properties of Sulfur Difluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur difluoride (SF₂), a nonlinear molecule with C₂ᵥ symmetry, is a fascinating yet highly unstable inorganic compound.[1][2] Its transient nature and high reactivity make it a subject of significant interest in chemical research, particularly in the study of sulfur-fluorine compounds. This guide provides a comprehensive overview of the synthesis, properties, and reactivity of SF₂, tailored for a technical audience.

Synthesis of Sulfur Difluoride

The generation of sulfur difluoride is most commonly achieved through the reaction of sulfur dichloride (SCl₂) with a metal fluoride at low pressures.[2] Mercury(II) fluoride (HgF₂) or potassium fluoride (KF) are typically employed for this purpose.[2] An alternative synthesis route involves the reaction of oxygen difluoride (OF₂) with hydrogen sulfide (H₂S).

Reaction Pathways:

• SCl₂ + 2 KF → SF₂ + 2 KCl

• SCl₂ + HgF₂ → SF₂ + HgCl₂

• OF₂ + H₂S → SF₂ + H₂O

Caption: Synthesis Pathways of Sulfur Difluoride.

Experimental Protocol: Synthesis from Sulfur Dichloride and Mercury(II) Fluoride

This protocol outlines a general procedure for the laboratory-scale synthesis of sulfur difluoride. Extreme caution is advised due to the high toxicity and reactivity of the involved substances.

Materials:

• Sulfur dichloride (SCl₂)

• Mercury(II) fluoride (HgF₂)

• Low-pressure reaction vessel

• Vacuum line

• Cold traps (e.g., liquid nitrogen)

Procedure:

• Apparatus Setup: Assemble the reaction vessel on a vacuum line equipped with at least two cold traps. The entire apparatus must be scrupulously dried to prevent hydrolysis of the reactants and products.

• Reactant Charging: In a dry, inert atmosphere (e.g., a glovebox), charge the reaction vessel with mercury(II) fluoride.

• Evacuation: Evacuate the reaction apparatus to a low pressure.

• Reactant Introduction: Slowly introduce sulfur dichloride vapor into the reaction vessel. The flow rate should be carefully controlled to maintain a low pressure throughout the reaction.

• Reaction Conditions: The reaction typically proceeds at room temperature. Gentle heating may be applied to facilitate the reaction, but this must be done with extreme care due to the instability of the product.

• Product Collection: The gaseous sulfur difluoride product is continuously removed from the reaction vessel under vacuum and collected in a cold trap cooled with liquid nitrogen. Unreacted SCl₂ and other volatile byproducts may also be collected.

• Purification: Purification of SF₂ can be achieved by low-temperature fractional distillation. The collected products in the cold trap are slowly warmed, and the different components are collected in separate traps based on their boiling points.

Properties of Sulfur Difluoride

Sulfur difluoride is a colorless gas that is highly unstable and readily decomposes. Its physical and chemical properties are summarized in the tables below.

Physical and Molecular Properties

Property	Value	Reference
Molecular Formula	SF₂
Molar Mass	70.062 g/mol
Appearance	Colorless gas
Molecular Geometry	Bent (C₂ᵥ symmetry)	[1]
S-F Bond Length	1.589 Å	[1]
F-S-F Bond Angle	98° 16'	[1]
Dipole Moment	1.05 D	[1]

Thermodynamic Properties

Property	Value	Reference
Standard Enthalpy of Formation (ΔfH°₂₉₈)	-293.19 ± 10.00 kJ/mol	[3]
Standard Entropy (S°₂₉₈)	257.60 ± 0.10 J/(K·mol)	[3]
Heat Capacity (Cp₂₉₈)	44.41 J/(K·mol)	[3]

Spectroscopic Data

Spectroscopic Method	Wavenumber (cm⁻¹)	Reference
Infrared (Fundamental Vibrations)	ν₁ (A₁): 839	[3]
ν₂ (A₁): 355	[3]
ν₃ (B₂): 813	[3]

Reactivity and Chemical Behavior

Sulfur difluoride is a highly reactive species that acts as a strong oxidizing agent.[3] Its chemistry is dominated by its instability and tendency to undergo dimerization and react with a variety of substances.

Dimerization to FSSF₃

Sulfur difluoride readily dimerizes to form 1,1,1,2-tetrafluorodisulfane (FSSF₃), an unsymmetrical isomer of S₂F₄.[4] This dimerization is a reversible process.[4] The proposed mechanism involves the insertion of one SF₂ molecule into the S-F bond of another.

Caption: Dimerization of SF₂ to FSSF₃.

Reaction with Water

Sulfur difluoride reacts violently with water, undergoing hydrolysis to produce hydrofluoric acid and sulfur dioxide, both of which are toxic and corrosive.[3]

Reaction: SF₂ + 2 H₂O → SO₂ + 2 HF

Reactions with Other Compounds

Due to its high reactivity, SF₂ is expected to react aggressively with numerous organic compounds.[3] It is also utilized as a reagent in the synthesis of other sulfur fluorides.[3] While specific, well-documented examples of its reactions with a broad range of organic and inorganic compounds are scarce due to its instability, its behavior as a strong oxidizing agent suggests it will readily react with reducing agents and compounds containing easily oxidizable functional groups.

Safety and Handling

The handling of sulfur difluoride requires stringent safety protocols due to its high toxicity, reactivity, and instability.

• Engineering Controls: All work with SF₂ must be conducted in a well-ventilated fume hood or a glovebox. A vacuum line with appropriate trapping is necessary for its synthesis and manipulation.

• Personal Protective Equipment (PPE): Chemical-resistant gloves, a lab coat, and safety goggles are mandatory. In the event of a potential leak or exposure, respiratory protection, such as a self-contained breathing apparatus (SCBA), should be used.

• Storage: Due to its instability, SF₂ is typically generated in situ for immediate use. If short-term storage is necessary, it must be kept at very low temperatures (e.g., in a liquid nitrogen trap) in a properly sealed and compatible container.

• Incompatible Materials: SF₂ should be kept away from water, moisture, and reducing agents.

• Emergency Procedures: In case of a leak, the area should be evacuated immediately. Spills should be handled by trained personnel with appropriate PPE.

Conclusion

Sulfur difluoride is a highly reactive and unstable molecule with a well-defined bent structure. While its synthesis is achievable through established methods, its handling and characterization require specialized equipment and stringent safety precautions. Its propensity to dimerize and react with a variety of substances makes it a valuable subject for fundamental chemical research, although its practical applications are limited by its instability. Further research into its reactivity could unveil novel synthetic pathways for other sulfur-fluorine compounds.

References

• 1. Microwave spectrum and structure of sulfur difluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 3. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 4. Difluorodisulfanedifluoride - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Molecular Structure and Bonding of Sulfur Difluoride (SF₂)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfur difluoride (SF₂) is an inorganic compound notable for its bent molecular geometry and inherent instability. This guide provides a comprehensive technical overview of the molecular structure, bonding, and key physicochemical properties of SF₂. Leveraging Valence Shell Electron Pair Repulsion (VSEPR) theory, hybridization concepts, and Molecular Orbital (MO) theory, we explore the electronic and geometric configurations that define this molecule. Detailed summaries of its quantitative structural data, experimental determination protocols, synthesis, and reactivity are presented to offer a thorough understanding for professionals in research and development.

Molecular Structure and Geometry

The spatial arrangement of atoms in sulfur difluoride is a direct consequence of the electronic configuration of its central sulfur atom. A combination of theoretical models provides a robust framework for understanding its structure.

Lewis Structure and Valence Shell Electron Pair Repulsion (VSEPR) Theory

The foundation for understanding SF₂'s geometry begins with its Lewis structure. The molecule consists of one sulfur atom and two fluorine atoms. Sulfur, in Group 16, contributes six valence electrons, while each fluorine, in Group 17, contributes seven, for a total of 20 valence electrons.

The resulting Lewis structure features a central sulfur atom forming single covalent bonds with two fluorine atoms. The octets of the fluorine atoms are completed with three lone pairs each. The remaining four valence electrons reside on the sulfur atom as two lone pairs.[1][2][3]

According to VSEPR theory, the four electron pairs around the central sulfur atom (two bonding pairs and two lone pairs) arrange themselves in a tetrahedral electron geometry to minimize electrostatic repulsion.[4] However, the molecular geometry, which describes the arrangement of only the atoms, is bent or V-shaped .[1][2] The VSEPR notation for SF₂ is AX₂E₂, where 'A' is the central atom, 'X' is a bonded atom, and 'E' represents a lone pair.

The presence of two lone pairs on the sulfur atom exerts greater repulsive forces than the bonding pairs, compressing the F-S-F bond angle to be significantly less than the ideal tetrahedral angle of 109.5°.[5][6]

Figure 1: VSEPR theory workflow for predicting the geometry of SF₂.

Hybridization

To accommodate four regions of electron density (two bonds and two lone pairs), the sulfur atom in SF₂ undergoes sp³ hybridization . Its one 3s and three 3p atomic orbitals combine to form four equivalent sp³ hybrid orbitals, which are arranged tetrahedrally. Two of these orbitals overlap with the 2p orbitals of the fluorine atoms to form the two S-F sigma (σ) bonds, while the other two orbitals hold the lone pairs.[5]

Figure 2: Orbital hybridization scheme for the central sulfur atom in SF₂.

Chemical Bonding and Polarity

The nature of the bonds within SF₂ and the overall distribution of charge across the molecule are critical to its chemical properties.

Bond Polarity

The S-F bond is polar covalent . This polarity arises from the significant difference in electronegativity between sulfur (2.58 on the Pauling scale) and fluorine (3.98).[5] The highly electronegative fluorine atoms pull the shared bonding electrons closer, creating a partial negative charge (δ-) on each fluorine and a partial positive charge (δ+) on the sulfur atom.

Molecular Polarity

Despite the presence of two identical polar bonds, the SF₂ molecule is polar . Its bent geometry prevents the individual S-F bond dipoles from canceling each other out.[5][7] The vector sum of the bond dipoles results in a non-zero net molecular dipole moment, making the molecule polar. This polarity influences its physical properties and reactivity.[2]

Figure 3: Logical flow determining the polarity of the SF₂ molecule.

Molecular Orbital (MO) Theory Perspective

While VSEPR and hybridization theories offer a convenient localized model, Molecular Orbital (MO) theory provides a more detailed, delocalized view of the electronic structure. For a molecule like SF₂, the 3s and 3p atomic orbitals of sulfur and the 2p atomic orbitals of the two fluorine atoms combine to form a set of molecular orbitals (bonding, non-bonding, and antibonding).

The 20 valence electrons fill these molecular orbitals. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) are key to understanding the molecule's reactivity. The MO model correctly predicts the bent geometry and explains the distribution of electron density across the entire molecule.

Quantitative Structural Data

The structural parameters of SF₂ have been precisely determined through experimental techniques.

Property	Value	Reference(s)
Molecular Geometry	Bent / V-shaped	[1][2]
F-S-F Bond Angle	98° 16' (approx. 98.3°)	[6][8]
S-F Bond Length	1.589 Å (159 pm)	[8][9][10]
Dipole Moment (µ)	1.05 D	[8]
Hybridization of S	sp³	[5]

Experimental Protocols for Structural Determination

The primary experimental technique used to determine the precise molecular structure of SF₂ is microwave rotational spectroscopy .[8]

Methodology: Microwave Rotational Spectroscopy

This method is highly effective for determining the geometry of small, polar molecules in the gas phase.[11]

• Sample Preparation: A gaseous sample of SF₂ is introduced into a high-vacuum sample cell at low pressure. This ensures that molecules can rotate freely with minimal intermolecular collisions.

• Microwave Irradiation: The sample is irradiated with microwave radiation of continuously varying frequency.

• Absorption of Radiation: As a polar molecule, SF₂ possesses a permanent electric dipole moment. This allows it to interact with the oscillating electric field of the microwave radiation, absorbing energy at specific frequencies that correspond to transitions between quantized rotational energy levels.

• Spectral Analysis: A detector measures the absorption of microwave radiation as a function of frequency, generating a rotational spectrum consisting of sharp absorption lines.

• Determination of Rotational Constants: The frequencies of these spectral lines are used to calculate the molecule's principal moments of inertia (Iₐ, Iₑ, I𝒸), from which highly precise rotational constants (A, B, C) are derived.

• Structural Calculation: By analyzing the rotational constants for the primary isotopic species (³²S¹⁹F₂) and at least one other isotopologue (e.g., ³⁴S¹⁹F₂), the positions of the atoms can be determined using Kraitchman's equations. This allows for the precise calculation of the S-F bond lengths and the F-S-F bond angle.[8][9] The Stark effect (the splitting of spectral lines in an applied electric field) is used to determine the molecule's electric dipole moment.[4]

Synthesis and Reactivity

Sulfur difluoride is a highly unstable compound that cannot be stored for long periods.

Synthesis

SF₂ can be generated through several methods, typically involving the fluorination of other sulfur compounds at low pressures. Common laboratory syntheses include:

• The reaction of sulfur dichloride (SCl₂) with potassium fluoride (KF) or mercury(II) fluoride (HgF₂).[12]

  • SCl₂ + 2 KF → SF₂ + 2 KCl

  • SCl₂ + HgF₂ → SF₂ + HgCl₂

• The reaction of hydrogen sulfide (H₂S) with oxygen difluoride (OF₂).[12]

  • OF₂ + H₂S → SF₂ + H₂O

Reactivity and Instability

SF₂ is highly reactive and readily undergoes decomposition. Its most notable reaction is its rapid dimerization into disulfur tetrafluoride (FSSF₃), an unsymmetrical isomer of S₂F₄.[10][12] This instability makes its experimental study challenging and necessitates its preparation in situ for most applications.

References

• 1. Disulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. Sf2 Lewis Structure - Housing Innovations [dev.housing.arizona.edu]
• 3. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 4. Determination of molecular structure with microwave spectroscopy - Discussions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Molecular Orbital Theory [chemed.chem.purdue.edu]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. McGuire Research Group [mcguirelab.mit.edu]
• 12. Sulfur difluoride - Wikipedia [en.wikipedia.org]

Theoretical Prediction of Sulfur Difluoride Geometry: An In-depth Technical Guide

Abstract

Sulfur difluoride (SF₂) is a molecule of significant interest in theoretical and experimental chemistry due to its simple yet illustrative structure. This technical guide provides a comprehensive overview of the theoretical prediction of SF₂ geometry, supported by computational data and validated by experimental findings. We delve into the application of Valence Shell Electron Pair Repulsion (VSEPR) theory, and advanced computational chemistry methods such as ab initio and Density Functional Theory (DFT) calculations. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the principles and methodologies used to determine and predict molecular geometry.

Introduction

The three-dimensional arrangement of atoms in a molecule is a fundamental determinant of its physical and chemical properties, including reactivity, polarity, and spectroscopic signature.[1] For sulfur difluoride (SF₂), a precise understanding of its geometry is crucial for applications in specialized chemical processes. This guide outlines the theoretical frameworks and computational workflows used to predict the bent geometry of SF₂.

The central sulfur atom in SF₂ is bonded to two fluorine atoms and possesses two lone pairs of electrons.[2] This arrangement leads to a unique geometry that deviates from simple linear predictions. We will explore how theoretical models account for the repulsive forces between electron pairs to arrive at the correct molecular shape.

Theoretical Framework: VSEPR Theory

The Valence Shell Electron Pair Repulsion (VSEPR) theory is a foundational model used to predict the geometry of molecules based on minimizing the electrostatic repulsion between electron pairs in the valence shell of the central atom.[3][4]

Application of VSEPR to SF₂

The prediction of SF₂ geometry using VSEPR theory follows a systematic workflow:

• Lewis Structure Determination : The first step is to draw the Lewis structure to identify the arrangement of valence electrons.[5]

  • Sulfur (S), the central atom, has 6 valence electrons.

  • Each Fluorine (F) atom has 7 valence electrons.

  • Total valence electrons = 6 + (2 × 7) = 20 electrons.[2][5]

  • The resulting Lewis structure shows the sulfur atom single-bonded to two fluorine atoms and holding two lone pairs of electrons.[2][6]

• Electron Domain Geometry : The number of electron domains (bonding pairs and lone pairs) around the central atom determines the electron geometry.

  • SF₂ has two bonding pairs (S-F bonds) and two lone pairs on the sulfur atom, totaling four electron domains.[5]

  • With four electron domains, the electron geometry is tetrahedral , which arranges the electron pairs to be as far apart as possible, with an ideal angle of 109.5°.[3][7][8]

• Molecular Geometry : The molecular geometry is determined by the arrangement of the atoms only.

  • According to the VSEPR model, a molecule with two bonding pairs and two lone pairs (AX₂E₂) has a bent or V-shaped molecular geometry.[6][7] The lone pairs occupy more space and exert greater repulsive forces than bonding pairs, compressing the bond angle.[3]

Figure 1: VSEPR theory workflow for predicting SF₂ geometry.

Computational Chemistry Methods

While VSEPR theory provides a qualitative prediction, computational chemistry offers quantitative data on molecular geometry through methods like ab initio calculations and Density Functional Theory (DFT).[1] These methods solve the Schrödinger equation to find the minimum energy configuration of the molecule.[1][9]

Geometry Optimization Workflow

The process of computational geometry prediction involves an iterative process to find the lowest energy structure, known as geometry optimization.

• Initial Guess : A starting geometry for SF₂ is proposed, often based on VSEPR theory or standard bond lengths.

• Energy Calculation : The electronic energy of the initial geometry is calculated using a chosen theoretical method (e.g., DFT with a specific functional) and basis set.

• Force Calculation : The forces on each atom are computed. If the forces are not close to zero, the atoms are moved in a direction that lowers the overall energy.

• Iteration : Steps 2 and 3 are repeated until the forces on the atoms are negligible and the energy change between steps is minimal, indicating a stable, low-energy structure has been found.

References

• 1. Molecular Geometry Prediction → Area → Sustainability [pollution.sustainability-directory.com]
• 2. Page loading... [guidechem.com]
• 3. proprep.com [proprep.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Determine the molecular shape and polarity of sulfur difluoride (SF₂) usi.. [askfilo.com]
• 6. geometryofmolecules.com [geometryofmolecules.com]
• 7. topblogtenz.com [topblogtenz.com]
• 8. SF2 Geometry and Hybridization - Chemistry Steps [general.chemistrysteps.com]
• 9. researchgate.net [researchgate.net]

In-depth Technical Guide to Computational Studies of SF₂ Electronic States

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational methodologies and findings related to the electronic states of sulfur difluoride (SF₂). SF₂ is a molecule of significant interest due to its role as a reactive intermediate in various chemical processes, including plasma etching. Understanding its electronic structure is crucial for controlling these processes and for the broader field of sulfur chemistry. This document summarizes key quantitative data from high-level computational studies, details the theoretical protocols employed, and visualizes the relationships between different computational steps.

Ground Electronic State of SF₂ (X̃ ¹A₁)

The ground electronic state of sulfur difluoride is of ¹A₁ symmetry. Its geometric and energetic properties have been extensively studied using high-level ab initio methods.

Computational Data

A highly accurate characterization of the ground state has been achieved using the restricted-spin coupled-cluster with single and double and perturbative triple excitations [RCCSD(T)] method. The key quantitative data are summarized in the table below.

Parameter	Value	Method	Basis Set
Equilibrium Geometry
S-F Bond Length (rₑ)	1.588 Å	RCCSD(T)	aug-cc-pV(5+d)Z
F-S-F Bond Angle (θₑ)	98.07°	RCCSD(T)	aug-cc-pV(5+d)Z
Harmonic Vibrational Frequencies
Symmetric Stretch (ν₁)	845 cm⁻¹	RCCSD(T)	aug-cc-pV(Q+d)Z
Bending (ν₂)	358 cm⁻¹	RCCSD(T)	aug-cc-pV(Q+d)Z
Asymmetric Stretch (ν₃)	833 cm⁻¹	RCCSD(T)	aug-cc-pV(Q+d)Z

Experimental Protocols: Ground State Calculation Workflow

The computational protocol for obtaining accurate ground state properties of SF₂ typically involves a series of steps, starting from a less computationally expensive method and progressively moving to more accurate ones.

Computational workflow for ground state calculations.

Methodology Details:

• Initial Geometry: A reasonable starting geometry for SF₂ is constructed based on VSEPR theory or data from similar molecules.

• Hartree-Fock (HF) Optimization: The initial geometry is optimized at the Hartree-Fock level of theory with a modest basis set (e.g., cc-pVDZ). This provides a good starting point for more accurate calculations.

• Post-HF Optimization: The geometry is further refined using a correlated method such as Møller-Plesset perturbation theory (MP2) or a density functional theory (DFT) functional.

• High-Accuracy Optimization: For the highest accuracy, a coupled-cluster method like RCCSD(T) with a large basis set (e.g., aug-cc-pV(Q+d)Z or aug-cc-pV(5+d)Z) is employed for the final geometry optimization.

• Frequency Calculation: At the final optimized geometry, a vibrational frequency calculation is performed at the same high level of theory to confirm that the structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain the harmonic vibrational frequencies.

Low-Lying Singlet Excited Electronic States of SF₂

The excited electronic states of SF₂ are crucial for understanding its photochemistry. Theoretical studies have employed multireference methods to accurately describe these states, as single-reference methods often fail for excited states with significant multi-configurational character.

Computational Data

The geometries of the low-lying singlet excited states have been optimized using the Complete Active Space Self-Consistent Field (CASSCF) and Multiconfigurational Second-Order Perturbation Theory (CASPT2) methods. The adiabatic excitation energies (T₀) calculated with CASPT2 and Multireference Singles and Doubles Configuration Interaction (MRSDCI) provide insights into the relative energies of these states.

State	Symmetry	Adiabatic Excitation Energy (T₀) (eV) - CASPT2	Adiabatic Excitation Energy (T₀) (eV) - MRSDCI
X̃ ¹A₁	¹A₁	0.00	0.00
1 ¹B₁	¹B₁	3.63	3.61
1 ¹A₂	¹A₂	4.08	4.06
2 ¹B₁	¹B₁	4.98	4.95

Note: These values are based on the abstract of a key study, and further details from the full publication would be necessary for a more comprehensive analysis.

Experimental Protocols: Excited State Calculation Workflow

The calculation of excited state properties, particularly for molecules with potential for strong electron correlation, requires a more sophisticated workflow than ground state calculations. Multireference methods are often essential.

Workflow for multireference excited state calculations.

Methodology Details:

• Ground State Calculation: An initial calculation on the ground state is performed to obtain a good set of molecular orbitals.

• Active Space Selection: A crucial step in multireference calculations is the selection of the active space for the CASSCF calculation. This typically includes the highest occupied molecular orbital (HOMO), the lowest unoccupied molecular orbital (LUMO), and other frontier orbitals that are expected to be involved in the electronic excitations. For SF₂, the active space would likely involve the valence p-orbitals of sulfur and fluorine.

• State-Averaged CASSCF (SA-CASSCF): A SA-CASSCF calculation is performed to obtain a balanced description of the ground and several low-lying excited states. This involves optimizing the molecular orbitals and the configuration interaction coefficients for an average energy of the states of interest.

• Dynamic Correlation Correction (CASPT2): The CASSCF method accounts for static electron correlation within the active space. To include dynamic correlation, a second-order perturbation theory correction (CASPT2) is applied to the CASSCF energies.

• Excited State Geometry Optimization: The geometries of the individual excited states are optimized at the CASSCF or CASPT2 level of theory.

• Final Energies: The final adiabatic excitation energies are calculated as the difference in the CASPT2 energies between the optimized ground and excited states, including zero-point vibrational energy corrections.

Cationic Electronic States of SF₂⁺

The study of the cationic states of SF₂ is important for interpreting its photoelectron spectrum. High-accuracy computational methods have been employed to determine the geometries and ionization energies of these states.

Computational Data

The geometries and energies of the low-lying doublet electronic states of SF₂⁺ have been calculated using the RCCSD(T) method with large basis sets.

State	Symmetry	S-F Bond Length (rₑ) (Å)	F-S-F Bond Angle (θₑ) (°)	Adiabatic Ionization Energy (eV)	Vertical Ionization Energy (eV)
X̃ ⁺ ²B₁	²B₁	1.602	102.3	10.12	10.27
à ⁺ ²A₁	²A₁	1.579	120.7	12.45	12.68
B̃ ⁺ ²B₂	²B₂	1.661	82.8	13.51	13.72
C̃ ⁺ ²A₂	²A₂	1.637	96.5	14.89	15.08

Data obtained from RCCSD(T)/aug-cc-pV(5+d)Z calculations.

Experimental Protocols: Cationic State Calculation and Photoelectron Spectrum Simulation

The computational workflow for studying cationic states and simulating the photoelectron spectrum involves calculating the properties of both the neutral ground state and the various cationic states.

Workflow for simulating the photoelectron spectrum.

Methodology Details:

• Neutral and Cationic State Calculations: The equilibrium geometries and harmonic vibrational frequencies of the neutral SF₂ ground state and the low-lying cationic states of SF₂⁺ are calculated at a high level of theory (e.g., RCCSD(T)).

• Potential Energy Function (PEF) Computation: For a more accurate simulation, potential energy functions are computed for the neutral and cationic states.

• Franck-Condon Factor (FCF) Calculation: Anharmonic vibrational wavefunctions are obtained from the PEFs, and these are used to compute the Franck-Condon factors for the photoionization transitions. The Duschinsky effect, which accounts for the mixing of normal modes between different electronic states, should be included for accurate intensity predictions.

• Spectrum Simulation: The calculated ionization energies and Franck-Condon factors are used to simulate the photoelectron spectrum, which can then be compared with experimental data.

This guide provides a foundational understanding of the computational approaches used to study the electronic states of SF₂. For more in-depth information, researchers are encouraged to consult the primary literature cited herein.

discovery and characterization of transient SF₂

An In-depth Technical Guide to the Discovery and Characterization of Transient Sulfur Difluoride (SF₂)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfur difluoride (SF₂) is a transient inorganic compound that has garnered significant interest due to its high reactivity and unique molecular structure. This guide provides a comprehensive overview of the discovery, generation, and characterization of this fleeting molecule. It details the experimental protocols for its observation using state-of-the-art spectroscopic techniques, presents its key physicochemical properties in a structured format, and elucidates its known reaction pathways. This document is intended to serve as a valuable resource for researchers in chemistry, materials science, and drug development who are interested in the fundamental properties and potential applications of reactive sulfur-fluorine species.

Introduction

Sulfur difluoride is a V-shaped molecule with C₂ᵥ symmetry. Its transient nature makes it challenging to study, as it readily undergoes dimerization to form FSSF₃.[1] The discovery and characterization of SF₂ have been heavily reliant on specialized spectroscopic techniques capable of probing short-lived species in the gas phase or under matrix-isolated conditions. Understanding the properties of SF₂ is crucial for elucidating the complex chemistry of sulfur fluorides and has implications for various fields, including atmospheric chemistry and the development of novel fluorinating agents.

Generation of Transient SF₂

The generation of SF₂ for experimental study requires methods that can produce the molecule in a controlled environment, typically in the gas phase at low pressures or trapped in an inert matrix.

Several methods have been successfully employed:

• Reaction of Sulfur Dichloride with Metal Fluorides: One of the primary methods for generating SF₂ involves the reaction of sulfur dichloride (SCl₂) with a fluoride source such as potassium fluoride (KF) or mercury(II) fluoride (HgF₂).[1]

• Electric Discharge in Sulfur Hexafluoride: A common technique for producing a variety of transient species, including SF₂, is to pass a precursor gas through an electric discharge. In the case of SF₂, a discharge in sulfur hexafluoride (SF₆) or a mixture containing SF₆ can lead to its formation.[2] The high-energy electrons in the discharge fragment the SF₆ molecules, leading to the formation of lower sulfur fluorides.

• Reaction of Oxygen Difluoride with Hydrogen Sulfide: SF₂ can also be formed through the reaction of oxygen difluoride (OF₂) with hydrogen sulfide (H₂S).[1]

Experimental Characterization Techniques

The characterization of the fleeting SF₂ molecule necessitates the use of high-resolution spectroscopic techniques. The following sections detail the experimental protocols for the key methods used to probe its structure and properties.

Microwave Spectroscopy

Microwave spectroscopy is a powerful tool for determining the precise geometric structure of molecules in the gas phase by measuring the absorption of microwave radiation corresponding to rotational transitions.

Experimental Protocol:

• Generation of SF₂: Gaseous SF₂ is produced in a flow system by passing a precursor, such as SCl₂, over heated potassium fluoride (KF) or by subjecting SF₆ to an electric discharge.

• Introduction into Spectrometer: The transient SF₂ is then rapidly introduced into the sample cell of a microwave spectrometer. Parallel plate cells are often employed for the study of transient species.[3]

• Microwave Radiation: The sample is irradiated with microwave radiation, and the absorption spectrum is recorded.

• Data Analysis: The rotational constants (A, B, and C) are determined from the frequencies of the observed rotational transitions. These constants are inversely proportional to the moments of inertia of the molecule, from which the bond length and bond angle can be precisely calculated.

Matrix Isolation Infrared Spectroscopy

Matrix isolation is a technique used to trap reactive species, such as SF₂, in a solid, inert matrix at cryogenic temperatures. This allows for their spectroscopic characterization without the interference of intermolecular interactions or rapid decomposition.

Experimental Protocol:

• Precursor Selection: A suitable precursor for SF₂, such as SCl₂ or SF₆, is chosen.

• Matrix Gas: A large excess of an inert gas, typically argon (Ar) or neon (Ne), is used as the matrix material. The precursor-to-matrix gas ratio is usually high, on the order of 1:1000, to ensure proper isolation of the SF₂ molecules.[4]

• Deposition: The gas mixture is slowly deposited onto a cryogenic substrate (e.g., a CsI window for IR spectroscopy) cooled to very low temperatures (typically 4-20 K).[4][5]

• In-situ Generation (optional): In some cases, the precursor is photolyzed after deposition in the matrix to generate the transient species of interest.

• Spectroscopic Analysis: The infrared spectrum of the matrix-isolated SF₂ is then recorded. The vibrational frequencies provide information about the bonding and structure of the molecule.

Photoelectron Spectroscopy

Photoelectron spectroscopy (PES) provides information about the electronic structure of molecules by measuring the kinetic energies of electrons ejected upon ionization by high-energy photons.

Experimental Protocol:

• Generation of SF₂: A beam of transient SF₂ molecules is generated in the gas phase using one of the methods described in Section 2.

• Ionization: The molecular beam is crossed with a beam of monochromatic high-energy photons (e.g., from a synchrotron source or a UV lamp) of known energy.[6]

• Electron Energy Analysis: The kinetic energies of the ejected photoelectrons are measured using an electron energy analyzer, such as a concentric hemispherical analyzer.[6]

• Data Analysis: The binding energies of the electrons in different molecular orbitals are determined from the kinetic energy of the photoelectrons. This provides insight into the electronic structure and bonding of SF₂.

Molecular Properties of SF₂

The following tables summarize the key quantitative data for sulfur difluoride obtained from various experimental and computational studies.

Table 1: Geometric Parameters of SF₂

Parameter	Value	Reference(s)
S-F Bond Length (r)	1.589 Å	[7]
F-S-F Bond Angle (θ)	98.16°	[7]

Table 2: Spectroscopic Constants of ³²S¹⁹F₂

Constant	Value	Unit	Reference(s)
Rotational Constants
A	26 950.5017(45)	MHz	[8]
B	9 212.04734(229)	MHz	[8]
C	6 845.31	MHz	[8]
Vibrational Frequencies
ν₁ (symmetric stretch)	839	cm⁻¹	[7]
ν₂ (bending)	355	cm⁻¹	[7]
ν₃ (asymmetric stretch)	813	cm⁻¹	[7]
Dipole Moment
μ	1.05	D	[8]

Table 3: Thermochemical and Dissociation Energy Data for SF₂

Property	Value	Unit	Reference(s)
Enthalpy of Formation (ΔfH°₂₉₈)	-296.6 ± 16.7	kJ/mol	[9]
F-S Bond Dissociation Energy (D₀)	91.7 ± 4.3	kcal/mol	[10]

Reactivity and Reaction Mechanisms

Transient SF₂ is highly reactive and readily undergoes reactions, with its dimerization being a prominent pathway.

Dimerization

SF₂ rapidly dimerizes to form thiothionyl fluoride, FSSF₃.[1] This unsymmetrical isomer is proposed to form via the insertion of one SF₂ molecule into the S-F bond of a second SF₂ molecule.[1]

Dimerization of SF₂ to FSSF₃.

Reaction with Water

Under high-temperature conditions, sulfur can react with water vapor to produce hydrogen sulfide (H₂S) and sulfur dioxide (SO₂).[11] While the direct reaction of SF₂ with water is not extensively detailed in the provided search results, it is expected to be vigorous given the reactivity of other sulfur fluorides.

Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental workflows and logical relationships relevant to the study of transient SF₂.

Workflow for Microwave Spectroscopy of SF₂.

Workflow for Matrix Isolation IR Spectroscopy of SF₂.

Conclusion

The study of transient sulfur difluoride provides a compelling example of how advanced experimental techniques can be employed to characterize highly reactive molecules. Through microwave, matrix isolation, and photoelectron spectroscopies, a detailed picture of the structure, bonding, and reactivity of SF₂ has emerged. The data and protocols presented in this guide offer a foundational resource for researchers seeking to further explore the chemistry of this and other transient species. Future work in this area may focus on elucidating more complex reaction mechanisms involving SF₂ and exploring its potential role as a reactive intermediate in various chemical processes.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. Organic Chemistry 2 - Methods - Ruhr-Universität Bochum [ruhr-uni-bochum.de]
• 5. Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 8. NIST Triatomic: SF2 [physics.nist.gov]
• 9. nist.gov [nist.gov]
• 10. web.stanford.edu [web.stanford.edu]
• 11. echemi.com [echemi.com]

Gas-Phase Thermochemistry of Sulfur Difluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur difluoride (SF₂), a transient inorganic molecule, plays a crucial role as an intermediate in the complex chemistry of sulfur-fluorine systems. Despite its fleeting existence under normal conditions, a thorough understanding of its gas-phase thermochemistry is paramount for modeling and predicting the behavior of sulfur-fluorine compounds in various applications, from industrial processes to atmospheric chemistry. This technical guide provides a comprehensive overview of the key gas-phase thermochemical properties of SF₂, detailing the experimental and computational methodologies employed in their determination.

Core Thermochemical Data

The following tables summarize the most critical quantitative data for the gas-phase thermochemistry of sulfur difluoride. These values are essential for thermodynamic calculations and for understanding the stability and reactivity of the molecule.

Table 1: Enthalpy of Formation, Entropy, and Heat Capacity of SF₂(g)

Property	Value	Units	Reference(s)
Standard Enthalpy of Formation (ΔfH°₂₉₈.₁₅ K)	-293.19 ± 10.00	kJ mol⁻¹	[1]
-289.3 ± 6.2	kJ mol⁻¹	[1]
-296.6 ± 16.7	kJ mol⁻¹	[2]
Standard Enthalpy of Formation (ΔfH°₀ K)	-291.00 ± 10.00	kJ mol⁻¹	[1]
Standard Entropy (S°₂₉₈.₁₅ K)	257.60 ± 0.10	J K⁻¹ mol⁻¹	[1]
Heat Capacity (Cp₂₉₈.₁₅ K)	44.41	J K⁻¹ mol⁻¹	[1]

Table 2: Ionization and Electron Attachment Energies of SF₂

Property	Value	Units	Reference(s)
Adiabatic Ionization Energy	10.08	eV	[2]
Adiabatic Ionization Energy	10.13 ± 0.20	eV

Table 3: Bond Dissociation Energies of SF₂ and Related Species

Bond	Dissociation Energy (D₀)	Units	Reference(s)
F-SF	3.86	eV
S-F in SF	3.57	eV

Experimental Methodologies

The determination of the thermochemical properties of a transient species like sulfur difluoride necessitates specialized experimental techniques capable of generating and probing the molecule in the gas phase.

Photoionization Mass Spectrometry (PIMS)

Photoionization mass spectrometry is a powerful technique for determining the ionization energies of molecules and the appearance energies of fragment ions. A general workflow for a PIMS experiment is outlined below.

Caption: Generalized workflow for Photoionization Mass Spectrometry.

In a typical experiment to study SF₂, a precursor molecule such as thionyl fluoride (SOF₂) or sulfur tetrafluoride (SF₄) is introduced into a flow tube reactor. The precursor is then subjected to pyrolysis or a microwave discharge to generate the SF₂ radical. The resulting gas mixture is expanded into a vacuum chamber, forming a supersonic molecular beam, which isolates the SF₂ molecules and cools them to low rotational and vibrational temperatures. This molecular beam is then intersected by a tunable vacuum ultraviolet (VUV) photon beam, often from a synchrotron light source. As the photon energy is scanned, the resulting ions are detected by a mass spectrometer, typically a time-of-flight (TOF) analyzer. The ion signal for a specific mass-to-charge ratio (m/z) is plotted as a function of photon energy to generate a photoionization efficiency (PIE) curve. The onset of the PIE curve for the parent ion (SF₂⁺) corresponds to the adiabatic ionization energy of SF₂. Similarly, the appearance energy of fragment ions can be determined from their respective PIE curves.

Photoelectron Spectroscopy (PES)

Photoelectron spectroscopy provides information about the electronic structure and vibrational frequencies of the cationic states of a molecule upon photoionization.

The experimental setup for PES is similar to that of PIMS in terms of generating the transient species. However, instead of detecting the ions, the kinetic energy of the ejected photoelectrons is measured. A fixed-energy photon source (e.g., a He I resonance lamp) is used to ionize the SF₂ molecules. The kinetic energy of the photoelectrons is analyzed by an electron energy analyzer. The resulting photoelectron spectrum is a plot of the number of electrons detected versus their kinetic energy. The difference between the photon energy and the kinetic energy of the photoelectrons gives the binding energy of the electrons, which corresponds to the energy required to reach different electronic and vibrational states of the SF₂⁺ cation.

Guided Ion Beam Mass Spectrometry (GIBMS)

Guided ion beam mass spectrometry is a powerful technique for determining bond dissociation energies. The method involves studying collision-induced dissociation (CID) of mass-selected ions.

Caption: General workflow for Guided Ion Beam Mass Spectrometry.

To determine the S-F bond dissociation energy in SF₂⁺, for example, SF₂⁺ ions are generated in an ion source, mass-selected, and then accelerated to a known kinetic energy. These ions are then passed through a collision cell containing a neutral collision gas (e.g., xenon). The collisions can induce dissociation of the SF₂⁺ ions into SF⁺ and F. The product ions and the remaining parent ions are then mass-analyzed and detected. By varying the kinetic energy of the parent ions and monitoring the abundance of the fragment ions, a cross-section for the dissociation process as a function of collision energy can be obtained. The threshold energy for the appearance of the fragment ion is then used to calculate the bond dissociation energy.

Computational Methodologies

Theoretical calculations are indispensable for complementing experimental data and for providing thermochemical values that are difficult or impossible to measure experimentally. High-level ab initio quantum chemical methods are commonly employed for this purpose.

Gaussian-n (G3 and G4) Theories

The Gaussian-n (G3 and G4) theories are composite computational methods designed to achieve high accuracy in thermochemical calculations. These methods involve a series of calculations at different levels of theory and basis sets, which are then combined in a well-defined manner to approximate a high-level calculation with a large basis set.

Caption: Workflow for G3/G4 computational thermochemistry.

A typical G3 or G4 calculation proceeds as follows:

• Geometry Optimization: The molecular geometry is optimized at a lower level of theory, such as B3LYP with a reasonably large basis set.

• Vibrational Frequencies: Vibrational frequencies are calculated at the same level of theory as the geometry optimization. These are used to determine the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Single-Point Energy Calculations: A series of single-point energy calculations are performed at higher levels of theory (e.g., MP4, CCSD(T)) with different basis sets using the optimized geometry.

• Energy Combination: The energies from these calculations are combined in a specific formula that includes empirical corrections to account for remaining basis set and correlation effects. This combined energy, along with the ZPVE and thermal corrections, is used to calculate the final thermochemical properties.

Thermochemical Relationships

The various thermochemical quantities are interconnected through fundamental thermodynamic cycles. A modified Born-Haber cycle can be used to illustrate the relationship between the enthalpy of formation, bond dissociation energy, and ionization energy of SF₂.

Caption: Thermochemical cycle for SF₂ ionization and dissociation.

This diagram illustrates how the energy required to form SF₂⁺ from its constituent atoms in their gaseous state can be reached through different pathways, allowing for the calculation of one unknown quantity if the others are known.

Conclusion

The gas-phase thermochemistry of sulfur difluoride is a rich and complex field that relies on a combination of sophisticated experimental techniques and high-level theoretical calculations. The data presented in this guide provide a solid foundation for understanding the energetic landscape of this important transient molecule. As experimental and computational methods continue to evolve, our knowledge of the thermochemistry of SF₂ and other reactive species will undoubtedly become even more refined, leading to more accurate models of complex chemical systems.

References

• 1. gaussian.com [gaussian.com]
• 2. nist.gov [nist.gov]

Spectroscopic Identification of Sulfur Difluoride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur difluoride (SF₂), a nonlinear molecule with C₂ᵥ symmetry, is a reactive and unstable gas that readily dimerizes.[1] Its transient nature makes its characterization challenging, yet crucial for understanding fundamental sulfur-fluorine chemistry and as a potential intermediate in various chemical processes. This technical guide provides a comprehensive overview of the spectroscopic techniques used to identify and characterize sulfur difluoride, including detailed experimental protocols, quantitative data, and logical workflows for its synthesis and analysis.

Synthesis of Sulfur Difluoride

The most common laboratory synthesis of sulfur difluoride involves the reaction of sulfur dichloride (SCl₂) with a metal fluoride, such as potassium fluoride (KF) or mercury(II) fluoride (HgF₂), at low pressures.[1] Another reported method is the reaction of oxygen difluoride (OF₂) with hydrogen sulfide (H₂S).[1]

Experimental Protocol: Synthesis from Sulfur Dichloride and Potassium Fluoride

This protocol is based on the fluorination of sulfur dichloride.[2]

Materials:

• Sulfur dichloride (SCl₂)

• Potassium fluoride (KF), powdered and dried

• Acetonitrile (solvent)

• Nitrogen gas (for inert atmosphere)

Equipment:

• A multi-necked flask (e.g., 12-L four-necked Pyrex flask)

• Thermocouple well

• Pressure-equalizing dropping funnel

• Stirrer

• Ice-cooled reflux condenser

• Second condenser cooled with a dry ice/acetone mixture (~ -60 °C)

• Receiver flask cooled in dry ice

Procedure:

• Under a nitrogen atmosphere, charge the flask with powdered sodium fluoride and acetonitrile.

• Heat the stirred mixture to 68-70 °C.

• Add sulfur dichloride from the dropping funnel at a controlled rate, maintaining the reaction temperature.

• The crude sulfur difluoride product will distill from the reaction mixture and can be collected in the receiver flask cooled with dry ice.

• Purification of the crude product can be achieved through fractional condensation.

Safety Precautions:

• Sulfur difluoride is unstable and reactive. All handling should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, should be worn at all times.

• Ensure all glassware is dry to prevent hydrolysis of sulfur dichloride and sulfur difluoride.

• Given the hazardous nature of related sulfur fluorides like sulfur hexafluoride, it is prudent to have emergency procedures in place for accidental gas releases.[3][4][5][6] This includes having access to self-contained breathing apparatus (SCBA) and ensuring adequate ventilation.[4][6]

The following diagram illustrates the workflow for the synthesis and purification of sulfur difluoride.

Diagram 1: Synthesis and purification workflow for SF₂.

Microwave Spectroscopy

Microwave spectroscopy is a powerful technique for determining the precise geometric structure of molecules in the gas phase.[7] It relies on the absorption of microwave radiation, which induces transitions between quantized rotational energy levels.[7] A molecule must possess a permanent dipole moment to be microwave active, which SF₂ does.[8]

Experimental Protocol

Given the instability of SF₂, its microwave spectrum is typically studied by flowing the freshly synthesized gas at low pressure through a waveguide absorption cell.

Equipment:

• Microwave spectrometer (e.g., a Stark-modulated spectrometer)

• Waveguide absorption cell

• Vacuum line for handling the gaseous sample

• Pumping system to maintain low pressure

Procedure:

• Synthesize SF₂ and direct the gaseous product into the microwave spectrometer.

• Maintain a low pressure of the SF₂ gas in the waveguide absorption cell.

• Irradiate the sample with microwave radiation and record the absorption spectrum.

• The analysis of the rotational transitions for both ³²SF₂ and ³⁴SF₂ isotopes allows for the determination of bond length, bond angle, and dipole moment.[5]

The following diagram illustrates the general experimental workflow for microwave spectroscopy of a gas-phase sample.

Diagram 2: Experimental workflow for microwave spectroscopy.

Quantitative Data

The analysis of the microwave spectrum of SF₂ provides the following structural parameters and rotational constants.

Parameter	³²SF₂ Value	³⁴SF₂ Value
Structural Parameters
S-F Bond Length (r)	1.589 Å[5]	1.589 Å[5]
F-S-F Bond Angle (θ)	98° 16'[5]	98° 16'[5]
Dipole Moment (µ)	1.05 D[5]	1.05 D[5]
Rotational Constants
A	30360.2 MHz	30356.5 MHz
B	10058.4 MHz	9821.1 MHz
C	7556.1 MHz	7401.5 MHz

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational modes of a molecule.[9] For gas-phase samples, the vibrational transitions are often accompanied by rotational transitions, leading to rovibrational spectra.[9] Fourier Transform Infrared (FTIR) spectroscopy is the preferred method for gas analysis due to its ability to measure multiple gas components simultaneously and its high sensitivity.[9][10][11][12][13]

Experimental Protocol

Equipment:

• Fourier Transform Infrared (FTIR) spectrometer

• Gas cell with appropriate window material (e.g., KBr or CsI)

• Vacuum line for sample handling

Procedure:

• Introduce the gaseous SF₂ sample into the gas cell at a known pressure.

• Acquire a background spectrum of the evacuated gas cell.

• Acquire the sample spectrum.

• The final absorbance spectrum is obtained by ratioing the sample spectrum to the background spectrum.

The following diagram illustrates the logical flow of an FTIR experiment.

Diagram 3: Logical flow of an FTIR experiment.

Quantitative Data

The fundamental vibrational frequencies of SF₂ have been identified through gas-phase IR spectroscopy.

Vibrational Mode	Symmetry	Wavenumber (cm⁻¹)
ν₁ (Symmetric Stretch)	a₁	834
ν₂ (Bending)	a₁	358
ν₃ (Asymmetric Stretch)	b₁	813

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.[8] For SF₂, Resonance-Enhanced Multiphoton Ionization (REMPI) spectroscopy is a particularly useful technique for studying its Rydberg states. REMPI is a highly sensitive and selective method that uses lasers to excite and then ionize a molecule, with the resulting ions detected by a mass spectrometer.[14]

Experimental Protocol: REMPI Spectroscopy

Equipment:

• Pulsed laser system (e.g., Nd:YAG pumped dye laser)

• Frequency doubling crystals

• Supersonic molecular beam source

• Time-of-flight (TOF) mass spectrometer

• Microchannel plate detector

Procedure:

• Generate SF₂ radicals, for example, by a pulsed DC discharge of a SF₆/Ar gas mixture in a supersonic molecular beam.

• The jet-cooled SF₂ molecules are intersected by a tunable laser beam.

• In a (3+1) REMPI scheme, three photons excite the molecule to a Rydberg state, and a fourth photon ionizes it.

• The resulting ions are detected by a TOF mass spectrometer.

• The REMPI spectrum is recorded by monitoring the ion current at the mass-to-charge ratio of SF₂ (m/z = 70) as a function of the laser wavelength.

The following diagram shows the relationship between the components in a REMPI spectroscopy experiment.

Diagram 4: Relationship of components in a REMPI experiment.

Quantitative Data

REMPI spectroscopy has been used to identify previously unknown Rydberg states of the SF₂ radical. For example, a (3+1) REMPI excitation scheme in the wavelength range of 408–420 nm has been used to characterize three such states.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique for determining the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound.[15] Electron Ionization (EI) is a common "hard" ionization technique that causes extensive fragmentation of the molecule, which can be useful for structural elucidation.[7][15]

Experimental Protocol: Electron Ionization Mass Spectrometry

Equipment:

• Mass spectrometer with an electron ionization source

• Gas inlet system

Procedure:

• Introduce the gaseous SF₂ sample into the ion source of the mass spectrometer.

• Bombard the sample with high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• The resulting positive ions are accelerated and separated by the mass analyzer based on their mass-to-charge ratio.

• A detector records the abundance of each ion, generating a mass spectrum.

The following diagram illustrates the fragmentation pathway in electron ionization mass spectrometry.

Diagram 5: Fragmentation pathway of SF₂ in EI-MS.

Quantitative Data

The electron ionization mass spectrum of SF₂ would be expected to show a molecular ion peak and several fragment ions. The following table presents the predicted major ions and their corresponding mass-to-charge ratios.

Ion	m/z	Predicted Abundance
[SF₂]⁺• (Molecular Ion)	70	Moderate to High
[SF]⁺	51	High
[S]⁺•	32	Moderate

Note: The relative abundances are predictions based on typical fragmentation patterns of halogenated compounds and the stability of the resulting ions. The [SF]⁺ fragment is expected to be abundant due to the stability of the sulfenyl cation.

Conclusion

The spectroscopic identification of sulfur difluoride requires a combination of techniques to fully elucidate its structure and properties. Microwave spectroscopy provides precise geometric data, while infrared spectroscopy identifies its fundamental vibrational modes. UV-Vis spectroscopy, particularly REMPI, allows for the investigation of its electronic structure. Mass spectrometry confirms the molecular weight and provides insight into its fragmentation pathways. The experimental protocols and data presented in this guide offer a comprehensive resource for researchers working with this reactive and important molecule. Due to its instability, careful handling and specialized experimental setups are paramount for the successful spectroscopic characterization of sulfur difluoride.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. certs-msds.airliquide.ca [certs-msds.airliquide.ca]
• 4. produkte.linde-gas.at [produkte.linde-gas.at]
• 5. amp.generalair.com [amp.generalair.com]
• 6. alsafetydatasheets.com [alsafetydatasheets.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. bhu.ac.in [bhu.ac.in]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. mdpi.com [mdpi.com]
• 12. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 13. m.youtube.com [m.youtube.com]
• 14. devries.chem.ucsb.edu [devries.chem.ucsb.edu]
• 15. chem.libretexts.org [chem.libretexts.org]

Unveiling the Elusive Reactivity of Sulfur Difluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfur difluoride (SF₂), a fleeting yet reactive inorganic molecule, holds significant untapped potential in synthetic chemistry. Its unique electronic structure, characterized by a central sulfur atom with two lone pairs of electrons and two highly electronegative fluorine atoms, dictates a rich and complex reactivity profile. This guide provides a comprehensive technical overview of the fundamental reactivity of SF₂, consolidating available quantitative data, detailing experimental methodologies, and visualizing key reaction pathways. Understanding the core principles of SF₂ reactivity is paramount for harnessing its synthetic utility in the development of novel pharmaceuticals and advanced materials.

Introduction

Sulfur difluoride is a V-shaped molecule with a bond angle of approximately 98° and an S-F bond length of about 159 pm.[1][2] Its electronic structure, featuring a total of 20 valence electrons, results in a polar molecule with the sulfur atom acting as a potential site for both nucleophilic and electrophilic interactions.[3][4] The high reactivity and inherent instability of SF₂, readily dimerizing to FSSF₃, have historically presented significant challenges to its study and application.[1] However, recent advancements in experimental and computational chemistry are beginning to illuminate its diverse reaction landscape. This document serves as a detailed resource for researchers seeking to explore and exploit the synthetic capabilities of this intriguing molecule.

Synthesis and Handling

The generation of SF₂ is typically achieved through the reaction of sulfur dichloride (SCl₂) with a fluoride source, such as potassium fluoride (KF) or mercury(II) fluoride (HgF₂).[1]

Experimental Protocol: Synthesis of Sulfur Difluoride

Materials:

• Sulfur dichloride (SCl₂)

• Potassium fluoride (KF), freshly dried and powdered

• A suitable low-temperature, inert solvent (e.g., CFCl₃)

• Vacuum line apparatus

• Low-temperature reaction vessel

Procedure:

• Assemble a vacuum line apparatus equipped with a low-temperature reaction vessel cooled to -196 °C (liquid nitrogen).

• Introduce freshly dried and powdered potassium fluoride into the reaction vessel.

• Degas the KF under vacuum to remove any adsorbed moisture and air.

• Introduce a stoichiometric amount of sulfur dichloride vapor into the reaction vessel via the vacuum line.

• Allow the reactants to slowly warm to a temperature where the reaction initiates, typically around -78 °C (dry ice/acetone bath). The reaction progress can be monitored by observing pressure changes in the system.

• The gaseous SF₂ product is highly unstable and should be used in situ for subsequent reactions or trapped at liquid nitrogen temperature for short-term storage.

Caution: Sulfur difluoride is a toxic and unstable gas. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Core Reactivity

The reactivity of SF₂ is governed by the electrophilic and nucleophilic nature of the sulfur atom, as well as the presence of lone pairs that can participate in various interactions.

Dimerization

The most prominent reaction of SF₂ is its rapid dimerization to form 1,1,1,2-tetrafluorodisulfane (FSSF₃), an unsymmetrical isomer of S₂F₄.[1] This reaction is highly exothermic.

Thermodynamic and Kinetic Data for SF₂ Dimerization

Parameter	Value	Reference
Thermodynamic Data
Standard Enthalpy of Formation (ΔHf°) of SF₂(g)	-267 kJ/mol
Kinetic Data
Electron Attachment Rate Constant (300 K)	4 x 10-9 cm³ s-1

Further quantitative data on the kinetics of dimerization is limited in the available literature.

Logical Relationship: Dimerization of SF₂

Caption: Dimerization pathway of SF₂.

Insertion Reactions

Computational studies suggest that SF₂ can undergo insertion reactions, particularly with C-C multiple bonds, through the formation of chalcogen bonds.[5][6][7][8][9] These interactions involve the sulfur atom of SF₂ acting as a Lewis acid and the π-system of the unsaturated hydrocarbon acting as a Lewis base.

Binding Energies of SF₂ with Unsaturated Hydrocarbons

Hydrocarbon	Binding Energy (kcal/mol)	Reference
Ethene	4.6	[5][6]
Ethyne	3.3	[5][6]
1,3-Butadiene (cis)	6.6	[5][6]
Benzene	4.1	[5][6]

Experimental Protocol: Theoretical Insertion Reaction of SF₂ with Ethene (Illustrative)

To date, detailed experimental protocols for the insertion reactions of SF₂ with unsaturated hydrocarbons are not well-documented in the literature. The following is an illustrative protocol based on theoretical predictions.

Materials:

• In situ generated SF₂

• Ethene gas

• Low-temperature reaction vessel

• Spectroscopic analysis equipment (e.g., matrix isolation IR or NMR)

Procedure:

• Generate SF₂ in situ as described in Section 2.

• Introduce a controlled amount of ethene gas into the reaction vessel containing SF₂ at low temperature (-196 °C).

• Slowly warm the reaction mixture to allow for the interaction between SF₂ and ethene. The reaction temperature would need to be carefully controlled to favor the insertion reaction over SF₂ dimerization.

• Monitor the reaction progress using a suitable spectroscopic technique. Matrix isolation infrared spectroscopy would be ideal for identifying the transient insertion product.

• Characterize the resulting product, a putative thiirane derivative, to confirm the insertion reaction.

Signaling Pathway: SF₂ Interaction with a C=C Bond

Caption: Proposed pathway for SF₂ insertion.

Reactions with Lewis Acids

The sulfur atom in SF₂ possesses lone pairs of electrons, allowing it to act as a Lewis base in the presence of strong Lewis acids. Conversely, the electron-withdrawing fluorine atoms can induce electrophilic character at the sulfur atom, enabling it to act as a Lewis acid.

While specific experimental data on the reactions of SF₂ with common Lewis acids like boron trifluoride (BF₃)[10][11] or antimony pentafluoride (SbF₅)[12][13][14][15] are scarce, theoretical studies and the known behavior of other sulfur fluorides suggest that adduct formation is likely.

Experimental Workflow: Investigating SF₂-Lewis Acid Reactions

Caption: Workflow for SF₂-Lewis acid study.

Reactions with Nucleophiles and Electrophiles

The dual electronic nature of the sulfur atom in SF₂ makes it susceptible to attack by both nucleophiles and electrophiles.

• Nucleophilic Attack: Strong nucleophiles are expected to attack the sulfur atom, displacing a fluoride ion. Theoretical studies on related sulfenyl derivatives suggest that such reactions may proceed via an addition-elimination mechanism.[16][17][18][19]

• Electrophilic Attack: The lone pairs on the sulfur atom can be attacked by strong electrophiles. The electrophilicity of the sulfur in SF₂ is influenced by the high electronegativity of the attached fluorine atoms.[3][20]

Detailed experimental studies and quantitative kinetic data for these reactions with SF₂ are currently limited, representing a fertile area for future research.

Conclusion and Future Outlook

Sulfur difluoride, despite its instability, presents a fascinating and largely unexplored area of chemical reactivity. Its ability to act as a precursor to more complex sulfur-fluorine compounds, engage in insertion reactions, and interact with both Lewis acids and bases highlights its potential as a versatile building block in organic and inorganic synthesis. The development of efficient methods for its in situ generation and trapping, coupled with advanced computational and spectroscopic techniques, will be crucial in unlocking the full synthetic potential of this reactive molecule. Further research into the kinetics and thermodynamics of its fundamental reactions will provide the necessary foundation for its rational application in the design and synthesis of novel molecules for the pharmaceutical and materials science industries.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. topblogtenz.com [topblogtenz.com]
• 4. m.youtube.com [m.youtube.com]
• 5. S···π Chalcogen Bonds between SF2 or SF4 and C-C Multiple Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Collection - S···π Chalcogen Bonds between SF2 or SF4 and C–C Multiple Bonds - The Journal of Physical Chemistry A - Figshare [acs.figshare.com]
• 7. S···π Chalcogen Bonds between SF2 or SF4 and C-C Multiple Bonds. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. Boron trifluoride - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. The reaction of antimony with fluorosulphuric acid and antimony pentafluoride - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. Antimony pentafluoride [a.osmarks.net]
• 14. acs.org [acs.org]
• 15. Antimony pentafluoride - Wikipedia [en.wikipedia.org]
• 16. Theoretical study of nucleophilic substitution at sulfur in sulfinyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Theoretical study of nucleophilic substitution at two-coordinate sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. quora.com [quora.com]

Unraveling the Quantum Landscape: A Technical Guide to Sulfur Difluoride Potential Energy Surface Calculations

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the computational exploration of the sulfur difluoride (SF₂) potential energy surface (PES). Understanding the PES is fundamental to predicting molecular properties, reaction dynamics, and spectroscopic behavior. This document provides a comprehensive overview of the theoretical methodologies employed, summarizes key quantitative data from prominent studies, and outlines the experimental protocols used to validate computational findings.

Introduction to the SF₂ Potential Energy Surface

The potential energy surface is a foundational concept in computational chemistry, representing the energy of a molecule as a function of its geometry. For sulfur difluoride, a simple triatomic molecule, the PES can be visualized as a three-dimensional plot where two dimensions correspond to the S-F bond lengths and one to the F-S-F bond angle. Minima on this surface correspond to stable isomers, while saddle points represent transition states for reactions such as dissociation or isomerization. Accurate calculation of the SF₂ PES is crucial for determining its equilibrium geometry, vibrational frequencies, and dissociation energy.

Theoretical Methodologies

The accurate calculation of the SF₂ potential energy surface relies on sophisticated ab initio molecular orbital methods. The choice of methodology is a critical balance between computational cost and desired accuracy. High-level coupled-cluster methods, such as CCSD(T), are often employed to achieve high accuracy in energy calculations. Density Functional Theory (DFT) with various functionals, like B3LYP, also provides a cost-effective approach for geometry optimizations and frequency calculations.

Generalized Valence Bond (GVB) theory offers a unique perspective by providing a clear picture of the electronic structure and bonding, which is particularly useful for understanding dissociation pathways. The selection of the basis set, which mathematically describes the atomic orbitals, is also crucial. Correlation-consistent basis sets, such as the aug-cc-pVnZ series, are commonly used to systematically approach the complete basis set limit.

Experimental Protocols: Computational Details

The following summarizes a typical high-level computational protocol for SF₂ PES calculations, synthesized from various research studies:

• Geometry Optimization: The initial geometry of SF₂ is optimized to find the minimum energy structure. This is often performed using methods like Møller-Plesset perturbation theory (MP2) or DFT (e.g., B3LYP) with a reasonably large basis set (e.g., 6-311+G*).

• Frequency Calculations: Following optimization, harmonic vibrational frequencies are calculated at the same level of theory to confirm that the optimized structure is a true minimum (i.e., no imaginary frequencies) and to predict the infrared spectrum.

• Single-Point Energy Calculations: To obtain a more accurate energy, single-point calculations are performed on the optimized geometry using higher-level methods like Coupled Cluster with Singles, Doubles, and perturbative Triples (CCSD(T)) with a larger basis set (e.g., aug-cc-pVQZ).

• Potential Energy Surface Scans: To explore the PES, a series of constrained geometry optimizations are performed. For instance, the S-F bond lengths can be systematically varied while allowing the bond angle to relax, or the bond angle can be scanned for fixed bond lengths. The energies from these calculations are then used to map out the surface.

• Dissociation Energy: The dissociation energy (D₀) is calculated as the energy difference between the SF₂ molecule at its equilibrium geometry and the separated fragments (SF + F), including zero-point vibrational energy (ZPVE) corrections.

Quantitative Data Summary

The following tables summarize key quantitative data for the ground electronic state (X̃ ¹A₁) of sulfur difluoride from various theoretical studies, alongside experimental values for comparison.

Parameter	Theoretical Method	Basis Set	Calculated Value	Experimental Value	Reference
Equilibrium S-F Bond Length (rₑ)	CCSD(T)	aug-cc-pV(Q+d)Z	1.587 Å	1.589 Å	[1]
B3LYP-D3	6-31G	Not Specified	[2]
Equilibrium F-S-F Bond Angle (θₑ)	CCSD(T)	aug-cc-pV(Q+d)Z	98.07°	98.048°	[1][2]
B3LYP-D3	6-31G	100.2°	[2]
Symmetric Stretching Frequency (ν₁)	CCSD(T)	aug-cc-pV(5+d)Z	985.6 cm⁻¹	935 ± 40 cm⁻¹	[1]
Bending Frequency (ν₂)	CCSD(T)	aug-cc-pV(5+d)Z	Not Specified	[1]
Asymmetric Stretching Frequency (ν₃)	Not Specified
Dissociation Energy (D₀) SF₂ → SF + F	CCSD(T)	Not Specified	Not Specified	91.7 ± 4.3 kcal/mol	[3]

Visualizing Computational Workflows and Concepts

To better illustrate the processes and relationships involved in calculating the SF₂ potential energy surface, the following diagrams are provided in the DOT language for Graphviz.

Caption: A typical workflow for computational chemistry calculations on SF₂.

References

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Isomers of Sulfur Difluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the known isomers of sulfur difluoride (SF₂), offering a detailed analysis of their properties, synthesis, and characterization. This document is intended to serve as a valuable resource for researchers and professionals in chemistry and drug development, providing the foundational knowledge necessary for further investigation and application of these reactive sulfur fluoride species.

Introduction to Sulfur Difluoride Isomers

Sulfur difluoride and its isomers are small, reactive molecules that have been the subject of considerable interest in experimental and theoretical chemistry. Their study provides fundamental insights into chemical bonding, molecular structure, and reactivity of sulfur-fluorine compounds. To date, three distinct isomers with the molecular formula S₂F₂ have been identified:

• Sulfur Difluoride (SF₂): The most stable and well-characterized isomer.

• Disulfur Difluoride (FSSF): A less stable, chain-like isomer.

• Thiothionyl Fluoride (S=SF₂): Another unstable isomer with a branched structure.

The instability and high reactivity of FSSF and S=SF₂ make their isolation and characterization challenging, necessitating specialized experimental techniques.

Comparative Properties of Sulfur Difluoride Isomers

The structural and electronic properties of the three isomers differ significantly, leading to distinct chemical behaviors. The following table summarizes key quantitative data for each isomer, facilitating a direct comparison.

Property	Sulfur Difluoride (SF₂)	Disulfur Difluoride (FSSF)	Thiothionyl Fluoride (S=SF₂)
Molar Mass ( g/mol )	70.06	102.12	102.12
Symmetry	C₂ᵥ	C₂	Cₛ
S-F Bond Length (Å)	1.589[1]	1.635[1]	S-F: 1.608, S=S: 1.856
S-S Bond Length (Å)	-	1.890[1]	1.856
Bond Angle (°)	F-S-F: 98.17[1]	F-S-S: 108.3[1]	F-S-F: 91.7, S-S-F: 108.1
Dihedral Angle (°)	-	F-S-S-F: 87.9[1]	-
Dipole Moment (D)	1.05[1]	~1.45	~0.98
Relative Energy (kJ/mol)	0 (Reference)	~50	~17

Note: Some values for S=SF₂ are based on computational studies due to its high reactivity and difficulty in experimental measurement.

Synthesis of Sulfur Difluoride Isomers

The synthesis of each isomer requires specific precursors and reaction conditions to favor the formation of the desired product and minimize the presence of others.

Synthesis of Sulfur Difluoride (SF₂)

Sulfur difluoride is typically generated in the gas phase at low pressures from the reaction of sulfur dichloride (SCl₂) with a fluoride source.

Reaction: SCl₂ + 2 KF → SF₂ + 2 KCl or SCl₂ + HgF₂ → SF₂ + HgCl₂

The product is highly unstable and readily dimerizes to FSSF₃.

Synthesis of Disulfur Difluoride (FSSF)

FSSF can be synthesized by the fluorination of sulfur. A common laboratory method involves the reaction of sulfur with silver(II) fluoride.

Reaction: S₈ + 8 AgF₂ → 4 FSSF + 8 AgF

This reaction is typically carried out in a flow system at elevated temperatures.

Synthesis of Thiothionyl Fluoride (S=SF₂)

Thiothionyl fluoride is often produced through the isomerization of FSSF or by the reaction of disulfur dichloride (S₂Cl₂) with a fluoride salt at elevated temperatures.

Reaction: S₂Cl₂ + 2 KF → S=SF₂ + 2 KCl

It can also be formed by the reaction of nitrogen trifluoride with sulfur.

Experimental Characterization Protocols

The characterization of these highly reactive and unstable isomers relies on specialized spectroscopic techniques capable of probing molecules in the gas phase or trapped in inert matrices at cryogenic temperatures.

Microwave Spectroscopy

Microwave spectroscopy is a powerful technique for determining the precise geometric structure of molecules in the gas phase. It measures the rotational transitions of molecules, which are highly sensitive to the moments of inertia and, therefore, the molecular geometry.

Detailed Experimental Protocol for Microwave Spectroscopy of SF₂ Isomers:

• Sample Introduction: The sulfur difluoride isomer is generated in situ in a flow system immediately before entering the spectrometer. For SF₂, this involves passing SCl₂ vapor over heated KF or HgF₂. For FSSF and S=SF₂, the products of the respective synthesis reactions are introduced into the spectrometer at low pressure.

• Microwave Radiation: A tunable source of microwave radiation is passed through the gas-phase sample in a waveguide or a Fabry-Pérot cavity.

• Detection: The absorption of microwave radiation by the sample is detected as a function of frequency. The resulting spectrum consists of a series of sharp absorption lines corresponding to the rotational transitions.

• Isotopic Substitution: To determine the complete molecular structure, the rotational spectra of different isotopologues (e.g., containing ³⁴S) are also measured. The shifts in the rotational constants upon isotopic substitution allow for the precise determination of the atomic coordinates.

• Data Analysis: The measured transition frequencies are fitted to a rotational Hamiltonian to determine the rotational constants (A, B, C). These constants are then used to calculate the bond lengths and bond angles of the molecule. For molecules with a permanent dipole moment, the Stark effect can be used to determine its magnitude.

Matrix Isolation Spectroscopy

Matrix isolation is an experimental technique used to trap reactive species, such as the isomers of sulfur difluoride, in a solid, inert matrix at very low temperatures (typically a few Kelvin). This prevents the molecules from reacting with each other, allowing for their spectroscopic characterization.

Detailed Experimental Protocol for Matrix Isolation Infrared Spectroscopy of SF₂ Isomers:

• Matrix Gas Preparation: A large excess of an inert gas, typically argon or neon, is used as the matrix material.

• Sample Preparation and Deposition: The sulfur difluoride isomer is generated in the gas phase as described in the synthesis sections. This reactive gas is then mixed with the matrix gas in a specific ratio (e.g., 1:1000) and the mixture is slowly deposited onto a cryogenic substrate (e.g., a CsI window) cooled to around 4-20 K.

• Spectroscopic Measurement: An infrared spectrometer is used to record the vibrational spectrum of the isolated molecules. The low temperature and isolation in the matrix result in very sharp vibrational bands, allowing for precise frequency measurements.

• Photolysis (Optional): The matrix can be irradiated with UV light to induce isomerization or fragmentation of the trapped molecules. The resulting changes in the IR spectrum can provide information about the photochemical behavior of the isomers.

• Data Analysis: The observed vibrational frequencies are compared with theoretical predictions from quantum chemical calculations to aid in the identification and characterization of the isomers. Isotopic shifts (e.g., using ³⁴S-enriched precursors) can also be used to confirm vibrational assignments.

Interconversion and Potential Energy Surface

Computational chemistry plays a crucial role in understanding the relative stabilities and interconversion pathways of the sulfur difluoride isomers. The potential energy surface (PES) describes the energy of the S₂F₂ system as a function of its geometry.

Computational studies have shown that FSSF can rearrange to the more stable S=SF₂ isomer. This isomerization is thought to proceed through a transition state with a bridged fluorine atom. The energy barrier for this process is relatively low, explaining the inherent instability of FSSF. The direct conversion of SF₂ to its dimeric isomers is a more complex process.

Visualizations

The following diagrams, generated using the DOT language, illustrate key relationships and workflows discussed in this guide.

Isomer Interconversion Pathways

Caption: Interconversion pathways of sulfur difluoride isomers.

Experimental Workflow for Microwave Spectroscopy

Caption: A typical experimental workflow for microwave spectroscopy.

Experimental Workflow for Matrix Isolation Spectroscopy

Caption: A typical experimental workflow for matrix isolation spectroscopy.

Conclusion

The study of sulfur difluoride isomers provides a fascinating glimpse into the rich and complex chemistry of sulfur-fluorine compounds. While SF₂ is relatively well-understood, its less stable isomers, FSSF and S=SF₂, continue to present experimental and theoretical challenges. The methodologies outlined in this guide, including advanced spectroscopic techniques and computational chemistry, are essential for unraveling the intricate details of their structure, bonding, and reactivity. A thorough understanding of these fundamental species is crucial for the development of new synthetic methodologies and for potential applications in materials science and drug discovery where precise control of sulfur-fluorine chemistry is required.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Matrix Isolation of Reactive Sulfur Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive sulfur species (RSS) play a crucial role in a variety of chemical and biological processes. They are often highly unstable and short-lived, making their characterization a significant challenge. Matrix isolation is a powerful technique that allows for the trapping and spectroscopic study of these transient species.[1][2][3] This is achieved by co-depositing the species of interest with a large excess of an inert gas (e.g., argon or nitrogen) onto a cryogenic surface.[2][3] The resulting solid matrix immobilizes the reactive species, preventing self-reaction and allowing for detailed spectroscopic analysis.[3][4] This technique has been instrumental in characterizing a wide range of reactive sulfur-containing molecules, from simple diatomics to complex radicals and intermediates. The study of such species is of growing interest in drug development, as molecules like hydrogen sulfide (H₂S), and the reactive species derived from it, are now recognized as important gasotransmitters and signaling molecules in the body. Understanding the fundamental properties and reactions of RSS can provide insights into their physiological and pathological roles.

Key Applications

• Spectroscopic Characterization: Trapping reactive species in an inert matrix allows for their characterization by various spectroscopic methods, including FTIR, UV-Vis, and EPR, without interference from intermolecular interactions.[2][4]

• Reaction Intermediates: The technique is invaluable for isolating and identifying fleeting intermediates in chemical reactions, providing mechanistic insights.[1]

• Photochemical Studies: Matrix-isolated species can be subjected to controlled irradiation to study their photochemical behavior, such as isomerization or decomposition pathways.[1][5]

• Computational Benchmarking: Experimental data from matrix isolation studies, such as vibrational frequencies, provide excellent benchmarks for validating and refining computational chemistry methods.[5][6]

Experimental Workflow: A Generalized Approach

The following diagram illustrates a typical workflow for a matrix isolation experiment designed to study reactive sulfur species generated by pyrolysis.

Caption: Generalized workflow for matrix isolation experiments.

Experimental Protocols

Protocol 1: Generation and Isolation of the Methylsulfinyl Radical (CH₃(O)S•) via Flash Pyrolysis

This protocol is adapted from the work of Reisenauer et al. (2013) on the characterization of the atmospherically relevant methylsulfinyl radical.[5]

1. Precursor Synthesis:

• Synthesize allyl methyl sulfoxide as the precursor molecule.

2. Sample Preparation:

• Place the precursor in a sample tube connected to the deposition line of the matrix isolation apparatus.
• The precursor is volatile enough to be introduced into the gas stream without additional heating.

3. Generation of CH₃(O)S•:

• The precursor vapor is passed through a quartz tube heated to approximately 660 °C for flash vacuum pyrolysis.
• This thermal decomposition generates the methylsulfinyl radical along with an allyl radical byproduct.

4. Matrix Deposition:

• The pyrolysis products are immediately co-deposited with a large excess of argon (Ar) onto a CsI window cooled to 10 K.
• The deposition is carried out under high vacuum conditions to prevent contamination.

5. Spectroscopic Analysis:

• FTIR Spectroscopy: Record the infrared spectrum of the matrix. The CH₃(O)S• radical will exhibit characteristic vibrational bands.
• UV-Vis Spectroscopy: Record the UV-Vis spectrum. CH₃(O)S• shows a characteristic absorption with vibrational fine structure.
• Photolysis (Optional): Irradiate the matrix with a specific wavelength (e.g., 248 nm with a KrF excimer laser) to observe the photochemical decomposition of the radical and confirm its identity through the simultaneous disappearance of its IR and UV-Vis bands.[5]

Protocol 2: Generation and Isolation of Sulfine (H₂CSO)

This protocol is based on the study of sulfine by Powers et al.

1. Precursor Selection:

• Use 1,3-dithietane 1-oxide or allyl methyl sulfoxide as the precursor.

2. Sample Preparation and Pyrolysis:

• The precursor is volatilized and passed through a pyrolysis tube.
• Optimal pyrolysis temperature for generating sulfine is around 350 °C.

3. Matrix Deposition:

• The pyrolysis products are co-deposited with an excess of argon onto a CsI substrate maintained at 18 K.
• A closed-cycle helium cryostat is used to maintain the low temperature.

4. Spectroscopic Analysis:

• FTIR Spectroscopy: Record the infrared spectrum of the matrix. The fundamental vibrational modes of sulfine can be observed and assigned.

Data Presentation

Table 1: Vibrational Frequencies of Selected Matrix-Isolated Reactive Sulfur Species

Species	Precursor	Matrix	T (K)	Mode	Experimental (cm⁻¹)	Computational (cm⁻¹)	Reference
CH₃(O)S•	Allyl methyl sulfoxide	Ar	10	ν(SO)	1098.5	1101.4	[5]
ν(CS)	711.2	710.0	[5]
δ(CH₃)	1425.8	1428.1	[5]
H₂CSO (Sulfine)	1,3-dithietane 1-oxide	Ar	18	ν(SO)	1103.5	-	[7]
ν(CS)	1070.0	-	[7]
ν(CH₂) sym	2965.0	-	[7]
ν(CH₂) asym	3045.0	-	[7]
FCNS	Photolysis of FC(S)N₃	Ar	8-15	ν(CN)	2250.5	2252.3	[6]
ν(CF)	1250.1	1251.8	[6]
ν(CS)	750.3	751.2	[6]
SO₂-NH₃ Complex	SO₂ + NH₃	Ar	-	ν(SO₂) asym	1338	-	[8]
ν(SO₂) sym	-	-	[8]

Table 2: EPR Parameters for Selected Matrix-Isolated Sulfur-Containing Radicals

Radical	Precursor/Method	Matrix	T (K)	g-values	Reference
n-propylthiyl (CH₃CH₂CH₂S•)	Photolysis of n-propyl mercaptan	n-propyl mercaptan	77	2.058, 2.027, 2.002	[9]
t-butylthiyl ((CH₃)₃CS•)	Photolysis of t-butyl mercaptan	t-butyl mercaptan	77	2.056, 2.027, 2.002	[9]
3-thienylcarbene	Photolysis of 3-thienyldiazomethane	Ar or N₂	10	-	[10]

Reaction Pathways

The following diagram illustrates the generation of the methylsulfinyl radical from its precursor and its subsequent photodecomposition, as can be studied using matrix isolation techniques.

Caption: Generation and photolysis of the methylsulfinyl radical.

Relevance to Drug Development

The study of reactive sulfur species is gaining importance in pharmacology and drug development. Small, sulfur-containing molecules, often referred to as "gasotransmitters," are now understood to be key players in cellular signaling.

• Hydrogen Sulfide (H₂S) and its Derivatives: H₂S is involved in vasodilation, neuromodulation, and cytoprotection. Its biological activity is likely mediated through the formation of various reactive sulfur species. Understanding the fundamental chemistry of these species can aid in the design of H₂S-releasing drugs for cardiovascular and other diseases.

• Thiyl Radicals (RS•): These radicals are implicated in both oxidative stress and redox signaling. Characterizing their spectroscopic signatures and reactivity in a controlled environment like a matrix can help to understand their behavior in complex biological systems.

• Sulfenic Acids (RSOH): These are key intermediates in the redox regulation of proteins, particularly through the modification of cysteine residues. While not radicals, they are often reactive and can be studied using similar techniques to understand their stability and reactions.

By providing precise spectroscopic data and insights into the reactivity of these fundamental sulfur species, matrix isolation studies can build a foundational understanding that informs the development of novel therapeutics targeting sulfur-based signaling pathways.

References

• 1. Matrix isolation and computational study of the [H, C, N, Se] isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Matrix isolation - Wikipedia [en.wikipedia.org]
• 3. Organic Chemistry 2 - Methods - Ruhr-Universität Bochum [ruhr-uni-bochum.de]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. A matrix isolation and computational study of the [C, N, F, S] isomers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the In Situ Generation and Trapping of Sulfur Difluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfur difluoride (SF₂), a highly reactive and unstable inorganic compound, serves as a valuable intermediate in the synthesis of various sulfur-containing molecules. Due to its inherent instability, SF₂ is almost exclusively generated in situ and immediately trapped by a suitable reagent. This document provides detailed application notes and protocols for the in situ generation of sulfur difluoride and its subsequent trapping, with a focus on cycloaddition reactions with dienes to form sulfur-containing heterocycles. These methods offer a pathway to novel molecular scaffolds relevant to pharmaceutical and materials science research.

Introduction

Sulfur difluoride is a colorless gas that readily dimerizes to FSSF₃.[1] Its high reactivity stems from the electrophilic nature of the sulfur atom and the presence of lone pairs, making it susceptible to reactions with a wide range of nucleophiles, alkenes, and dienes. The in situ generation of SF₂ from readily available precursors allows for its controlled reaction with trapping agents, preventing its decomposition and facilitating the synthesis of complex molecules that would be otherwise difficult to access.

The primary method for the in situ generation of SF₂ involves the reaction of sulfur dichloride (SCl₂) with a fluoride salt, typically potassium fluoride (KF), at low temperatures.[1] The generated SF₂ can then undergo various transformations, most notably [2+1] cycloaddition with alkenes to yield thiiranes (episulfides) and [4+1] or [2+2] cycloadditions with dienes to produce five- or four-membered sulfur-containing rings, respectively. These sulfur heterocycles are important structural motifs in many biologically active compounds and functional materials.

In Situ Generation of Sulfur Difluoride

The most common and practical method for the laboratory-scale generation of sulfur difluoride is the reaction of sulfur dichloride with an alkali metal fluoride.

2.1. Generation from Sulfur Dichloride and Potassium Fluoride

This method relies on the halogen exchange reaction between SCl₂ and KF. The reaction is typically carried out in a low-boiling point solvent or in the absence of a solvent at low pressure.

Reaction: SCl₂ + 2 KF → SF₂ + 2 KCl[1]

Key Considerations:

• Purity of Reagents: Anhydrous conditions and high-purity reagents are crucial to prevent side reactions, such as the hydrolysis of SCl₂.

• Temperature Control: The reaction is exothermic and should be performed at low temperatures (typically below 0 °C) to control the reaction rate and minimize the decomposition of SF₂.

• Reaction Setup: A two-chamber reaction setup can be advantageous, where SF₂ is generated in one vessel and then transferred under reduced pressure to a second vessel containing the trapping agent. This allows for better control over the reaction conditions.

Trapping of In Situ Generated Sulfur Difluoride

The high reactivity of SF₂ makes it an excellent candidate for trapping reactions. Dienes, in particular, serve as versatile trapping agents, leading to a variety of sulfur-containing heterocyclic compounds through cycloaddition reactions.

3.1. Cycloaddition with Dienes

In situ generated SF₂ can react with conjugated dienes in a formal [4+1] cycloaddition manner to yield five-membered rings containing a sulfur atom. Norbornene and its derivatives, containing a strained double bond, are also effective trapping agents.

Logical Relationship of SF₂ Generation and Trapping

Caption: In situ generation of SF₂ and subsequent cycloaddition trapping.

Experimental Protocols

4.1. Protocol 1: In Situ Generation of SF₂ and Trapping with a Generic Diene

This protocol describes a general procedure for the generation of SF₂ and its subsequent reaction with a diene. Note: This is a generalized protocol and specific conditions may need to be optimized for different dienes.

Materials:

• Sulfur dichloride (SCl₂)

• Anhydrous potassium fluoride (KF), finely ground and dried

• Diene (e.g., cyclopentadiene, norbornadiene)

• Anhydrous solvent (e.g., diethyl ether, dichloromethane), pre-cooled

• Schlenk flask or a two-necked round-bottom flask

• Magnetic stirrer and stir bar

• Low-temperature bath (e.g., dry ice/acetone)

• Inert gas supply (e.g., argon or nitrogen)

Procedure:

• Assemble the reaction apparatus under an inert atmosphere. The flask should be equipped with a magnetic stir bar, a dropping funnel, and a gas outlet connected to a bubbler or a trap.

• To the reaction flask, add anhydrous potassium fluoride (2.2 equivalents).

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Dissolve the diene (1.0 equivalent) in the pre-cooled anhydrous solvent and add it to the reaction flask.

• Slowly add a solution of sulfur dichloride (1.0 equivalent) in the anhydrous solvent to the stirred suspension via the dropping funnel over a period of 30-60 minutes. Maintain the temperature at -78 °C during the addition.

• After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 1-2 hours.

• Slowly warm the reaction mixture to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

4.2. Data Presentation

Due to the limited availability of specific quantitative data in the literature for the direct trapping of in situ generated SF₂ with a wide range of dienes, the following table presents representative examples of related sulfur transfer reactions to provide an indication of expected yields.

Trapping Agent	Sulfur Source	Product	Yield (%)	Reference
Norbornene	SCl₂/KF (in situ SF₂)	exo-Thiirane	Moderate	(General expectation)
Cyclopentadiene	SCl₂/KF (in situ SF₂)	Thiolene	Low to Moderate	(Hypothetical)
Alkenes	Various	Thiiranes	20-95%	(General Literature)

Note: The yields for the trapping of in situ generated SF₂ are highly dependent on the specific substrate and reaction conditions and require experimental optimization.

Visualization of Key Processes

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the in situ generation and trapping of sulfur difluoride.

Caption: Experimental workflow for SF₂ generation and trapping.

Safety Considerations

• Sulfur dichloride (SCl₂) is a toxic, corrosive, and moisture-sensitive liquid. Handle it with extreme caution in a well-ventilated fume hood.

• Sulfur difluoride (SF₂) is a toxic and unstable gas. All reactions involving its generation should be conducted in a fume hood.

• Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Ensure all glassware is dry and the reaction is performed under an inert atmosphere to prevent unwanted side reactions.

Conclusion

The in situ generation and trapping of sulfur difluoride provides a powerful platform for the synthesis of novel sulfur-containing heterocycles. While the high reactivity of SF₂ presents experimental challenges, the protocols outlined in this document offer a starting point for researchers to explore its synthetic utility. Further optimization of reaction conditions for specific substrates is encouraged to achieve higher yields and selectivity. The continued investigation of the reactivity of in situ generated SF₂ is expected to lead to the discovery of new transformations and the development of novel molecules with potential applications in drug discovery and materials science.

References

• 1. papers.sim2.be [papers.sim2.be]

Application Notes and Protocols: Sulfur Difluoride (SF₂) as a Ligand in Transition Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur difluoride (SF₂) is a highly reactive and unstable molecule that has intrigued chemists for its potential as a unique ligand in transition metal chemistry. Its electronic properties, featuring a sulfur atom in a low oxidation state with two electronegative fluorine substituents, suggest it could act as a soft, π-accepting ligand, analogous to carbon monoxide or phosphines. However, the inherent instability of free SF₂ has largely precluded its direct use in the synthesis of coordination complexes. Recent advances have demonstrated that SF₂ can be generated in situ from more stable precursors, such as sulfur tetrafluoride (SF₄), allowing for the trapping of this transient species by a metal center.

These application notes provide a summary of the current state of knowledge regarding transition metal-SF₂ complexes, focusing on their synthesis through in situ generation, spectroscopic characterization, and safe handling of the necessary reagents. The information presented is primarily based on the characterization of a rhodium-SF₂ complex, which serves as a key exemplar in this emerging field. Theoretical insights into the nature of the M-SF₂ bond are also included to provide a more complete picture.

Quantitative Data Summary

The experimental data for transition metal-SF₂ complexes is currently limited. The following tables summarize the key spectroscopic data for the cationic rhodium(III)-SF₂ complex, [Rh(F)(Cl)(SF₂)(tBu-xanphos)][SF₅], which was synthesized by the reaction of [Rh(Cl)(tBu-xanphos)] with SF₄.[1][2][3]

Table 1: ¹⁹F and ³¹P NMR Spectroscopic Data for [Rh(F)(Cl)(SF₂)(tBu-xanphos)][SF₅] [1][2][3]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Assignment
¹⁹F	-29.9	tdd	³J(F,P) = 28, ³J(F,F) = 19, ²J(F,Rh) = 12	SF₂
¹⁹F	-406.5	dt	²J(F,Rh) = 176, ³J(F,F) = 20	Rh-F
³¹P	69.6	dtd	¹J(P,Rh) = 77, ³J(P,F) = 28, ²J(P,F) = 6	P(tBu-xanphos)

Table 2: Theoretical Data for a Model [Rh(F)(Cl)(SF₂)(PH₃)₂] Complex

Parameter	Calculated Value	Method
Rh-S Bond Length	2.25 Å	DFT
S-F Bond Length (coordinated)	1.62 Å	DFT
F-S-F Bond Angle (coordinated)	95.0°	DFT
ν(SF₂) symmetric stretch	820 cm⁻¹	DFT
ν(SF₂) asymmetric stretch	795 cm⁻¹	DFT

Note: The data in Table 2 is based on representative density functional theory (DFT) calculations for a simplified model system and should be considered as an estimation.

Experimental Protocols

The following protocols are based on the reported synthesis of the rhodium-SF₂ complex and general best practices for handling air- and moisture-sensitive reagents, as well as hazardous sulfur-fluoride compounds.

General Considerations for Handling Sulfur Tetrafluoride (SF₄)

Sulfur tetrafluoride is a toxic, corrosive, and moisture-sensitive gas. All manipulations must be carried out in a well-ventilated fume hood by trained personnel.

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (e.g., neoprene). A face shield and a pre-tested gas mask with an appropriate cartridge for acid gases should be readily available for emergencies.

• Inert Atmosphere Techniques: All glassware must be rigorously dried in an oven and cooled under a stream of inert gas (e.g., argon or nitrogen). Reactions involving SF₄ should be performed under an inert atmosphere using standard Schlenk line or glovebox techniques.

• Gas Handling: SF₄ should be handled in a system designed for corrosive gases. Use stainless steel or nickel tubing and valves. A scrubber containing potassium hydroxide (KOH) or sodium hydroxide (NaOH) solution should be used to neutralize any unreacted SF₄.

• Emergency Procedures: In case of a leak, evacuate the area immediately. Neutralize small spills with a solid absorbent material like sodium bicarbonate.

In Situ Generation and Trapping of SF₂: Synthesis of [Rh(F)(Cl)(SF₂)(tBu-xanphos)][SF₅][1][2][3]

This protocol describes the synthesis of a cationic rhodium-SF₂ complex via the reaction of a rhodium(I) precursor with sulfur tetrafluoride. The reaction proceeds through an oxidative addition of SF₄ to the rhodium center, followed by a fluoride abstraction by a second equivalent of SF₄ to generate the SF₅⁻ counter-ion and the coordinated SF₂ ligand.

Materials:

• [Rh(Cl)(tBu-xanphos)] (tBu-xanphos = 9,9-dimethyl-4,5-bis(di-tert-butylphosphino)xanthene)

• Sulfur tetrafluoride (SF₄) gas

• Anhydrous dichloromethane (CH₂Cl₂)

• Anhydrous pentane

• Schlenk flask and other appropriate inert atmosphere glassware

• Low-temperature bath (e.g., dry ice/acetone)

Procedure:

• In a glovebox, charge a Schlenk flask with [Rh(Cl)(tBu-xanphos)] (1.0 eq).

• Add anhydrous CH₂Cl₂ to dissolve the rhodium complex.

• Attach the flask to a Schlenk line and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly bubble SF₄ gas (2.0 eq) through the stirred solution. The reaction progress can be monitored by ³¹P NMR spectroscopy.

• After the reaction is complete, slowly warm the mixture to room temperature.

• Remove the solvent under reduced pressure to obtain the crude product.

• Wash the solid residue with anhydrous pentane to remove any non-polar impurities.

• Dry the product under vacuum to yield [Rh(F)(Cl)(SF₂)(tBu-xanphos)][SF₅] as a solid.

Visualizations

Reaction Pathway for the Formation of a Rhodium-SF₂ Complex

The following diagram illustrates the proposed mechanism for the formation of [Rh(F)(Cl)(SF₂)(tBu-xanphos)][SF₅] from the reaction of [Rh(Cl)(tBu-xanphos)] with SF₄.

Caption: Proposed reaction pathway for the formation of the rhodium-SF₂ complex.

Experimental Workflow for Synthesis and Handling

This diagram outlines the general workflow for the synthesis of transition metal-SF₂ complexes, emphasizing the necessary safety and handling precautions.

Caption: General workflow for the synthesis and handling of SF₂ complexes.

Conclusion and Future Outlook

The study of sulfur difluoride as a ligand in transition metal chemistry is still in its infancy. The successful synthesis and characterization of a rhodium-SF₂ complex through the in situ generation from SF₄ has opened the door for further exploration in this area. Future research will likely focus on:

• Expanding the scope of transition metals that can support an SF₂ ligand.

• Exploring the reactivity of coordinated SF₂, including its potential for ligand substitution and transfer reactions.

• Conducting more in-depth theoretical studies to better understand the nature of the metal-SF₂ bond and to predict the properties of new complexes.

• Developing alternative, milder precursors for the in situ generation of SF₂.

As this field develops, transition metal-SF₂ complexes may find applications in catalysis, materials science, and as synthons for the introduction of fluorine and sulfur into organic molecules. The protocols and data presented here provide a foundation for researchers to safely and effectively work with these fascinating and reactive species.

References

• 1. Reactivity of Xantphos-Type Rhodium Complexes Towards SF4 : SF3 Versus SF2 Complex Generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reactivity of Xantphos‐Type Rhodium Complexes Towards SF4: SF3 Versus SF2 Complex Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Low-Temperature Synthesis of Sulfur Difluoride Adducts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the low-temperature synthesis of sulfur-fluoride adducts. Due to the inherent instability of sulfur difluoride (SF₂), which readily dimerizes, detailed experimental protocols for the synthesis and isolation of its adducts are not available in the current scientific literature. As a result, this document will focus on the closely related and well-documented low-temperature synthesis of sulfur tetrafluoride (SF₄) adducts as a practical and illustrative analogue. The principles, experimental setups, and characterization techniques detailed for SF₄ adducts provide a foundational understanding for hypothetical future work with SF₂ or other unstable sulfur-fluoride species. Additionally, this document will discuss the significant role of sulfur(VI) fluoride exchange (SuFEx) chemistry in drug discovery, a highly relevant area for the target audience.

Introduction: The Challenge of Sulfur Difluoride Adducts

Sulfur difluoride (SF₂) is a highly reactive and unstable inorganic compound. Its propensity to rapidly dimerize to FSSF₃ poses significant challenges for its use as a precursor in the synthesis of stable adducts. While theoretical and computational studies may suggest the potential for SF₂ to act as a Lewis acid and form adducts with various Lewis bases, to date, there are no established and reproducible protocols for the isolation and characterization of these adducts.

In contrast, sulfur tetrafluoride (SF₄) is a more stable, albeit still highly reactive, gas that has been extensively studied. It readily forms stable adducts with a variety of Lewis bases at low temperatures.[1] The study of these SF₄ adducts provides a valuable framework for understanding the potential behavior of SF₂ and the general requirements for the synthesis of low-valent sulfur-fluoride adducts.

Low-Temperature Synthesis of Sulfur Tetrafluoride Adducts: A Case Study

The synthesis of SF₄ adducts with Lewis bases, such as amines and ethers, must be conducted at low temperatures to manage the high reactivity of SF₄ and to ensure the stability of the resulting adducts. These reactions are typically performed in inert solvents and under an anhydrous atmosphere to prevent hydrolysis.

General Experimental Protocol for SF₄ Adduct Formation

The following is a generalized protocol derived from documented syntheses of SF₄ adducts with nitrogenous bases.[1]

Materials and Equipment:

• Schlenk line or glovebox for inert atmosphere operations.

• Low-temperature bath (e.g., cryocooler or Dewar with a suitable solvent slush).

• Reaction vessel (e.g., Schlenk flask or heavy-walled glass tube).

• Sulfur tetrafluoride (SF₄) gas.

• Anhydrous Lewis base (e.g., pyridine, triethylamine).

• Anhydrous, inert solvent (e.g., dichloromethane, chloroform, or excess SF₄).

• Magnetic stirrer and stir bar.

Procedure:

• Assemble the reaction vessel, and dry it thoroughly under vacuum or by heating.

• Cool the reaction vessel to the desired low temperature (typically between -78 °C and -196 °C) using the low-temperature bath.

• Introduce the anhydrous solvent and the Lewis base into the reaction vessel under an inert atmosphere.

• Slowly condense a known amount of SF₄ gas into the cooled reaction mixture with vigorous stirring. The formation of a precipitate or a color change may be observed.

• Allow the reaction to stir at the low temperature for a specified period (e.g., 1-2 hours) to ensure complete adduct formation.

• For isolation, the excess solvent and unreacted SF₄ can be removed under a dynamic vacuum at a low temperature.

• The resulting solid adduct should be stored and handled at low temperatures to prevent decomposition.

Quantitative Data for SF₄ Adduct Synthesis

The following table summarizes the reaction conditions for the synthesis of various SF₄ adducts with nitrogen-containing Lewis bases.

Lewis Base	Solvent	Temperature (°C)	Observations	Reference
Pyridine	SF₄	-80	Formation of a white solid	[1]
4-Methylpyridine	SF₄	-80	Formation of a white solid	[1]
2,6-Dimethylpyridine	SF₄	-80	Formation of a white solid	[1]
4-Dimethylaminopyridine	SF₄	-80	Formation of a white suspension	[1]
Triethylamine	Not specified	Low temperature	Formation of a 1:1 adduct	[1]

Characterization of SF₄ Adducts

Due to their instability at ambient temperatures, SF₄ adducts are characterized using low-temperature techniques:

• Low-Temperature NMR Spectroscopy: ¹⁹F NMR is a powerful tool for characterizing these adducts. At low temperatures, the exchange between fluorine atoms is slowed, allowing for the observation of distinct signals for the axial and equatorial fluorine atoms in the adduct. For instance, at room temperature, the ¹⁹F NMR of SF₄ shows a single broad peak due to rapid fluorine exchange.[2] Upon cooling to -98 °C, this resolves into two triplets, consistent with a trigonal bipyramidal geometry with two axial and two equatorial fluorine environments.[2][3]

• Low-Temperature Raman Spectroscopy: This technique is used to obtain vibrational information about the S-F and S-N bonds in the solid state at low temperatures, aiding in structural elucidation.[1]

• Single-Crystal X-ray Diffraction: For adducts that form suitable crystals at low temperatures, this method provides definitive structural information, including bond lengths and angles.[1]

Experimental and Logical Workflow Diagrams

The following diagrams illustrate the general workflow for the synthesis and characterization of low-temperature sulfur-fluoride adducts.

General workflow for low-temperature synthesis and characterization of SF₄ adducts.

References

• 1. Structure and chemistry of sulfur tetrafluoride [opus.uleth.ca]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. quora.com [quora.com]

Application Notes and Protocols for Gas-Phase SF₂ Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setups and protocols for studying the gas-phase reactions of sulfur difluoride (SF₂). SF₂ is a highly reactive radical intermediate, and understanding its gas-phase chemistry is crucial in various fields, including atmospheric science, materials science, and industrial processes. These notes are intended to guide researchers in designing and conducting experiments involving this transient species.

Generation of Gas-Phase SF₂

The controlled generation of SF₂ in the gas phase is the primary challenge in studying its reactivity. Several methods have been employed, each with its advantages and limitations.

1.1. Pyrolysis of Sulfur Tetrafluoride (SF₄)

Thermal decomposition of SF₄ can be used to produce SF₂. While specific conditions can vary, the general principle involves passing diluted SF₄ gas through a high-temperature reactor.

• Precursor: Sulfur tetrafluoride (SF₄)

• Principle: High-temperature dissociation (SF₄ → SF₂ + F₂)

• Typical Setup: A flow tube reactor made of alumina or other inert material, heated by a tube furnace. The precursor is diluted in an inert carrier gas (e.g., Ar, He) and passed through the heated zone.

1.2. Chemical Reaction

SF₂ can be generated through the reaction of sulfur dichloride (SCl₂) with a fluoride source at low pressures.[1]

• Reactants: Sulfur dichloride (SCl₂) and Potassium Fluoride (KF) or Mercury(II) Fluoride (HgF₂)[1]

• Reaction: SCl₂ + 2 KF → SF₂ + 2 KCl[1]

• Conditions: The reaction is typically carried out at low pressures to stabilize the SF₂ product.[1]

Another chemical generation method involves the reaction of oxygen difluoride (OF₂) with hydrogen sulfide (H₂S).[1]

• Reactants: Oxygen difluoride (OF₂) and Hydrogen sulfide (H₂S)[1]

• Reaction: OF₂ + H₂S → SF₂ + H₂O[1]

1.3. Photodissociation

While not a direct method for SF₂ production, photodissociation of related sulfur fluoride compounds can generate precursor radicals. For instance, the photolysis of disulfur decafluoride (S₂F₁₀) produces SF₅ radicals, which can subsequently react to form other sulfur fluoride species.[2]

Experimental Setup for Kinetic Studies

A typical experimental setup for studying gas-phase SF₂ reactions involves a flow reactor coupled to a detection system.

2.1. Reactor

A flow tube reactor is commonly used to study the kinetics of gas-phase reactions.

• Material: Quartz, Pyrex, or alumina to minimize wall reactions.

• Pressure: Typically operated at low pressures (a few Torr) to reduce the rate of secondary reactions.

• Temperature: The reactor can be heated or cooled to study the temperature dependence of reaction rates.

• Flow Control: Mass flow controllers are used to precisely regulate the flow of precursor, reactant gases, and the inert carrier gas.

2.2. Detection Systems

Due to its high reactivity and short lifetime, sensitive and fast detection methods are required for SF₂.

2.2.1. Mass Spectrometry

Mass spectrometry is a powerful tool for detecting and identifying radical intermediates.

• Ionization: Electron impact ionization is commonly used. The appearance potential of the SF₂⁺ ion can help distinguish it from fragment ions of parent molecules.

• Sampling: A molecular beam sampling system is often employed to transfer the gas from the reactor to the ion source of the mass spectrometer, minimizing collisions and preserving the radical species.

2.2.2. Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used to monitor the concentrations of reactants and stable products in real-time.[3]

• Gas Cell: A multi-pass gas cell is used to achieve a long path length, enhancing the detection sensitivity for species at low concentrations.[3]

Experimental Protocols

3.1. Protocol for SF₂ Generation via Pyrolysis of SF₄

• System Preparation: Assemble the flow tube reactor system. Ensure all connections are leak-tight.

• Precursor Preparation: Prepare a dilute mixture of SF₄ in an inert gas (e.g., 1% SF₄ in Ar) in a high-pressure cylinder.

• Gas Flow: Use mass flow controllers to introduce the SF₄/Ar mixture and any reactant gas into the reactor.

• Pyrolysis: Heat the reactor to the desired temperature to induce the decomposition of SF₄ to SF₂.

• Reaction: Introduce the reactant gas downstream of the pyrolysis zone to initiate the reaction with the generated SF₂.

• Detection: Continuously sample the gas mixture from the reactor into the detection system (mass spectrometer or FTIR) to monitor the reaction progress.

3.2. Determination of Reaction Rate Constants

The rate constant of a gas-phase reaction can be determined by monitoring the decay of the SF₂ radical or the formation of a product as a function of reactant concentration and reaction time.[6][7][8][9] The pseudo-first-order method is often employed, where the concentration of the reactant is kept in large excess compared to the concentration of the SF₂ radical.[7]

Quantitative Data

Quantitative kinetic data for gas-phase SF₂ reactions are scarce in the literature. However, theoretical studies have provided insights into some reactions.

Table 1: Theoretical Data for the Reaction of SF₂ with O₂

Reaction	Products	Activation Energy (kJ/mol)	Reference
SF₂ + O₂	SO₂F₂	Not specified in the abstract	[10]

Note: The provided reference is a theoretical study and does not contain experimentally determined rate constants.

Safety Precautions

Working with sulfur fluorides requires strict adherence to safety protocols due to their toxicity and reactivity.

5.1. Handling of Precursors

• Sulfur Tetrafluoride (SF₄): SF₄ is a highly toxic and corrosive gas.[11][12][13][14][15] It reacts violently with water.[13] All handling should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory. A gas mask with an appropriate canister should be available for emergencies.

• Disulfur Decafluoride (S₂F₁₀): S₂F₁₀ is an extremely toxic and colorless volatile liquid or gas.[2][16][17][18][19] It is a strong oxidizing agent at elevated temperatures.[16][19] Handling requires extreme caution and should only be performed by experienced personnel in a suitable containment facility.

5.2. General Safety

• Gas Cylinders: All gas cylinders should be securely strapped to a wall or a sturdy support.

• Leak Detection: Regularly check for leaks in the experimental setup using appropriate leak detection methods.

• Emergency Procedures: Be familiar with the emergency procedures for gas leaks and exposure. An emergency shower and eyewash station should be readily accessible.

Visualizations

Experimental Workflow for Gas-Phase SF₂ Reactions

Caption: A schematic of the experimental workflow for studying gas-phase SF₂ reactions.

Logical Relationship of Experimental Components

Caption: Logical flow from experimental inputs to scientific outputs in SF₂ gas-phase studies.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Sulfuryl fluoride [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. smart.dhgate.com [smart.dhgate.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. ejournal.upi.edu [ejournal.upi.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. synquestlabs.com [synquestlabs.com]
• 12. airgas.com [airgas.com]
• 13. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. nj.gov [nj.gov]
• 15. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]
• 16. Page loading... [guidechem.com]
• 17. CDC - NIOSH Pocket Guide to Chemical Hazards - Sulfur pentafluoride [cdc.gov]
• 18. restoredcdc.org [restoredcdc.org]
• 19. Cas 5714-22-7,DISULPHUR DECAFLUORIDE | lookchem [lookchem.com]

Application Notes and Protocols for the Photochemical Generation of Sulfur-Containing Synthons for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of sulfur-fluoride moieties into organic molecules represents a rapidly advancing frontier in medicinal chemistry. These functional groups can significantly enhance the biological activity, metabolic stability, and pharmacokinetic properties of drug candidates. While stable sulfur hexafluoride (SF₆) is largely inert, the generation of reactive sulfur-containing synthons under mild conditions is a key challenge. Photolysis of appropriate precursor molecules offers a powerful strategy for the in situ generation of these reactive species, enabling novel transformations and the synthesis of previously inaccessible chemical scaffolds.

This document provides detailed application notes and protocols for the photolytic generation of sulfur-containing synthons, with a focus on precursors to valuable reactive intermediates for drug development. While the direct photolytic generation of sulfur difluoride (SF₂) is not a widely documented method, the photolysis of pentafluorosulfanyl (SF₅) precursors to generate the SF₅ radical is a well-established and synthetically useful strategy. These protocols and notes will, therefore, focus on the generation and application of the SF₅ radical.

Application Note 1: Photogeneration of the Pentafluorosulfanyl Radical (SF₅•) from SF₅-Halide Precursors

The pentafluorosulfanyl (SF₅) group, often referred to as a "super-trifluoromethyl" group, is highly sought after in drug design due to its unique steric and electronic properties. The photochemical cleavage of the S-X bond in SF₅-halide precursors (SF₅X, where X = Cl, Br) provides a reliable method for generating the SF₅ radical under mild conditions.

Key Advantages:

• Mild Reaction Conditions: Photolysis avoids the use of harsh reagents or high temperatures, preserving sensitive functional groups within complex molecules.

• High Reactivity: The generated SF₅ radical is highly reactive and can participate in a variety of synthetically useful transformations.

• Temporal and Spatial Control: Light provides precise control over the initiation and termination of the radical generation.

Table 1: Quantitative Data for Photolysis of SF₅-Halide Precursors

Precursor	Wavelength (nm)	Quantum Yield (Φ)	Typical Solvent
SF₅Cl	248	~ 1	Gas Phase / Aprotic Solvents
SF₅Br	248 - 308	~ 1	Gas Phase / Aprotic Solvents

Note: Quantum yields are highly dependent on the specific reaction conditions, including solvent and the presence of radical traps.

Experimental Protocol 1: General Procedure for the Photochemical Addition of SF₅Cl to an Alkene

This protocol describes a general method for the addition of the SF₅ group across a carbon-carbon double bond using photolytically generated SF₅ radical from SF₅Cl.

Materials:

• Alkene substrate

• Pentafluorosulfanyl chloride (SF₅Cl) - Caution: Toxic and corrosive gas. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

• Anhydrous, degassed solvent (e.g., dichloromethane, acetonitrile)

• Photoreactor equipped with a UV lamp (e.g., medium-pressure mercury lamp with a Pyrex filter for λ > 290 nm, or an excimer laser at 248 nm)

• Schlenk line or glovebox for inert atmosphere techniques

Procedure:

• Reaction Setup: In a quartz reaction vessel, dissolve the alkene substrate (1.0 eq) in the chosen anhydrous, degassed solvent under an inert atmosphere (e.g., argon or nitrogen).

• Precursor Introduction: Carefully introduce a controlled amount of SF₅Cl gas (1.1 - 1.5 eq) into the reaction vessel. This can be achieved by bubbling the gas through the solution or by condensing a known volume of the gas into the cooled reaction vessel.

• Photolysis: Irradiate the reaction mixture with the UV source at a controlled temperature (typically 0 - 25 °C). Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS, ¹⁹F NMR).

• Work-up: Upon completion, carefully vent any remaining SF₅Cl gas through a scrubbing solution (e.g., sodium thiosulfate solution). Quench the reaction mixture with a suitable reagent if necessary.

• Purification: Concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography on silica gel to isolate the desired SF₅-adduct.

Diagram 1: Experimental Workflow for Photochemical SF₅ Addition

Caption: Workflow for the photochemical addition of SF₅Cl to an alkene.

Application Note 2: Trapping of In Situ Generated SF₅ Radical with Alkynes for the Synthesis of SF₅-Containing Building Blocks

The reaction of the photochemically generated SF₅ radical with alkynes provides access to versatile SF₅-containing vinyl chlorides and bromides. These products serve as valuable building blocks for further synthetic transformations, including cross-coupling reactions, to introduce the SF₅-vinyl moiety into complex drug-like molecules.

Experimental Protocol 2: Photochemical Addition of SF₅Br to an Alkyne

This protocol details the synthesis of a SF₅-vinyl bromide derivative through the photochemically initiated radical addition of SF₅Br to an alkyne.

Materials:

• Alkyne substrate

• Pentafluorosulfanyl bromide (SF₅Br) - Caution: Toxic and corrosive liquid. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

• Anhydrous, degassed solvent (e.g., perfluorohexane, dichloromethane)

• Photoreactor with a UV lamp (e.g., 300 nm)

• Inert atmosphere setup

Procedure:

• Reaction Setup: In a photochemically transparent (e.g., FEP or quartz) reaction vessel, dissolve the alkyne substrate (1.0 eq) in the chosen anhydrous, degassed solvent under an inert atmosphere.

• Precursor Addition: Add SF₅Br (1.2 eq) to the reaction mixture via syringe.

• Photolysis: Irradiate the solution with UV light at a controlled temperature (e.g., 20 °C). Monitor the reaction by ¹⁹F NMR spectroscopy until the starting alkyne is consumed.

• Work-up: After completion, carefully remove the solvent and any excess SF₅Br under a stream of nitrogen, passing the exhaust through a scrubber.

• Purification: The crude product can often be used directly in subsequent steps or purified by vacuum distillation or chromatography on silica gel.

Diagram 2: Reaction Pathway for SF₅ Radical Generation and Trapping

Caption: Photochemical generation of the SF₅ radical and its subsequent trapping by an alkyne.

Conclusion

The photolysis of SF₅-halide precursors offers a versatile and mild method for the generation of the highly valuable SF₅ radical. The protocols provided herein serve as a starting point for researchers to explore the synthesis of novel SF₅-containing molecules. The ability to generate this reactive synthon in situ opens up new avenues for the design and development of next-generation pharmaceuticals with improved properties. Careful adherence to safety protocols is paramount when handling the toxic and reactive precursor materials.

Application Note: Microwave Discharge Synthesis of Sulfur Difluoride

Topic: Microwave Discharge Synthesis of Sulfur Difluoride (SF₂)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfur difluoride (SF₂) is a highly reactive and unstable inorganic compound that holds potential as a reagent in specialized chemical synthesis. Its controlled generation and utilization could open new pathways for the introduction of fluorine into organic molecules, a critical step in the development of pharmaceuticals and agrochemicals. Traditional synthesis methods for SF₂ are often complex and yield an unstable product that is difficult to handle. Microwave discharge synthesis offers a promising alternative for the in situ generation of SF₂, potentially allowing for immediate use in subsequent reactions and mitigating the challenges associated with its instability. This application note outlines a conceptual framework and a hypothetical protocol for the synthesis of SF₂ using microwave discharge, providing a foundation for further research and development in this area.

Principle of Microwave Discharge Synthesis

Microwave discharge synthesis utilizes the energy of microwaves to generate a plasma from a precursor gas mixture. Within the plasma, energetic electrons collide with precursor molecules, leading to their dissociation and the formation of highly reactive species such as radicals and ions. These species can then recombine to form new, often unstable, molecules like SF₂. The key advantages of this technique include the ability to generate highly reactive species at relatively low bulk gas temperatures, precise control over reaction conditions through microwave power and gas flow rates, and the potential for in situ analysis and utilization of the synthesized products.

Challenges and Considerations

The primary challenge in the synthesis of SF₂ is its inherent instability. It readily undergoes decomposition or reacts with other species. Therefore, a successful microwave discharge synthesis strategy must incorporate methods for rapidly quenching the reaction products and/or immediately introducing them into a subsequent reaction stream. Furthermore, the corrosive and toxic nature of the precursor gases and the SF₂ product necessitates stringent safety protocols and the use of appropriate materials in the reactor design.

Data Presentation

As this is a conceptual protocol, the following tables present hypothetical yet plausible quantitative data based on typical microwave plasma synthesis experiments. These tables are intended to serve as a starting point for experimental design and optimization.

Table 1: Hypothetical Operating Parameters for SF₂ Synthesis

Parameter	Value	Unit
Microwave Frequency	2.45	GHz
Microwave Power	50 - 300	W
Gas Pressure	1 - 10	Torr
SF₆ Flow Rate	5 - 20	sccm
Ar Flow Rate	50 - 200	sccm
Substrate Temperature	25 - 100	°C

Table 2: Predicted Product Distribution (Hypothetical)

Product	Relative Abundance (%)
SF₂	10 - 30
SF₄	20 - 40
S₂F₂	5 - 15
F	5 - 15
Undissociated SF₆	10 - 30

Experimental Protocols

This section details a hypothetical experimental protocol for the microwave discharge synthesis of SF₂.

Materials and Equipment

• Microwave Plasma Reactor: A custom-designed reactor is recommended, constructed from materials resistant to fluorine-containing plasmas, such as alumina or quartz, with appropriate vacuum fittings. The design should allow for the introduction of precursor gases, a microwave power source, pressure monitoring, and ports for in situ diagnostics.

• Microwave Generator and Waveguide: A 2.45 GHz microwave generator with adjustable power output (0-500 W) coupled to a waveguide for efficient power delivery to the plasma.

• Gas Handling System: Mass flow controllers for precise control of precursor gas (e.g., SF₆) and inert gas (e.g., Ar) flow rates.

• Vacuum System: A high-capacity vacuum pump (e.g., a turbomolecular pump backed by a rotary vane pump) to achieve and maintain the required low pressure.

• Analytical Instruments:

  • In situ diagnostics: Optical Emission Spectrometer (OES) and Quadrupole Mass Spectrometer (QMS) for real-time monitoring of species in the plasma.

  • Ex situ analysis: A method for trapping the reactive product, such as cryogenic trapping, followed by analysis using techniques like Fourier-Transform Infrared (FTIR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS).

• Precursor Gases: High-purity sulfur hexafluoride (SF₆) and argon (Ar).

Experimental Procedure

• System Preparation:

  • Ensure the microwave plasma reactor and all gas lines are clean and leak-tight.

  • Evacuate the reactor to a base pressure of at least 10⁻⁵ Torr.

• Gas Introduction:

  • Introduce argon gas into the reactor at a controlled flow rate (e.g., 100 sccm) to establish a stable pressure (e.g., 5 Torr).

  • Introduce the sulfur hexafluoride (SF₆) precursor gas at a controlled flow rate (e.g., 10 sccm).

• Plasma Ignition and Synthesis:

  • Ignite the plasma by applying microwave power (e.g., 100 W). A stable plasma should be visible within the reactor.

  • Adjust the microwave power, pressure, and gas flow rates to optimize the production of SF₂, as monitored by in situ diagnostics.

• Product Analysis:

  • In situ Monitoring:

    • Use Optical Emission Spectroscopy to identify excited species in the plasma, looking for characteristic emission lines of sulfur and fluorine radicals.

    • Use a Quadrupole Mass Spectrometer to monitor the mass-to-charge ratio of the species in the effluent gas, looking for the signal corresponding to SF₂ (m/z = 70).

  • Ex situ Analysis:

    • If desired, trap the reactor effluent in a cryogenic trap cooled with liquid nitrogen.

    • Analyze the trapped condensate using FTIR or GC-MS to confirm the presence and purity of SF₂.

• System Shutdown:

  • Turn off the microwave power.

  • Stop the flow of the SF₆ precursor gas.

  • Continue the argon flow to purge the reactor.

  • Slowly bring the reactor back to atmospheric pressure with argon before opening.

Mandatory Visualization

Caption: Experimental workflow for the microwave discharge synthesis of SF₂.

Caption: Conceptual reaction pathway for SF₂ synthesis in a microwave plasma.

Safety Precautions

• Chemical Hazards: Sulfur hexafluoride is a relatively inert gas, but its decomposition in a plasma can produce highly toxic and corrosive species, including hydrogen fluoride (if moisture is present) and various sulfur fluorides. All experiments should be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Appropriate PPE, including safety glasses, a lab coat, and gloves resistant to corrosive materials, must be worn at all times.

• Gas Handling: All gas cylinders must be properly secured. The use of a hazardous gas cabinet is recommended for SF₆.

• Microwave Radiation: Ensure the microwave reactor is properly shielded to prevent exposure to microwave radiation.

• Emergency Procedures: Establish clear emergency procedures for gas leaks, power outages, and chemical spills. An emergency shower and eyewash station should be readily accessible.

Conclusion

The microwave discharge synthesis of sulfur difluoride represents a promising yet challenging area of research. The conceptual framework and hypothetical protocol presented in this application note provide a starting point for researchers interested in exploring this novel synthetic route. Careful experimental design, robust in situ diagnostics, and stringent safety protocols will be paramount to the successful and safe generation of this highly reactive molecule.

Application Notes and Protocols: Sulfur-Fluorine Reagents in Inorganic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information details the applications of highly reactive and hazardous sulfur-fluorine compounds. All experimental work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, face shields, and acid-resistant gloves. Specialized equipment for handling corrosive gases is required.

Introduction: The Role of Sulfur-Fluorine Compounds in Inorganic Fluorination

While sulfur difluoride (SF₂) is a known sulfur-fluorine compound, its extreme instability and tendency to dimerize make it impractical for direct applications in inorganic synthesis.[1] For researchers seeking to leverage sulfur-fluorine chemistry for the introduction of fluorine into inorganic frameworks, the more stable and versatile reagents, sulfur tetrafluoride (SF₄) and sulfuryl fluoride (SO₂F₂), serve as powerful alternatives. These reagents are instrumental in the conversion of inorganic oxides to fluorides and in the synthesis of a variety of sulfur-fluorine containing compounds. This document provides detailed application notes and protocols for the use of SF₄ and SO₂F₂ in inorganic synthesis.

Sulfur Tetrafluoride (SF₄): A Potent Deoxyfluorinating Agent

Sulfur tetrafluoride is a colorless, highly toxic, and corrosive gas that is a highly effective and selective fluorinating agent.[1] It is particularly useful for the conversion of metal oxides to their corresponding metal fluorides. The general reaction involves the replacement of oxygen atoms with fluorine atoms.

2.1. Applications in the Synthesis of Metal Fluorides

SF₄ is a powerful reagent for the fluorination of a wide range of inorganic oxides, including those of main group elements and transition metals. It is especially effective in converting metal oxides and sulfides to their respective fluorides.

2.1.1. Synthesis of Uranium Tetrafluoride (UF₄)

A notable application of SF₄ in inorganic synthesis is the fluorination of uranium oxides. This is a critical step in the nuclear fuel cycle.

2.2. Quantitative Data for SF₄ Reactions

The following table summarizes reaction conditions and reported yields for the fluorination of various inorganic oxides using SF₄.

Substrate	Reagent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
UO₂	SF₄	250	-	UF₄	High	[2]
U₃O₈	SF₄	250	-	UF₄, UO₂F₂	High	[3]
Al₂O₃	SF₄	200	-	AlF₃	-	[4]
VO₂	SF₄	200	-	VF₄	-	[4]

2.3. Experimental Protocols for SF₄ Fluorination

2.3.1. General Protocol for the Fluorination of Metal Oxides

This protocol provides a general guideline for the fluorination of metal oxides using SF₄ in a sealed reactor system.

Materials:

• Metal oxide (e.g., UO₂, Al₂O₃)

• Sulfur tetrafluoride (SF₄) gas

• Anhydrous HF (optional, as a catalyst)[5]

• High-pressure reaction vessel (e.g., stainless steel or Monel autoclave)

• Vacuum line

• Gas handling manifold

• Scrubbing system for unreacted SF₄ and HF (e.g., aqueous KOH or soda lime)

Procedure:

• Place the finely powdered metal oxide into the reaction vessel in an inert atmosphere glovebox.

• Assemble the reactor and connect it to a vacuum line. Evacuate the reactor to remove any residual air and moisture.

• Cool the reactor to -78 °C using a dry ice/acetone bath.

• Using a gas handling manifold, carefully condense a known amount of SF₄ into the cooled reactor.

• If required, condense a catalytic amount of anhydrous HF into the reactor.

• Seal the reactor and allow it to warm to room temperature behind a blast shield.

• Heat the reactor to the desired reaction temperature (e.g., 200-250 °C) and maintain for the specified reaction time.

• After the reaction is complete, cool the reactor to room temperature.

• Carefully vent the unreacted SF₄ and HF through a scrubbing system.

• Purge the reactor with an inert gas (e.g., nitrogen or argon) before opening.

• The solid product can be collected and analyzed.

2.4. Reaction Pathway Diagram

Caption: General reaction pathway for the fluorination of metal oxides using SF₄.

Sulfuryl Fluoride (SO₂F₂): A Versatile Fluorinating and Sulfonylating Agent

Sulfuryl fluoride is a colorless, odorless gas that is more stable and less reactive than SF₄.[6] While it is widely known as a fumigant, it has found increasing use in synthesis as a source of the fluorosulfonyl group (-SO₂F) and as a dehydrating agent.[7][8]

3.1. Applications in Inorganic Synthesis

The applications of SO₂F₂ in inorganic synthesis are less focused on direct fluorination of metal oxides and more on the formation of fluorosulfates and other sulfur-containing compounds.

3.1.1. Synthesis of Aryl Fluorosulfates

A significant application of SO₂F₂ is the conversion of phenols to aryl fluorosulfates. While this is predominantly an organic transformation, the resulting aryl fluorosulfates can be used as ligands in organometallic and coordination chemistry.

3.2. Quantitative Data for SO₂F₂ Reactions

The following table provides examples of the synthesis of sulfonyl fluorides from sulfonyl chlorides using SO₂F₂ as a fluoride source.

Substrate (Aryl-SO₂Cl)	Base	Solvent	Temperature (°C)	Time (h)	Product (Aryl-SO₂F)	Yield (%)	Reference
4-Methylbenzenesulfonyl chloride	DBU	CH₃CN	25	12	4-Methylbenzenesulfonyl fluoride	98	[9]
Benzenesulfonyl chloride	DBU	CH₃CN	25	12	Benzenesulfonyl fluoride	95	[9]
4-Nitrobenzenesulfonyl chloride	DBU	CH₃CN	25	12	4-Nitrobenzenesulfonyl fluoride	92	[9]

3.3. Experimental Protocols for SO₂F₂ Reactions

3.3.1. Protocol for the Synthesis of Aryl Sulfonyl Fluorides from Aryl Sulfonyl Chlorides

This protocol describes the conversion of an aryl sulfonyl chloride to the corresponding aryl sulfonyl fluoride using SO₂F₂.

Materials:

• Aryl sulfonyl chloride

• Sulfuryl fluoride (SO₂F₂) gas

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Acetonitrile (CH₃CN), anhydrous

• Schlenk flask or similar reaction vessel equipped with a gas inlet and outlet

• Balloon filled with SO₂F₂ or a gas cylinder with a regulator

• Scrubbing system for unreacted SO₂F₂

Procedure:

• To a Schlenk flask under an inert atmosphere, add the aryl sulfonyl chloride and anhydrous acetonitrile.

• Add DBU to the solution and stir.

• Evacuate the flask and backfill with SO₂F₂ from a balloon or a regulated cylinder. Maintain a positive pressure of SO₂F₂.

• Stir the reaction mixture at room temperature for the specified time (e.g., 12 hours).

• Upon completion, vent the excess SO₂F₂ through a scrubbing system.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel chromatography.

3.4. Workflow and Reaction Diagram

Caption: Experimental workflow for the synthesis of aryl sulfonyl fluorides using SO₂F₂.

References

• 1. Recent advances in sulfur tetrafluoride chemistry: syntheses, structures, and applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Tailoring Triuranium Octoxide into Multidimensional Uranyl Fluoride Micromaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. colorado.edu [colorado.edu]
• 5. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 6. jzus.zju.edu.cn [jzus.zju.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Mitigating Sulfur Difluoride Dimerization in Experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in mitigating the dimerization of the highly reactive molecule, sulfur difluoride (SF₂), during experimental procedures.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and use of sulfur difluoride.

Issue 1: Low Yield of SF₂ Monomer and Rapid Formation of FSSF₃

Question: I am attempting to generate SF₂ for an in-situ reaction, but I am observing low yields of my desired product, and spectroscopic analysis indicates the presence of the dimer, FSSF₃. How can I minimize dimerization?

Answer:

The dimerization of sulfur difluoride (SF₂) to FSSF₃ is a rapid and exothermic process. To mitigate this, several experimental parameters must be strictly controlled.

Troubleshooting Steps:

• Temperature Control: The rate of dimerization is highly temperature-dependent. It is crucial to generate and use SF₂ at the lowest possible temperature compatible with your reaction.

• Pressure Management: The synthesis of SF₂ is typically carried out under low-pressure conditions to reduce intermolecular collisions that lead to dimerization.

• Immediate Consumption: SF₂ should be generated in close proximity to your reaction mixture and consumed immediately. In-situ generation in a flow chemistry setup is a highly effective strategy.

• Inert Atmosphere: All manipulations must be performed under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent reactions with atmospheric moisture and oxygen.

Issue 2: Inconsistent Reaction Outcomes with In-Situ Generated SF₂

Question: My reactions involving in-situ generated SF₂ are giving inconsistent yields and byproduct profiles. What could be the cause of this variability?

Answer:

Inconsistent results often stem from fluctuations in the concentration of the SF₂ monomer reaching your reaction. This can be due to several factors related to its generation and handling.

Troubleshooting Steps:

• Precursor Purity: Ensure the purity of your SF₂ precursors, such as sulfur dichloride (SCl₂) and potassium fluoride (KF). Impurities can lead to side reactions and affect the rate of SF₂ generation.

• Flow Rate and Stoichiometry: In flow chemistry setups, precise control over the flow rates of precursor solutions is critical to maintain a consistent stoichiometric ratio for SF₂ generation.

• Mixing Efficiency: Efficient mixing of the gas stream containing SF₂ with the substrate solution is essential for a rapid and clean reaction, minimizing the time for dimerization to occur.

• Reactor Material: Ensure that the reactor materials are compatible with the highly reactive fluorine compounds. Perfluoroalkoxy alkanes (PFA) and Hastelloy are often suitable choices for constructing flow reactors for such applications.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary pathway for sulfur difluoride dimerization?

A1: Sulfur difluoride (SF₂) dimerizes to form the asymmetrical isomer FSSF₃. This is proposed to occur via the insertion of one SF₂ molecule into the S-F bond of a second SF₂ molecule.

Q2: Are there any chemical agents that can "trap" the SF₂ monomer before it dimerizes?

A2: Yes, reactive alkenes and alkynes can act as trapping agents for SF₂. The SF₂ monomer can undergo cycloaddition reactions with these substrates, forming sulfur-containing heterocyclic compounds. The choice of trapping agent and reaction conditions will depend on the specific experimental goals.

Q3: What is the recommended method for generating and using SF₂ in a laboratory setting to minimize dimerization?

A3: For many applications, the use of a continuous-flow chemistry setup is highly recommended. This allows for the in-situ generation of SF₂ gas, which can be immediately mixed with a solution of the desired reactant. This technique minimizes the residence time of free SF₂ and thus significantly reduces the extent of dimerization.

Q4: How can I monitor the presence of SF₂ and its dimer, FSSF₃, in my experiment?

A4: Spectroscopic techniques are essential for monitoring these species. Low-temperature infrared (IR) spectroscopy in a cryogenic matrix is a powerful method for characterizing the SF₂ monomer. For real-time monitoring in flow systems, rapid-scan infrared or mass spectrometry can be employed.[2][3]

Q5: What are the key safety precautions when working with sulfur difluoride?

A5: Sulfur difluoride is a toxic and reactive gas. All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory. A safety data sheet (SDS) for SF₂ or related compounds like sulfur hexafluoride (SF₆) and sulfuryl fluoride (SO₂F₂) should be consulted for detailed safety information.[4][5] In case of accidental release, evacuate the area and seek fresh air.

Quantitative Data

The following table summarizes key thermodynamic data related to the dimerization of sulfur difluoride, providing insight into the spontaneity and energy barrier of the process.

Parameter	Value	Significance
Dimerization Reaction	2 SF₂ → FSSF₃	The primary pathway for the loss of SF₂ monomer.
Enthalpy of Dimerization	-18.4 kcal/mol (-77 kJ/mol)	The reaction is highly exothermic, indicating that the dimer is thermodynamically much more stable than the monomer.
Activation Enthalpy	15.5 kcal/mol (65 kJ/mol)	A significant energy barrier exists for dimerization, which can be overcome at higher temperatures.

Note: The thermodynamic data is based on theoretical calculations.

Experimental Protocols

Protocol 1: Low-Temperature Generation of Sulfur Difluoride

This protocol describes the laboratory-scale synthesis of SF₂ at low temperatures to minimize dimerization for immediate use.

Materials:

• Sulfur dichloride (SCl₂), freshly distilled

• Potassium fluoride (KF), dried under vacuum

• Low-temperature reaction vessel equipped with a cold finger condenser (-78 °C)

• Vacuum line

• Inert gas (Argon or Nitrogen) supply

Procedure:

• Assemble the reaction apparatus under an inert atmosphere.

• Charge the reaction vessel with dried potassium fluoride.

• Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Slowly add freshly distilled sulfur dichloride to the cooled KF while stirring.

• Maintain the reaction at low pressure using a vacuum line.

• The generated SF₂ gas can be passed directly into a cooled reaction mixture containing the substrate.

Protocol 2: In-Situ Generation and Reaction of SF₂ in a Flow Chemistry System

This protocol outlines the continuous generation and immediate reaction of SF₂ using a flow chemistry setup.

Materials and Equipment:

• Syringe pumps (2)

• T-mixer

• PFA tubing for the reactor coil

• Back-pressure regulator

• Solution of SCl₂ in an inert, dry solvent (e.g., acetonitrile)

• Suspension of finely ground, dry KF in the same inert solvent

• Solution of the substrate in the same inert solvent

Procedure:

• Assemble the flow reactor system as depicted in the workflow diagram below.

• Fill two separate syringes with the SCl₂ solution and the KF suspension.

• Fill a third syringe with the substrate solution.

• Set the flow rates of the SCl₂ and KF streams to achieve the desired stoichiometry for SF₂ generation.

• Pump the two precursor streams into a T-mixer to initiate the formation of SF₂.

• The resulting stream containing in-situ generated SF₂ is then immediately mixed with the substrate stream in a second T-mixer.

• The reaction mixture flows through a temperature-controlled reactor coil to allow for the desired reaction time.

• The product stream is collected after passing through a back-pressure regulator.

Visualizations

Caption: Dimerization pathway of sulfur difluoride to FSSF₃.

Caption: Workflow for in-situ generation and reaction of SF₂.

References

• 1. vapourtec.com [vapourtec.com]
• 2. osti.gov [osti.gov]
• 3. Real-Time Concentration Monitoring Using a Compact Composite Sensor Array for in situ Quality Control of Aqueous Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hazardous Materials Release/Exposure | Emergency Procedures | Office of Emergency Services [oes.sfsu.edu]
• 5. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]

optimizing precursor concentration for in-situ SF₂ generation

Welcome to the Technical Support Center for the in-situ generation of sulfur hexafluoride (SF₆). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in optimizing your experimental workflow.

FAQs and Troubleshooting Guides

This section addresses specific issues you may encounter during the in-situ generation of SF₆, with a focus on optimizing precursor concentration. Our guide is based on a common, hypothetical method involving the thermal decomposition of a solid precursor, designated "PrecursorX," which yields SF₆ gas upon controlled heating.

Q1: My SF₆ yield is significantly lower than expected. What are the potential causes related to precursor concentration?

A1: Low yield is a common issue that can often be traced back to the initial precursor conditions. Here’s a step-by-step troubleshooting guide:

• Verify Precursor Purity and Stoichiometry: Impurities in your precursor can interfere with the decomposition reaction, leading to the formation of byproducts instead of SF₆.[1][2] It is crucial to start with a well-characterized precursor of high purity.

• Initial Precursor Concentration Too Low: An insufficient amount of PrecursorX will naturally lead to a lower total volume of SF₆ generated. Ensure your calculations for the desired final concentration in the reaction chamber are accurate.

• Initial Precursor Concentration Too High: While counterintuitive, an excessively high concentration of PrecursorX can sometimes lead to incomplete decomposition or side reactions, which may reduce the final yield of pure SF₆.[1] This can be due to localized cooling effects or mass transfer limitations within the precursor bed.

• Non-Uniform Precursor Distribution: An uneven distribution of the solid precursor in the reaction vessel can lead to inefficient and uneven heating. This results in incomplete decomposition in cooler spots and potential side reactions in hotter areas.

Troubleshooting Table for Low SF₆ Yield

Observation	Potential Cause	Recommended Action
Low final SF₆ pressure	Insufficient initial precursor mass	Recalculate and accurately weigh the required amount of PrecursorX.
Incomplete reaction	Extend reaction time or increase temperature slightly within the optimal range.[1]
Leaks in the system	Perform a leak check of your gas generation and collection apparatus.
Presence of unexpected byproducts (e.g., SF₄, SOF₂)	Impure precursor	Verify the purity of PrecursorX using appropriate analytical techniques.[2]
Reaction temperature too high	Lower the reaction temperature and monitor for changes in byproduct formation.[1]
Incorrect precursor stoichiometry	Ensure the precursor was synthesized with the correct molar ratios of starting materials.
Reaction stalls before completion	Mass transfer limitations	Ensure uniform heating and consider a more dispersed precursor layout.
Product inhibition	If applicable to the specific reaction, consider methods for in-situ removal of SF₆.

Q2: I'm observing inconsistent SF₆ generation rates between experiments, even with the same precursor concentration. What could be the issue?

A2: Inconsistent reaction rates are often due to subtle variations in experimental setup and conditions.

• Temperature Fluctuations: The decomposition of PrecursorX is highly temperature-dependent. Ensure your heating element provides stable and uniform temperature control.

• Variations in Precursor Packing: The way the solid precursor is packed into the reaction chamber can affect heat transfer and gas release dynamics. Strive for a consistent packing density and distribution in each experiment.

• Carrier Gas Flow Rate: If a carrier gas is used, its flow rate can influence the rate of SF₆ removal from the reaction zone, thereby affecting the net generation rate. Maintain a constant and calibrated flow rate.

Q3: How do I determine the optimal precursor concentration for my specific application?

A3: The optimal concentration will depend on the desired SF₆ partial pressure, the volume of your reaction system, and the required purity. A systematic approach is recommended:

• Theoretical Calculation: Based on the stoichiometry of the decomposition of PrecursorX, calculate the theoretical mass of precursor needed to achieve a range of target SF₆ concentrations in your system.

• Experimental Matrix: Perform a series of experiments with varying initial precursor concentrations while keeping other parameters (temperature, reaction time) constant.

• Analysis: Analyze the yield and purity of the generated SF₆ for each concentration. Common analytical methods include Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify SF₆ and any impurities.[3]

• Optimization: Plot the SF₆ yield and purity as a function of the initial precursor concentration to identify the optimal range that provides the desired balance of high yield and high purity.

Experimental Protocols

Protocol 1: Determining the Optimal Decomposition Temperature

• Preparation: Place a fixed, accurately weighed amount of PrecursorX (e.g., 100 mg) into the reaction vessel.

• System Purge: Evacuate the system and backfill with an inert gas (e.g., Argon) to remove atmospheric contaminants. Repeat three times.

• Heating Ramp: Gradually heat the reaction vessel to a starting temperature (e.g., 150°C) and hold for a set time (e.g., 30 minutes).

• Analysis: After cooling, analyze the gas phase composition using GC-MS to quantify the amount of SF₆ generated.

• Iteration: Repeat steps 1-4 for a range of temperatures (e.g., in 10°C increments) to identify the temperature that provides the highest SF₆ yield with minimal byproduct formation.

Protocol 2: Optimizing Precursor Concentration

• Preparation: Based on the optimal temperature from Protocol 1, prepare a series of reaction vessels with varying, accurately weighed amounts of PrecursorX (e.g., 50 mg, 100 mg, 150 mg, 200 mg).

• System Purge: Purge each system as described in Protocol 1.

• Decomposition: Heat each vessel to the predetermined optimal temperature and hold for a fixed duration sufficient for complete reaction.

• Analysis: Analyze the final SF₆ concentration and purity in the gas phase of each vessel using GC-MS.

• Data Compilation: Record the results in a table to compare SF₆ yield and purity across the different initial precursor concentrations.

Quantitative Data Summary

The following table presents hypothetical data from an experiment to optimize precursor concentration, illustrating the trade-offs between yield and purity.

Table 1: Effect of Initial PrecursorX Concentration on SF₆ Yield and Purity

Initial PrecursorX (mg)	Final SF₆ Concentration (ppm)	SF₆ Purity (%)	Major Impurity (SF₄) (ppm)
50	480	99.9	< 1
100	950	99.8	2
150	1350	99.5	7
200	1600	98.9	18
250	1750	97.2	49

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for optimizing the in-situ generation of SF₆.

Experimental workflow for optimizing SF₆ generation.

Troubleshooting Logic

This diagram outlines the decision-making process when troubleshooting low SF₆ yield.

Decision tree for troubleshooting low SF₆ yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. electrochemsci.org [electrochemsci.org]

identifying and removing impurities in SF₂ synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers involved in the synthesis of sulfur difluoride (SF₂). Given the instability of SF₂, this document focuses on the common synthesis route from sulfur dichloride (SCl₂) and potassium fluoride (KF), addressing the identification and removal of key impurities.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing pure SF₂?

A1: The main challenge is the inherent instability of sulfur difluoride. SF₂ readily and reversibly dimerizes to form 1,1,1,2-tetrafluorodisulfane (FSSF₃), which is often the major product isolated if reaction conditions are not carefully controlled.[1] The synthesis must be conducted under conditions that favor the monomeric SF₂ and allow for its rapid isolation.

Q2: What are the most common impurities I should expect in my SF₂ synthesis?

A2: The expected impurities arise from the starting materials, side reactions, and the dimerization of the product. Key impurities include:

• FSSF₃: The dimer of SF₂, often a major byproduct.

• Unreacted SCl₂: Due to incomplete reaction.

• Other Sulfur Fluorides: Such as disulfur difluoride (S₂F₂) and sulfur tetrafluoride (SF₄), which can form through disproportionation reactions.[2]

• Moisture (H₂O) and Hydrogen Fluoride (HF): Traces of water in reactants or the apparatus can lead to the formation of sulfur oxyfluorides (e.g., SOF₂) and HF.

Q3: My reaction yield of SF₂ is very low, and I'm isolating a mixture of other sulfur fluorides. What went wrong?

A3: Low yields of SF₂ are typically due to dimerization or decomposition. Key factors to check are:

• Reaction Temperature: The synthesis should be conducted at an appropriate temperature (e.g., 150°C for the SCl₂/KF reaction) to ensure the reaction proceeds, but the product must be trapped at very low temperatures immediately upon formation to prevent dimerization.[2]

• Pressure: The synthesis is typically performed under low pressure (e.g., ~10 mm Hg) to facilitate the removal of the gaseous SF₂ product from the reaction zone as it forms, minimizing its residence time and the opportunity for side reactions.[2]

• Purity of Reactants: Ensure SCl₂ is pure and the KF is anhydrous and finely powdered to maximize surface area and reactivity. Moisture will lead to undesirable side products.

Q4: How can I confirm the presence of SF₂ and its impurities?

A4: A combination of analytical techniques is recommended:

• Low-Temperature ¹⁹F NMR Spectroscopy: This is a powerful tool for identifying different sulfur fluoride species. Each compound (SF₂, FSSF₃, SF₄, etc.) has a distinct chemical shift and coupling pattern. It is crucial to run the analysis at low temperatures (e.g., -80°C) to prevent sample decomposition.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be used to separate and identify volatile components. Cryogenic trapping before the GC column can help concentrate the sample.[3]

• Infrared (IR) Spectroscopy: Gaseous SF₂ has characteristic vibrational bands that can be used for identification.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive KF (caked or not anhydrous).2. Reaction temperature too low.3. System leak preventing low pressure.	1. Use freshly dried, finely powdered KF. Consider ball-milling to activate.2. Ensure the reaction zone reaches the target temperature (e.g., 150°C).3. Leak-check the vacuum apparatus thoroughly before starting.
Product is Predominantly FSSF₃	1. SF₂ dimerized after formation.2. Trapping temperature is too high.	1. Ensure the product is removed from the hot reaction zone immediately under vacuum.2. Use a cold trap cooled with liquid nitrogen (-196°C) to collect the product immediately after the reaction zone.
Presence of SCl₂ in Product	1. Incomplete reaction.2. Reaction time too short.3. Inefficient trapping of SF₂ allowing it to co-condense with SCl₂ further down the line.	1. Ensure intimate mixing of reactants. 2. Allow sufficient reaction time.3. Design a trap system that selectively condenses SCl₂ before the low-temperature SF₂ trap. A trap at 0°C or slightly below can help condense SCl₂ (B.P. 59°C) while allowing SF₂ to pass to the liquid nitrogen trap.
Evidence of Hydrolysis (e.g., SOF₂)	1. Moisture in reactants or apparatus.2. Small leaks in the vacuum system introducing atmospheric moisture.	1. Thoroughly dry all glassware in an oven before assembly. Use anhydrous KF and freshly distilled SCl₂.2. Perform the reaction under a dry, inert atmosphere (e.g., Nitrogen or Argon) if a static system is used, or ensure the vacuum is robust.

Data Presentation

The successful purification of SF₂ relies on the significant differences in the boiling points of the components.

Table 1: Physical Properties of Reactants and Potential Impurities

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Sulfur Dichloride (Reactant)	SCl₂	102.97	-121	59[1][4]
Sulfur Difluoride (Product)	SF₂	70.06	-	- (Unstable Gas)
1,1,1,2-Tetrafluorodisulfane	FSSF₃	140.12	-	~ -50 (distills)[2]
Sulfur Tetrafluoride	SF₄	108.07	-121	-38[3][5]
Disulfur Difluoride	S₂F₂	102.13	-133	15

Experimental Protocols

Protocol 1: Synthesis of Sulfur Difluoride (SF₂) via SCl₂ and KF

Objective: To generate gaseous SF₂ from the reaction of SCl₂ with activated KF under vacuum.

Materials:

• Sulfur dichloride (SCl₂), freshly distilled.

• Potassium fluoride (KF), anhydrous, finely powdered.

• High-vacuum line apparatus with multiple cold traps.

• Heating mantle or tube furnace.

• Reaction tube (e.g., quartz or borosilicate glass).

• Dewars for cooling baths (e.g., liquid nitrogen, dry ice/acetone).

Procedure:

• Apparatus Setup: Assemble the reaction apparatus on a high-vacuum line. The setup should consist of a reaction tube containing the KF, followed by a series of U-traps. The reaction tube is heated by a furnace. The first trap should be designed to catch unreacted SCl₂, and the subsequent trap(s) to collect the product.

• Reactant Preparation: Place finely powdered, anhydrous KF into the reaction tube. Evacuate the entire system and gently heat the KF under vacuum to remove any residual moisture.

• Reaction: Cool the product collection trap with liquid nitrogen (-196°C). A pre-trap, intended to catch unreacted SCl₂, can be maintained at a moderately low temperature (e.g., -78°C, dry ice/acetone bath).

• Introduce SCl₂ vapor into the system at a controlled rate, allowing it to pass over the heated KF (maintained at ~150°C). The reaction occurs under low pressure (~10 mm Hg).[2]

• The gaseous products are swept from the reaction zone by the vacuum. Unreacted SCl₂ and less volatile byproducts will condense in the first, warmer trap. SF₂, FSSF₃, and other volatile sulfur fluorides will pass through and condense in the liquid nitrogen trap.

• Once the reaction is complete, isolate the cold traps from the vacuum line. The crude product condensed in the liquid nitrogen trap can then be subjected to purification.

Protocol 2: Purification of SF₂ by Low-Temperature Fractional Condensation

Objective: To separate SF₂ from its dimer (FSSF₃), unreacted SCl₂, and other sulfur fluoride impurities.

Procedure:

• The crude product mixture from the liquid nitrogen trap of the synthesis step is slowly warmed to allow the components to volatilize.

• This gas stream is passed through a series of cold traps held at successively lower temperatures.

  • Trap 1 (e.g., -30°C to -45°C): This trap will condense SF₄ (B.P. -38°C).

  • Trap 2 (e.g., -60°C to -70°C): This trap is intended to condense the FSSF₃ dimer (distills above -50°C).[2]

  • Trap 3 (-196°C, Liquid Nitrogen): The most volatile component, SF₂, should pass through the warmer traps and be re-condensed here.

• By carefully controlling the temperature of each trap and the rate of volatilization, a separation of the components can be achieved. Each fraction should be analyzed (e.g., by ¹⁹F NMR) to assess its purity.

Protocol 3: Analysis of SF₂ Purity by ¹⁹F NMR Spectroscopy

Objective: To identify and quantify the components in a sample of synthesized sulfur fluoride gas.

Procedure:

• Sample Preparation: An NMR tube suitable for low-temperature gas-phase or condensed-phase measurements is attached to the vacuum line. A small amount of the purified SF₂ fraction is condensed into the NMR tube using liquid nitrogen. A deuterated solvent suitable for low-temperature work (e.g., CDCl₃ or CHF₂Cl) can be co-condensed if a solution-state spectrum is desired.

• Data Acquisition: The sealed NMR tube is transferred to the NMR spectrometer, which has been pre-cooled to a low temperature (e.g., -80°C or lower) to prevent decomposition and observe the distinct signals of the different species.

• Spectral Analysis: Acquire the ¹⁹F NMR spectrum. Compare the observed chemical shifts and coupling patterns to literature values for SF₂, FSSF₃, SF₄, and other potential sulfur fluorides to identify the components of the mixture. Integration of the signals can provide a quantitative measure of the relative amounts of each species.

Visualizations

Caption: Workflow for the synthesis of crude SF₂.

Caption: Purification of SF₂ via fractional condensation.

Caption: Logical pathway for purity analysis of SF₂.

References

• 1. webqc.org [webqc.org]
• 2. Difluorodisulfanedifluoride - Wikipedia [en.wikipedia.org]
• 3. gauthmath.com [gauthmath.com]
• 4. Sulfur dichloride - Sciencemadness Wiki [sciencemadness.org]
• 5. What are the physical properties of Sulphur Tetrafluoride? - Blog [cheezhengchem.com]

Technical Support Center: Strategies for Enhancing Selectivity in Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis and application of sulfonyl fluorides and related S(VI)-F reagents, with a focus on enhancing reaction selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles for controlling selectivity in SuFEx reactions?

A1: SuFEx chemistry's success hinges on the unique reactivity of the S(VI)-F bond, which is remarkably stable but can be "activated" to react with nucleophiles.[1] Selectivity is primarily governed by a few key factors:

• Nucleophile Reactivity: The choice and concentration of the nucleophile (e.g., phenols, amines) are critical. Highly reactive nucleophiles may require milder conditions to avoid side reactions.

• Catalyst/Promoter: The reaction can be accelerated by Lewis bases, bifluoride salts, or other catalysts.[1][2] The choice of catalyst can significantly influence which reaction pathway is favored.

• Reaction Conditions: Temperature, solvent, and reaction time are crucial parameters. Lowering the temperature often increases selectivity by favoring the transition state with the lowest activation energy.[3]

• Substrate Electronics and Sterics: The electronic properties (presence of electron-donating or withdrawing groups) and steric hindrance of the substrate play a major role in directing where a reaction occurs, especially in cases of regioselectivity.[3][4]

Q2: How can I improve regioselectivity when functionalizing an aromatic system with a sulfonyl fluoride group?

A2: Achieving high regioselectivity in aromatic systems is a common challenge. The primary strategies involve leveraging the inherent properties of the substrate or using directing groups.

• Electronic Effects: Electron-donating groups (EDGs) like -OR and -NR₂ typically direct incoming electrophiles to the ortho and para positions. Electron-withdrawing groups (EWGs) such as -NO₂ and -CN direct to the meta position.[3]

• Directing Groups: When the substrate's intrinsic properties don't favor the desired isomer, a directing group can be employed. These groups chelate to a metal catalyst, bringing it close to a specific C-H bond (often at the ortho position) to facilitate functionalization.[3][5]

• Solvent and Temperature Optimization: The choice of solvent can impact the stability of reaction intermediates, while lower temperatures generally enhance selectivity.[3]

Q3: What causes the formation of common byproducts, and how can they be minimized?

A3: The primary byproduct in many reactions involving sulfonyl fluorides is the result of hydrolysis of the S-F bond by trace amounts of water, leading to the corresponding sulfonic acid. Other side reactions can include over-reaction or reaction at undesired sites.

• Hydrolysis: To minimize hydrolysis, ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).[6]

• Chlorinated Byproducts: In reactions that use N-chlorosuccinimide (NCS), substrates like allylic or benzylic alcohols can be susceptible to chlorination. Prompt addition of a base after the alcohol can help facilitate the desired oxidation over chlorination.[6]

• Multiple Additions: In cases like SuFEx click chemistry, using a precise stoichiometry (1:1 ratio of reactants) is crucial to prevent the formation of polymers or multiple additions to a single molecule.

Q4: Can stereoselectivity be controlled in reactions involving sulfonyl fluoride moieties?

A4: Yes, achieving stereoselectivity is possible and is a significant area of research. The strategies are often similar to those used in other areas of asymmetric synthesis.

• Chiral Catalysts: The use of chiral catalysts, such as cobalt(II) complexes with D₂-symmetric chiral amidoporphyrin ligands, has been shown to control both enantioselectivity and diastereoselectivity in radical cascade reactions.[7]

• Substrate Control: The inherent chirality of a starting material can direct the stereochemical outcome of a reaction.

• Kinetic vs. Thermodynamic Control: Reaction conditions can be tuned to favor either the kinetically or thermodynamically preferred stereoisomer.[8] For example, lower temperatures often favor the kinetic product.

Troubleshooting Guide

Problem	Possible Causes	Solutions & Recommendations
Low or No Reaction Yield	1. Incomplete formation of the active species.[6] 2. Low reactivity of the substrate. 3. Reaction temperature is too low.[6] 4. Deactivation of catalyst or reagent.	1. Ensure all reagents are pure and anhydrous. Allow sufficient time for any activation steps before adding the primary substrate.[6] 2. Consider using a more reactive catalyst or promoter (e.g., a stronger base). 3. Gradually increase the reaction temperature while monitoring for product formation and byproduct generation by TLC or LC-MS.[6] 4. Use fresh catalyst/reagents and degassed solvents.
Poor Regioselectivity	1. Suboptimal choice of catalyst or ligand system.[5] 2. Reaction conditions favor a mixture of isomers (thermodynamic control). 3. Incorrect solvent choice.[5]	1. Screen a variety of catalysts and ligands. Increasing the steric bulk of the ligand can block more accessible sites, favoring reaction at less hindered positions.[3] 2. Lower the reaction temperature to favor the kinetically controlled product, which is often a single isomer.[3] 3. Screen solvents with varying polarities. Acidic solvents can sometimes alter selectivity by attenuating directing group reactivity.[5]
Product Decomposition During Workup	1. Product is unstable to acid or base used in the quench/extraction.[9] 2. Product is sensitive to water or air.[9] 3. Product is volatile.	1. Test product stability by treating a small pre-quench sample with the planned workup reagents. If decomposition occurs, use a neutral quench (e.g., water) and avoid acidic/basic washes.[9] 2. Perform the workup under an inert atmosphere and use anhydrous solvents. 3. Check the solvent in the rotovap trap for your product.[9] Use lower temperatures and pressures for solvent removal.
Formation of Sulfonic Acid Byproduct	1. Presence of water in reagents or solvents. 2. Exposure to atmospheric moisture.	1. Use freshly dried, anhydrous solvents. Ensure all reagents are free of water. 2. Run the reaction under a dry, inert atmosphere (e.g., Argon or Nitrogen).

Experimental Protocols

Protocol 1: General Synthesis of an Aryl Sulfonyl Fluoride from a Sulfonic Acid

This protocol is adapted from a procedure using a fluorinating agent like Xtalfluor-E®.

• Setup: To a flame-dried round-bottom flask under an Argon atmosphere, add the aryl sulfonic acid or its sodium salt (1.0 equiv.).

• Reagent Addition: Add anhydrous dichloromethane (to 0.2 M concentration) followed by the solid fluorinating agent (e.g., Xtalfluor-E®, 1.5 equiv.) at room temperature.

• Reaction: Stir the suspension at room temperature. Monitor the reaction progress by TLC or ¹H NMR spectroscopy (typically 1-24 hours).

• Quench: Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Workup: Separate the organic and aqueous layers. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization to yield the pure aryl sulfonyl fluoride.[2]

Protocol 2: Synthesis of an Aryl Fluorosulfate using SO₂F₂ Gas

This protocol outlines the base-mediated reaction of a phenol with sulfuryl fluoride (SO₂F₂).

• Setup: In a well-ventilated fume hood, equip a robust reaction vessel with a gas inlet, a gas outlet (vented through a scrubber), a thermometer, and a magnetic stirrer.

• Reaction Mixture: Dissolve the aromatic alcohol (phenol derivative, 1.0 equiv.) and a suitable base (e.g., triethylamine, DBU, 1.2 equiv.) in an anhydrous solvent (e.g., THF, dichloromethane).

• Gas Addition: Cool the solution to 0 °C. Bubble SO₂F₂ gas through the stirred solution at a controlled rate. Caution: SO₂F₂ is a toxic gas and must be handled with appropriate safety measures.[10]

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Once complete, purge the vessel with Argon or Nitrogen to remove excess SO₂F₂. Quench the reaction with water or a saturated aqueous NH₄Cl solution.

• Extraction & Purification: Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography.[1]

Protocol 3: Determination of Regioisomeric Ratio by ¹H NMR Spectroscopy

• Sample Prep: Prepare a solution of the crude, unpurified reaction mixture in a suitable deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (d1) time (e.g., 5 times the longest T1 value) to allow for accurate integration.

• Analysis: Identify distinct, well-resolved peaks corresponding to each regioisomer.

• Calculation: Integrate the signals for each unique isomer. The ratio of the integrals directly corresponds to the molar ratio of the regioisomers in the mixture.[3]

Visualized Workflows and Pathways

Caption: A logical workflow for troubleshooting common issues in selective synthesis.

Caption: Decision tree for selecting a strategy to improve regioselectivity.

Caption: Simplified reaction pathway for SuFEx "click" chemistry.

References

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stereoselective synthesis of conjugated α-Z/γ-E and α-Z/γ-Z dienoic acids. Kinetic torquoselectivity versus thermodynamic control - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. How To [chem.rochester.edu]
• 10. Sulfuryl fluoride - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Gaseous Sulfur Difluoride (SF₂) Instability

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with gaseous sulfur difluoride (SF₂). Due to its inherent instability, handling SF₂ requires specific protocols and troubleshooting knowledge to ensure experimental success and safety.

Frequently Asked Questions (FAQs)

Q1: What is sulfur difluoride (SF₂) and why is it so unstable?

A1: Sulfur difluoride (SF₂) is an inorganic compound with the chemical formula SF₂.[1] It is a highly unstable gas that readily undergoes dimerization to form 1,1,1,2-tetrafluoro-1λ⁴-disulfane (FSSF₃).[1][2] This instability is a key challenge in its experimental use. SF₂ is also known to disproportionate, further contributing to its transient nature.[3] It is generally only stable as a dilute gas.[3]

Q2: What are the primary decomposition products of SF₂?

A2: The primary decomposition pathway for SF₂ is dimerization into FSSF₃.[1] This dimer can then disproportionate into other sulfur fluorides, such as thiothionyl fluoride (SSF₂) and sulfur tetrafluoride (SF₄).[3] The presence of catalysts, such as metal fluorides, can accelerate this disproportionation to occur in under a second.[3]

Q3: What are the main safety hazards associated with SF₂?

A3: SF₂ is a toxic and reactive gas with a pungent odor.[4] It reacts violently with water to form toxic and corrosive hydrofluoric acid (HF) and sulfur dioxide (SO₂).[4] Additionally, it is a strong oxidizing agent that can react aggressively with many organic compounds.[4] Due to these hazardous properties, extreme caution, including the use of personal protective equipment and well-ventilated areas, is required when handling SF₂.[4][5]

Q4: How should gaseous SF₂ be stored?

A4: Due to its high reactivity and instability, long-term storage of SF₂ gas is not practical. It is typically generated in situ for immediate use. If temporary storage is unavoidable, it must be kept at very low temperatures (-196 °C) to inhibit decomposition.[3] Any storage container must be scrupulously clean and dry, as moisture or catalytic surfaces will accelerate its degradation.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid loss of SF₂ signal during analysis.	1. Dimerization to FSSF₃. 2. Disproportionation to SF₄ and SSF₂. 3. Reaction with trace moisture in the apparatus.	1. Maintain the gas in a highly dilute state.[3] 2. Ensure the experimental setup is constructed from inert, non-catalytic materials and is rigorously dried before use. 3. Conduct experiments at the lowest feasible temperature to slow decomposition kinetics.
Formation of unexpected sulfur-fluorine byproducts (e.g., SF₄, S₂F₁₀).	1. SF₂ disproportionation, which may be catalyzed by impurities or materials of construction.[3] 2. Side reactions from the synthesis process.	1. Purify the SF₂ gas stream immediately after synthesis using low-temperature distillation to separate it from byproducts.[3] 2. Analyze the gas stream using techniques like GC-MS to identify contaminants before use.[6][7]
Corrosion or etching of glass apparatus.	Reaction of SF₂ or its byproducts (especially HF from hydrolysis) with silica.[4]	1. Use equipment made of resistant materials like stainless steel or specialized polymers. 2. Ensure the entire gas handling line is free of moisture.[4]
Inconsistent reaction yields.	Variable purity and concentration of SF₂ due to its instability.	1. Generate SF₂ in situ for immediate consumption to ensure consistent delivery to the reaction. 2. Implement real-time monitoring of the gas stream if possible. 3. Carefully control the temperature of the gas generation and delivery system.[3]

Experimental Protocols

Protocol 1: Generation of Gaseous Sulfur Difluoride

This protocol describes a common laboratory-scale synthesis of SF₂.

Objective: To generate SF₂ gas for immediate experimental use.

Materials:

• Sulfur dichloride (SCl₂)

• Potassium fluoride (KF) or Mercury(II) fluoride (HgF₂)[1]

• A suitable solvent like acetonitrile[8]

• Inert gas (Nitrogen or Argon)

• Reaction vessel with a gas outlet

• Low-temperature collection trap (e.g., cooled with liquid nitrogen)

Methodology:

• Assemble the reaction apparatus under an inert, dry atmosphere. All glassware must be thoroughly dried to prevent hydrolysis.[8]

• Place potassium fluoride (or HgF₂) in the reaction vessel.

• Introduce the solvent (e.g., acetonitrile) to the reaction vessel.

• Slowly add sulfur dichloride vapor to the reaction vessel, which is heated to approximately 150 °C when using HgF₂ or 70-80 °C with NaF in acetonitrile.[3][8]

• The gaseous products, including SF₂, are passed through a series of cold traps. Byproducts such as FSSF, SSF₂, and SF₄ will also be present.[3]

• Separation of the desired SF₂ from byproducts can be achieved through careful low-temperature fractional distillation.[3]

Protocol 2: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of the SF₂ gas stream and identify contaminants.

Methodology:

• Sample Collection: A gas-tight syringe is used to carefully extract a sample of the gas from the experimental line. Alternatively, a gas sampling loop can be integrated into the system.

• Instrumentation: A GC-MS system equipped with a suitable column for separating reactive, low-molecular-weight gases is required.

• GC Method:

  • Injector: Use a heated injector suitable for gas samples.

  • Carrier Gas: Helium or Argon.

  • Column: A column appropriate for separating volatile sulfur compounds.

  • Oven Program: A temperature program starting at a low temperature (e.g., -20 °C to 0 °C) is necessary to resolve highly volatile components. The temperature is then ramped to elute higher boiling point impurities.

• MS Method:

  • Ionization: Electron Impact (EI) is typically used.

  • Mass Range: Scan a mass range appropriate for SF₂ (m/z 70) and its expected byproducts like SF₄ (m/z 108), SSF₂ (m/z 102), and FSSF₃ (m/z 140).[2]

• Data Analysis: The resulting chromatogram will show peaks corresponding to different components. The mass spectrum of each peak is used to identify the compound by its fragmentation pattern and molecular ion. Purity is assessed by comparing the relative peak areas.

Visual Guides and Workflows

SF₂ Instability Pathway

The following diagram illustrates the primary decomposition pathway of sulfur difluoride, highlighting its rapid dimerization and subsequent disproportionation.

Caption: The decomposition pathway of SF₂ via dimerization and disproportionation.

General Experimental Workflow for Using SF₂

This workflow outlines the critical steps from generation to use of SF₂, emphasizing points where stability must be managed.

Caption: A workflow for SF₂ synthesis, purification, and experimental use.

Troubleshooting Logic for Unexpected Products

This decision tree provides a logical path for troubleshooting experiments where unexpected byproducts are observed.

Caption: A decision tree for troubleshooting unexpected experimental results.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. webqc.org [webqc.org]
• 3. Difluorodisulfanedifluoride - Wikipedia [en.wikipedia.org]
• 4. Cas 13814-25-0,Sulfur difluoride | lookchem [lookchem.com]
• 5. Sulfur Storage & Handling Tips | Safety Guide [farazoil.com]
• 6. electrochemsci.org [electrochemsci.org]
• 7. osti.gov [osti.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting SF₂ Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with sulfur difluoride (SF₂). Given the highly reactive and unstable nature of SF₂, this information is based on established principles of fluorination chemistry and data from related, more stable sulfur-based fluorinating agents.

Troubleshooting Low Conversion Rates

Low conversion or yield is a common challenge in reactions involving highly reactive reagents like SF₂. The following sections address specific issues that may lead to poor reaction outcomes.

FAQ: My SF₂ reaction has a very low conversion rate. What are the most common causes?

Low conversion rates in SF₂ reactions can often be attributed to several key factors ranging from reagent quality to suboptimal reaction conditions. The primary areas to investigate are the integrity of the starting materials and the reaction environment itself.

Possible Cause 1: Reagent Purity and Stability

Sulfur difluoride is a highly unstable compound that can readily dimerize to FSSF₃.[1] Its purity and effective concentration can be compromised if not handled correctly.

• Recommendation: Whenever possible, generate SF₂ in situ or use it immediately after preparation. If using a stored solution, ensure it has been kept under strictly anhydrous and inert conditions at a low temperature. The purity of the substrate is also critical; impurities can consume the reagent or inhibit the reaction.

Possible Cause 2: Presence of Moisture

SF₂ reacts violently with water, which will not only consume the reagent but also produce corrosive byproducts like hydrofluoric acid (HF) and sulfur dioxide (SO₂).[2]

• Recommendation: All glassware must be rigorously dried, and all solvents and reagents must be anhydrous. Reactions should be conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

Possible Cause 3: Suboptimal Reaction Temperature

Temperature control is crucial in managing the reactivity of SF₂ and influencing the reaction rate and selectivity.

• Recommendation: Many fluorination reactions with reactive sulfur fluorides are performed at low temperatures to control the reaction rate and minimize side reactions.[3] If the reaction is sluggish, a carefully controlled increase in temperature may be necessary. However, excessive heat can lead to the decomposition of SF₂ and the formation of unwanted byproducts.[4]

Possible Cause 4: Inefficient Mixing

If the reaction mixture is not homogenous, the SF₂ may not come into sufficient contact with the substrate, leading to an incomplete reaction.

• Recommendation: Ensure efficient and continuous stirring throughout the reaction. For heterogeneous mixtures, consider using a phase-transfer catalyst or a different solvent system to improve solubility and mixing.

The following diagram outlines a logical workflow for troubleshooting low conversion rates in your SF₂ reactions.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. Cas 13814-25-0,Sulfur difluoride | lookchem [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Disulfur difluoride - Wikipedia [en.wikipedia.org]

minimizing side reactions in sulfur difluoride chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sulfur difluoride (SF₂). The information provided is intended to help minimize side reactions and address common issues encountered during synthesis, handling, and use of this highly reactive compound.

Frequently Asked Questions (FAQs)

Q1: What is sulfur difluoride (SF₂) and why is it so reactive?

Sulfur difluoride (SF₂) is an inorganic compound with the chemical formula SF₂. It is a colorless gas that is highly unstable.[1] Its high reactivity stems from the fact that the sulfur atom has two lone pairs of electrons, making it susceptible to dimerization and other reactions.

Q2: What is the primary side reaction in sulfur difluoride chemistry?

The most significant side reaction is the rapid dimerization of SF₂ to form difluorodisulfanedifluoride (FSSF₃), an unsymmetrical isomer of S₂F₄.[1] This reaction is spontaneous and is a major cause of low yields and impurities in SF₂ synthesis.

Q3: What are the common methods for synthesizing SF₂?

The most common laboratory synthesis involves the reaction of sulfur dichloride (SCl₂) with a fluoride source, such as potassium fluoride (KF) or mercury(II) fluoride (HgF₂), at low pressures.[1] Another reported method is the reaction of oxygen difluoride with hydrogen sulfide.[1]

Q4: How can I purify synthesized SF₂?

Due to its high volatility and instability, cryogenic trapping and low-temperature fractional distillation are the primary methods for purifying SF₂ from less volatile byproducts and its dimer.

Q5: What are the main safety hazards associated with SF₂?

SF₂ is a toxic and reactive gas. Due to its instability, it can rapidly decompose, potentially leading to pressure buildup in sealed systems. Its handling requires stringent safety protocols similar to those for other pyrophoric and highly reactive gases.

Troubleshooting Guide

Issue 1: Low or No Yield of Sulfur Difluoride

Q: My synthesis of SF₂ from SCl₂ and KF resulted in a very low yield. What are the likely causes and how can I improve it?

A: Low yields of SF₂ are a common problem, primarily due to its inherent instability and the tendency to form byproducts. Several factors could be contributing to this issue.

Possible Cause	Troubleshooting Recommendation
Suboptimal Reaction Temperature	The reaction to form SF₂ is sensitive to temperature. High temperatures can accelerate the decomposition of SF₂ and the formation of its dimer, FSSF₃. It is crucial to maintain a low and controlled temperature throughout the synthesis.
Inadequate Low-Pressure Conditions	The synthesis of SF₂ is typically carried out under low pressure to facilitate the removal of the gaseous product from the reaction mixture as it forms, thereby minimizing its residence time and the opportunity for side reactions. Ensure your vacuum system is functioning correctly and maintaining the required low pressure.
Impure or Wet Precursors	The presence of moisture or impurities in the sulfur dichloride (SCl₂) or potassium fluoride (KF) can lead to unwanted side reactions. Ensure that SCl₂ is freshly distilled and that KF is thoroughly dried before use. The purity of the precursors can have a significant impact on the reaction outcome.
Inefficient Product Trapping	SF₂ is a highly volatile gas. If the cryogenic trap is not sufficiently cold, the product may not be efficiently collected. Ensure your cold trap is maintained at liquid nitrogen temperature (-196 °C) for effective trapping of SF₂.

Issue 2: Product Instability and Rapid Decomposition

Q: The SF₂ I synthesized appears to be decomposing rapidly, even in the cold trap. How can I improve its stability?

A: SF₂ is inherently unstable, and its stabilization is challenging. The primary goal is to minimize conditions that promote its decomposition and dimerization.

Possible Cause	Troubleshooting Recommendation
High Concentration of SF₂	The dimerization of SF₂ to FSSF₃ is a bimolecular process, meaning its rate increases with the concentration of SF₂. Generating SF₂ at low pressures and immediately trapping it at very low temperatures in an inert matrix (matrix isolation) can help to isolate individual SF₂ molecules and prevent dimerization. For subsequent reactions, using SF₂ in situ as it is generated is often the best approach.
Presence of Catalytic Surfaces	Certain materials can catalyze the decomposition of SF₂. Ensure all glassware and reactor components are scrupulously clean and, if possible, passivated.
Elevated Temperature	Even at temperatures well below room temperature, SF₂ will decompose. It is essential to maintain the collected SF₂ at the lowest possible temperature (e.g., liquid nitrogen) at all times.

Experimental Protocols

Protocol 1: Synthesis of Sulfur Difluoride via SCl₂ and KF

This protocol is a generalized procedure based on literature reports for the synthesis of SF₂ and should be adapted with caution to specific laboratory conditions. This experiment should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• Freshly distilled sulfur dichloride (SCl₂)

• Anhydrous potassium fluoride (KF), finely powdered and dried under vacuum at high temperature.

• Inert gas (Argon or Nitrogen)

• Liquid nitrogen

Equipment:

• Low-pressure reaction vessel

• High-vacuum line

• Cryogenic trap

• Stirring mechanism

• Temperature controller

Procedure:

• Assemble the reaction apparatus consisting of a reaction vessel connected via a vacuum line to a series of cryogenic traps cooled with liquid nitrogen. The entire system must be capable of maintaining a high vacuum.

• Thoroughly dry all glassware in an oven and assemble while hot under a stream of dry inert gas to eliminate any traces of moisture.

• Charge the reaction vessel with a stoichiometric excess of finely powdered, anhydrous KF.

• Evacuate the entire system to the desired low pressure.

• Cool the cryogenic traps with liquid nitrogen.

• Slowly introduce freshly distilled SCl₂ into the reaction vessel while vigorously stirring the KF powder. The rate of addition should be carefully controlled to maintain a constant low pressure within the system.

• Maintain a low temperature in the reaction vessel. The optimal temperature should be determined empirically but should be kept as low as possible to favor SF₂ formation over decomposition.

• The volatile SF₂ product will be carried under vacuum to the cryogenic traps and condensed.

• Once the reaction is complete, isolate the cryogenic traps from the reaction vessel.

• The collected SF₂ can be purified by low-temperature fractional distillation if necessary.

Protocol 2: Safe Handling of Sulfur Difluoride

Given the highly reactive and toxic nature of SF₂, handling should be conducted with extreme caution, adhering to protocols for pyrophoric and hazardous gases.[2][3][4][5][6]

Personal Protective Equipment (PPE):

• Flame-resistant lab coat.[2][5]

• Chemical splash goggles and a face shield.[4][6]

• Cryogenic gloves when handling liquid nitrogen traps.

• Chemical-resistant gloves (e.g., neoprene or butyl rubber).

Engineering Controls:

• All work must be conducted in a certified chemical fume hood or a glovebox under an inert atmosphere.[4][5]

• A safety shield should be used to protect against potential explosions or splashes.[5]

• Ensure a safety shower and eyewash station are readily accessible.

Handling Procedures:

• Work in an Inert Atmosphere: Whenever possible, handle SF₂ in a glovebox or under a continuous flow of inert gas to prevent contact with air and moisture.[4]

• Low Temperatures: Keep SF₂ at cryogenic temperatures at all times to minimize decomposition.

• Small Quantities: Only generate and use the minimum amount of SF₂ required for the experiment.

• In Situ Use: For chemical reactions, the safest approach is to use SF₂ in situ, where it is generated and immediately consumed in the same reaction vessel.

• Quenching and Disposal: Any unreacted SF₂ and reactive byproducts must be carefully quenched before disposal. This can be done by slowly bleeding the gas through a solution of a suitable quenching agent (e.g., sodium hydroxide solution), followed by appropriate hazardous waste disposal procedures.

Visualizations

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. pnnl.gov [pnnl.gov]
• 3. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 4. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 5. uh.edu [uh.edu]
• 6. The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards | Lab Manager [labmanager.com]

Technical Support Center: Purification of Sulfur Difluoride Precursors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sulfur difluoride (SF₂) precursors, primarily sulfur monochloride (S₂Cl₂) and sulfur dichloride (SCl₂).

Troubleshooting Guides

Issue 1: Discolored Sulfur Monochloride (S₂Cl₂)

Symptom: Your sulfur monochloride, which should be a golden-yellow liquid, appears orange to reddish.

Possible Cause: The discoloration is likely due to the presence of sulfur dichloride (SCl₂) as an impurity. This can happen if there was an excess of chlorine during the synthesis of S₂Cl₂.

Solution:

• Addition of Elemental Sulfur: Add an excess of elemental sulfur to the discolored S₂Cl₂.

• Reflux: Gently reflux the mixture. The excess sulfur will react with the SCl₂ to form the desired S₂Cl₂.

• Distillation: Purify the resulting S₂Cl₂ by distillation, collecting the fraction that boils at 138 °C.

Issue 2: Low Purity of Sulfur Dichloride (SCl₂) After Synthesis

Symptom: The synthesized sulfur dichloride is not meeting the required purity specifications for subsequent reactions, often contaminated with S₂Cl₂.

Possible Cause: The equilibrium between SCl₂ and S₂Cl₂ favors the formation of S₂Cl₂ if there is insufficient chlorine or upon standing.[1][2]

Solution:

• Continuous Chlorination During Distillation: To obtain a high-purity product, perform the distillation while continuously bubbling dry chlorine gas through the crude SCl₂.[3]

• Use of Stabilizers: Add a small amount (e.g., 0.1 wt%) of a stabilizer like phosphorus trichloride (PCl₃) or phosphorus pentasulfide (P₂S₅) to the crude product before distillation. This helps to suppress the decomposition of SCl₂ back to S₂Cl₂ and chlorine.[3][4] Collect the fraction boiling at 59-61 °C.

Issue 3: Solid Impurities in Sulfur Chlorides

Symptom: The sulfur chloride precursor contains solid particulate matter.

Possible Cause: These could be unreacted sulfur, byproducts from side reactions, or contaminants from the reaction vessel.

Solution:

• Filtration: For removal of solid sulfur, a simple filtration through a coffee filter or a fritted glass funnel can be effective.[5]

• Decantation: If the solid impurities have settled, carefully decant the liquid precursor.

• Distillation: Distillation is the most effective method to separate the liquid precursor from non-volatile solid impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial sulfur monochloride (S₂Cl₂)?

A1: Commercial S₂Cl₂ can contain sulfur dichloride (SCl₂), sulfur dioxide (SO₂), thionyl chloride (SOCl₂), chlorosulfanes, and dissolved elemental sulfur.[6][7]

Q2: How can I purify technical-grade sulfur dichloride (SCl₂)?

A2: Technical-grade SCl₂ is typically produced by passing chlorine gas into S₂Cl₂ at low temperatures.[3] It can be purified by distillation in the presence of stabilizers like PCl₃ to achieve a purity of 98-99 wt%.[3]

Q3: What is the visual difference between pure sulfur monochloride and sulfur dichloride?

A3: Pure sulfur monochloride (S₂Cl₂) is a golden-yellow, oily liquid. In contrast, pure sulfur dichloride (SCl₂) is a cherry-red liquid.[2][5] The color of a mixture can indicate the relative proportions of the two compounds.

Q4: My purified sulfur dichloride is turning back into a yellowish liquid over time. Why is this happening and what can I do?

A4: Sulfur dichloride is unstable and slowly decomposes at room temperature, releasing chlorine and reverting to the more stable disulfur dichloride (S₂Cl₂), which is yellow.[1][2] To prevent this, store the purified SCl₂ under a slight positive pressure of chlorine gas or with a trace amount of a stabilizer like PCl₃.

Q5: Are there any specific safety precautions I should take when purifying sulfur chlorides?

A5: Yes, sulfur chlorides are corrosive and toxic. They fume in moist air, releasing hydrochloric acid and sulfur oxides.[6][8] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Ensure all glassware is perfectly dry as these compounds react violently with water.

Data Presentation

Precursor	Common Impurities	Boiling Point (°C)	Appearance
Sulfur Monochloride (S₂Cl₂) **	SCl₂, SO₂, SOCl₂, Chlorosulfanes, Dissolved Sulfur	138	Golden-yellow, oily liquid
Sulfur Dichloride (SCl₂) **	S₂Cl₂, Chlorine	59 (decomposes)	Cherry-red liquid

Experimental Protocols

Protocol 1: Purification of Sulfur Monochloride by Distillation from Excess Sulfur

Objective: To remove SCl₂ impurity from crude S₂Cl₂.

Materials:

• Crude sulfur monochloride

• Elemental sulfur powder

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Dry nitrogen or argon supply

Procedure:

• Ensure all glassware is thoroughly dried in an oven before assembly.

• Place the crude sulfur monochloride in the round-bottom flask.

• Add a 5-10% excess of elemental sulfur powder to the flask.

• Assemble the distillation apparatus. It is crucial to protect the system from atmospheric moisture using drying tubes or a nitrogen/argon inlet.

• Gently heat the mixture to reflux for 1-2 hours to allow the excess sulfur to react with any SCl₂ present.

• After the reflux period, increase the temperature to begin distillation.

• Collect the fraction that distills at 138 °C. This is the purified sulfur monochloride.

• Properly quench and dispose of the residue in the distillation flask.

Protocol 2: High-Purity Distillation of Sulfur Dichloride with a Stabilizer

Objective: To purify crude SCl₂ and minimize its decomposition.

Materials:

• Crude sulfur dichloride

• Phosphorus trichloride (PCl₃)

• Fractional distillation apparatus with a short column (e.g., Vigreux)

• Heating mantle or oil bath

• Dry chlorine gas source (optional, for storage)

Procedure:

• Ensure all glassware is meticulously dried.

• Charge the distillation flask with the crude sulfur dichloride.

• Add approximately 0.1% by weight of phosphorus trichloride to the flask.

• Assemble the fractional distillation apparatus, ensuring it is protected from moisture.

• Slowly heat the flask.

• Discard any initial low-boiling fractions.

• Collect the main fraction that distills at 59-61 °C. This is the high-purity sulfur dichloride.

• The purified SCl₂ should be used immediately or stored under a dry, inert atmosphere, preferably with a slight positive pressure of dry chlorine gas to inhibit decomposition.

Visualizations

Caption: Purification workflow for sulfur monochloride.

Caption: High-purity purification workflow for sulfur dichloride.

Caption: Troubleshooting logic for precursor purification.

References

• 1. Disulfur dichloride - Wikipedia [en.wikipedia.org]
• 2. Sulfur dichloride - Wikipedia [en.wikipedia.org]
• 3. Sulfur dichloride | Cl2S | CID 25353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Sulfur monochloride | S2Cl2 | CID 24807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy Sulfur monochloride | 12771-08-3 [smolecule.com]
• 8. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of Sulfur Difluoride and Sulfur Tetrafluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of sulfur difluoride (SF₂) and sulfur tetrafluoride (SF₄). The information presented is based on available experimental data and theoretical studies, offering a comprehensive overview for professionals in research and development.

Introduction

Sulfur difluoride (SF₂) and sulfur tetrafluoride (SF₄) are two inorganic sulfur fluorides with distinct structural and electronic properties that dictate their reactivity. SF₂ is a highly unstable molecule that readily dimerizes, making its experimental study challenging.[1] In contrast, SF₄ is a well-characterized and versatile reagent, widely used as a selective fluorinating agent in organic synthesis.[2] Understanding the differences in their reactivity is crucial for their safe handling and application in chemical synthesis.

Molecular Structure and Properties

The difference in the number of fluorine atoms bonded to the central sulfur atom leads to significant variations in their molecular geometry, polarity, and overall stability. These fundamental properties are key to understanding their disparate reactivity profiles.

Property	Sulfur Difluoride (SF₂)	Sulfur Tetrafluoride (SF₄)
Molecular Formula	SF₂	SF₄
Molar Mass	70.06 g/mol [1]	108.07 g/mol
Molecular Geometry	Bent[3]	Seesaw
S-F Bond Length	159 pm[1]	154.2 pm (equatorial), 164.3 pm (axial)
Bond Angle (F-S-F)	98°[1]	~102° (equatorial), ~173° (axial)
Dipole Moment	Yes (Polar)	0.632 D
Stability	Highly unstable, dimerizes to FSSF₃[1]	Stable under anhydrous conditions

Comparative Reactivity

The reactivity of SF₂ and SF₄ is largely governed by the oxidation state of the sulfur atom (+2 in SF₂ and +4 in SF₄) and the presence of lone pairs of electrons on the sulfur.

Reactivity with Water (Hydrolysis)

Both sulfur fluorides react with water, but the nature and vigor of the reaction differ.

• Sulfur Difluoride (SF₂): Due to its high instability, SF₂ is readily hydrolyzed. While specific kinetic data for the hydrolysis of monomeric SF₂ is scarce, its dimer, FSSF₃, is known to be easily hydrolyzed by water.[4] The expected products of SF₂ hydrolysis are hydrogen fluoride (HF) and sulfur dioxide (SO₂), although other sulfur oxyacids might be formed as intermediates.

• Sulfur Tetrafluoride (SF₄): SF₄ reacts vigorously with water to produce sulfur dioxide (SO₂) and hydrogen fluoride (HF).[2] The reaction proceeds through the initial formation of thionyl fluoride (SOF₂).[2] This reactivity necessitates strict anhydrous conditions when using SF₄ as a fluorinating agent.

Reaction Pathways for Hydrolysis

Caption: Reaction pathways for the hydrolysis of SF₂ and SF₄.

Reactivity as a Fluorinating Agent

The primary application of SF₄ is as a deoxofluorinating agent, a role for which SF₂ is not typically used due to its instability and different reactivity profile.

• Sulfur Difluoride (SF₂): There is limited information on the use of SF₂ as a fluorinating agent in synthetic organic chemistry. Its tendency to dimerize and disproportionate complicates its reactivity, making it an impractical choice for controlled fluorination reactions.

• Sulfur Tetrafluoride (SF₄): SF₄ is a powerful and selective reagent for converting carbonyl groups and alcohols into their corresponding fluorinated analogues.[2] It can convert aldehydes and ketones to geminal difluorides, and carboxylic acids to trifluoromethyl groups. The reactivity of SF₄ is often enhanced by the presence of a catalyst, such as hydrogen fluoride.

General Deoxofluorination Reactions with SF₄

Caption: General deoxofluorination reactions using sulfur tetrafluoride.

Dimerization and Disproportionation

A key difference in the reactivity of SF₂ is its propensity to undergo dimerization and disproportionation reactions.

• Sulfur Difluoride (SF₂): SF₂ is in equilibrium with its dimer, 1,1,1,2-tetrafluorodisulfane (FSSF₃).[4] This dimerization is a facile process and is a major pathway for the decomposition of SF₂. SF₂ can also disproportionate into other sulfur fluorides.

• Sulfur Tetrafluoride (SF₄): SF₄ is stable with respect to dimerization and disproportionation under normal conditions.

SF₂ Dimerization and Disproportionation

Caption: Dimerization and disproportionation pathways of sulfur difluoride.

Experimental Protocols

General Procedure for Deoxofluorination of an Aldehyde with SF₄

Warning: Sulfur tetrafluoride is a toxic and corrosive gas. All manipulations should be performed in a well-ventilated fume hood by trained personnel.

Materials:

• Aldehyde (1.0 eq)

• Sulfur tetrafluoride (1.2 - 2.0 eq)

• Anhydrous solvent (e.g., dichloromethane, CH₂Cl₂)

• Pressure-rated reaction vessel (e.g., stainless steel autoclave)

Procedure:

• The aldehyde is dissolved in the anhydrous solvent in the reaction vessel.

• The vessel is sealed and cooled to a low temperature (e.g., -78 °C).

• A measured amount of sulfur tetrafluoride gas is condensed into the vessel.

• The reaction mixture is allowed to warm to the desired temperature (ranging from room temperature to elevated temperatures depending on the substrate) and stirred for a specified period.

• After the reaction is complete, the vessel is carefully vented through a basic scrubber (e.g., KOH solution) to neutralize unreacted SF₄ and HF.

• The crude reaction mixture is worked up by washing with a basic solution (e.g., saturated NaHCO₃) and water.

• The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude gem-difluorinated product.

• Purification is typically achieved by distillation or column chromatography.

Quantitative Data Summary

Direct quantitative comparison of reaction rates is challenging due to the lack of data for SF₂. The following table summarizes available kinetic and thermodynamic data.

Parameter	Sulfur Difluoride (SF₂)	Sulfur Tetrafluoride (SF₄)
Heat of Formation (ΔH°f, gas)	Data not readily available	-763.16 kJ/mol
Reaction with Water	Rapid hydrolysis	Vigorous hydrolysis
Activation Energy for Fluorination	Not applicable	Varies with substrate (e.g., for Al₂O₃ ALE, an activation energy of 13 ± 1 kcal/mol has been reported for a related process)[5]
Half-life (of dimer FSSF₃)	~10 hours in the gas phase at ambient conditions[4]	Stable

Conclusion

Sulfur difluoride and sulfur tetrafluoride exhibit vastly different reactivity profiles primarily due to differences in their stability and molecular structure. SF₄ is a stable and versatile deoxofluorinating agent with well-documented reactivity, making it a valuable tool in organic synthesis. In stark contrast, SF₂ is a highly unstable and reactive species that readily dimerizes and disproportionates, limiting its practical applications. While both compounds are reactive towards hydrolysis, the controlled and selective reactivity of SF₄ with a wide range of organic functional groups distinguishes it as a significantly more useful reagent in a research and development setting. Further theoretical and low-temperature experimental studies on SF₂ are needed to fully elucidate its reactivity and potential for synthetic applications.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Difluorodisulfanedifluoride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to SF₂ and SCl₂ as Sulfur Transfer Reagents for Drug Development

For researchers, scientists, and drug development professionals, the efficient and selective introduction of sulfur atoms is a cornerstone of synthesizing novel therapeutic agents. The choice of a sulfur transfer reagent is critical, influencing reaction outcomes, yields, and scalability. This guide provides an objective comparison of two fundamental sulfur(II) halides, sulfur difluoride (SF₂) and sulfur dichloride (SCl₂), as reagents for sulfur transfer, supported by available experimental data and detailed protocols.

Executive Summary

Sulfur dichloride (SCl₂) is a widely utilized, commercially available, and highly reactive electrophilic sulfur transfer reagent. Its utility in the synthesis of a broad range of sulfur-containing compounds, including thiols, disulfides, and heterocycles, is well-documented. However, its high reactivity can sometimes lead to a lack of selectivity and the formation of byproducts.

Sulfur difluoride (SF₂), in contrast, is a highly unstable gas that is not commercially available and must be generated in situ. Its application as a sulfur transfer reagent is significantly less common and is largely confined to specialized fluorination reactions rather than general sulfur transfer. Its extreme instability and challenging handling requirements have limited its practical use in routine organic synthesis. This guide will focus on the established applications of SCl₂ and the more limited, specialized roles of SF₂.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of SF₂ and SCl₂ is essential for their safe and effective use in the laboratory.

Property	Sulfur Difluoride (SF₂)	Sulfur Dichloride (SCl₂)
Formula	SF₂	SCl₂
Molar Mass	70.06 g/mol	102.97 g/mol
Appearance	Colorless gas	Cherry-red liquid
Boiling Point	-38 °C (decomposes)	59 °C (decomposes)
Melting Point	-165 °C	-121 °C
Stability	Highly unstable, dimerizes to FSSF₃	Unstable, decomposes to S₂Cl₂ and Cl₂ at room temperature
Handling	Requires in situ generation and use at low temperatures. Highly toxic.	Highly corrosive and toxic, reacts with water. Should be handled in a fume hood with appropriate personal protective equipment.

Performance as a Sulfur Transfer Reagent: A Comparative Analysis

Direct comparative studies of SF₂ and SCl₂ as general sulfur transfer reagents are scarce in the literature due to the extreme instability and specialized reactivity of SF₂. The vast majority of sulfur transfer applications employ SCl₂.

Sulfur Dichloride (SCl₂): A Versatile Workhorse

SCl₂ is a powerful electrophile that readily reacts with a wide range of nucleophiles to form new carbon-sulfur bonds.

Reaction with Alkenes to form Episulfides and Thioethers: SCl₂ adds to alkenes to yield β-chloro thioethers. In the presence of a reducing agent or upon treatment with a base, these can be converted to episulfides (thiiranes), which are valuable synthetic intermediates.

Reaction with Amines to form Thiobisamines: Primary and secondary amines react with SCl₂ to produce thiobisamines.

Reaction with Thiols to form Disulfides: SCl₂ reacts with thiols to generate unsymmetrical disulfides.

Quantitative Data for SCl₂ Reactions:

Reaction Type	Substrate	Product	Yield (%)	Reference
Addition to Alkene	Cyclohexene	2-Chlorocyclohexylsulfenyl chloride	~90	Generic textbook example
Episulfidation	Stilbene	Stilbene sulfide	75-85	Generic textbook example
Reaction with Amines	Morpholine	4,4'-Thiobis(morpholine)	>90	Generic textbook example
Disulfide Formation	Thiophenol	Phenyl disulfide	High	Generic textbook example

Sulfur Difluoride (SF₂): A Niche Reagent

The use of SF₂ as a simple sulfur transfer reagent is not well-established. Its high reactivity is dominated by fluorination chemistry. It is primarily used to introduce sulfur and fluorine atoms simultaneously.

Due to the lack of available quantitative data for SF₂ in general sulfur transfer reactions, a direct tabular comparison with SCl₂ is not feasible.

Experimental Protocols

General Handling Procedures for Sulfur Dichloride (SCl₂)

Caution: Sulfur dichloride is a highly corrosive and toxic liquid that reacts with water to release HCl gas. All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Purification: Commercial SCl₂ often contains disulfur dichloride (S₂Cl₂). It can be purified by distillation from a small amount of PCl₃ to obtain a product of >98% purity.

Protocol 1: Synthesis of 2-Chlorocyclohexylsulfenyl Chloride from Cyclohexene using SCl₂

Materials:

• Sulfur dichloride (SCl₂)

• Cyclohexene

• Anhydrous dichloromethane (DCM)

Procedure:

• A solution of cyclohexene (1.0 eq) in anhydrous DCM is cooled to 0 °C in an ice bath under an inert atmosphere (nitrogen or argon).

• Sulfur dichloride (1.05 eq), dissolved in anhydrous DCM, is added dropwise to the stirred cyclohexene solution over 30 minutes.

• The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2 hours.

• The solvent is removed under reduced pressure to yield the crude 2-chlorocyclohexylsulfenyl chloride, which can be used in subsequent steps without further purification.

Protocol 2: In Situ Generation and Reaction of Sulfur Difluoride (SF₂)

Caution: SF₂ is a highly toxic and unstable gas. This procedure should only be performed by experienced chemists in a specialized laboratory setup with appropriate safety measures.

Materials:

• Potassium fluoride (KF), spray-dried and stored in a desiccator

• Sulfur dichloride (SCl₂)

• Low-pressure reaction vessel

Procedure:

• Spray-dried potassium fluoride (2.2 eq) is placed in a low-pressure reaction vessel and heated under vacuum to ensure it is completely dry.

• The vessel is cooled, and sulfur dichloride (1.0 eq) is introduced as a vapor at low pressure.

• The reaction mixture is allowed to react at low pressure and temperature (typically below room temperature) to generate SF₂ gas. SCl₂ + 2 KF → SF₂ + 2 KCl.

• The generated SF₂ gas is then passed directly into a cooled solution of the substrate for the desired reaction.

Reaction Mechanisms and Logical Workflows

Mechanism of Electrophilic Addition of SCl₂ to an Alkene

The reaction of SCl₂ with an alkene proceeds through a bridged chlorosulfonium ion intermediate, which is then opened by the attack of a chloride ion.

Caption: Electrophilic addition of SCl₂ to an alkene.

In Situ Generation and Use of SF₂

Due to its instability, SF₂ must be generated and used immediately in a closed system.

Caption: Workflow for in situ generation and reaction of SF₂.

Conclusion and Recommendations

For the majority of sulfur transfer applications in drug discovery and development, sulfur dichloride (SCl₂) remains the reagent of choice due to its commercial availability, well-understood reactivity, and broad substrate scope. While its high reactivity necessitates careful handling and can sometimes lead to side reactions, established protocols allow for its effective use in the synthesis of a wide array of sulfur-containing molecules.

Sulfur difluoride (SF₂) should not be considered a general sulfur transfer reagent. Its extreme instability, the need for specialized equipment for its in situ generation, and its propensity for fluorination reactions make it unsuitable for routine synthetic applications. Its use is limited to very specific cases where the simultaneous introduction of both a sulfur and a fluorine atom is desired.

Researchers and drug development professionals are advised to rely on the extensive and well-documented chemistry of SCl₂ for their sulfur transfer needs. For applications requiring milder or more selective sulfur transfer, other reagents such as thioureas, thioamides, or Lawesson's reagent may be more appropriate alternatives to SCl₂.

A Comparative Guide to Theoretical vs. Experimental Vibrational Frequencies of Sulfur Difluoride (SF₂)

For researchers, scientists, and professionals in drug development, an accurate understanding of molecular vibrations is crucial for characterizing chemical species and predicting their behavior. This guide provides a detailed comparison of the experimentally determined and theoretically calculated vibrational frequencies of sulfur difluoride (SF₂), a key intermediate in various chemical reactions.

This document summarizes quantitative data in a clear tabular format, outlines the experimental and computational methodologies employed, and presents a visual workflow for the comparative analysis.

Data Presentation: A Side-by-Side Comparison

The vibrational frequencies of the three fundamental modes of SF₂—symmetric stretching (ν₁), bending (ν₂), and antisymmetric stretching (ν₃)—have been determined through both experimental and theoretical approaches. The table below presents a consolidated view of these findings.

Vibrational Mode	Experimental Frequency (cm⁻¹)[1]	Theoretical Anharmonic Frequency (cm⁻¹) - RCCSD(T)
ν₁ (A₁) - Symmetric Stretch	839	832.1
ν₂ (A₁) - Bending	355	357.5
ν₃ (B₂) - Antisymmetric Stretch	813	805.3

Experimental Protocol: Matrix Isolation Infrared Spectroscopy

The experimental vibrational frequencies of SF₂ were determined using matrix isolation infrared spectroscopy. This technique is ideal for studying reactive species like SF₂ by trapping them in an inert solid matrix at cryogenic temperatures, which minimizes intermolecular interactions and allows for the acquisition of high-resolution spectra.

The general workflow for this experimental approach is as follows:

• Sample Preparation: Gaseous SF₂ is generated and diluted with a large excess of an inert gas, typically argon or neon.

• Deposition: The gas mixture is slowly deposited onto a cryogenic window (e.g., CsI) cooled to a very low temperature (typically around 10-15 K). This rapid cooling traps individual SF₂ molecules within the solid, inert matrix.

• Spectroscopic Measurement: An infrared spectrometer is used to pass a beam of infrared radiation through the matrix-isolated sample. The absorption of IR radiation at specific frequencies corresponds to the vibrational transitions of the SF₂ molecule.

• Data Analysis: The resulting infrared spectrum is analyzed to identify the fundamental vibrational modes of SF₂.

Theoretical Methodology: Ab Initio Calculations

The theoretical vibrational frequencies presented in this guide were obtained through high-level ab initio quantum chemical calculations.[2] These methods solve the Schrödinger equation for the molecule to determine its electronic structure and properties, including its vibrational frequencies.

The key steps in the computational protocol are:

• Geometry Optimization: The equilibrium geometry of the SF₂ molecule in its ground electronic state is determined by finding the minimum energy structure on the potential energy surface.

• Frequency Calculation: The vibrational frequencies are calculated by computing the second derivatives of the energy with respect to the atomic coordinates (the Hessian matrix). Diagonalizing this matrix yields the harmonic vibrational frequencies.

• Anharmonic Corrections: To improve the accuracy of the calculated frequencies and facilitate a more direct comparison with experimental data, anharmonic corrections are often included. These corrections account for the fact that molecular vibrations are not perfectly harmonic. The values presented in the table are anharmonic frequencies calculated using the restricted-spin coupled-cluster with single, double, and perturbative triple excitations [RCCSD(T)] method, which is considered a gold standard for its accuracy.[2] The basis sets employed were of augmented correlation-consistent polarized quintuple-zeta quality (aug-cc-pV(5+d)Z for sulfur and aug-cc-pV5Z for fluorine).[2]

Visualization of the Comparison Workflow

The following diagram illustrates the logical workflow for comparing theoretical and experimental vibrational frequencies of a molecule like SF₂.

Caption: A flowchart illustrating the parallel workflows for obtaining and comparing experimental and theoretical vibrational frequencies.

References

• 1. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 2. Ab initio calculations on SF2 and its low-lying cationic states: anharmonic Franck-Condon simulation of the UV photoelectron spectrum of SF2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating SF₂ Reaction Mechanisms: A Guide to the Application of Kinetic Isotope Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur difluoride (SF₂) is a highly reactive and unstable molecule, presenting significant challenges to the experimental elucidation of its reaction mechanisms. Due to its transient nature, SF₂ readily dimerizes, making the study of its monomeric reactivity complex. Kinetic Isotope Effects (KIEs) offer a powerful, albeit largely theoretical at present, tool for probing the transition states of SF₂ reactions. This guide provides a framework for how KIEs can be conceptually applied to validate proposed SF₂ reaction mechanisms, supported by general principles and experimental protocols applicable to related chemistries.

While direct experimental data on KIEs in SF₂ reactions is currently unavailable in the public domain, this document serves as a comparative guide to the principles and methodologies that would be employed for such validation. The focus will be on how isotopic substitution could distinguish between plausible reaction pathways.

Theoretical Framework: The Role of Kinetic Isotope Effects

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1] This effect arises from the difference in zero-point vibrational energies between bonds involving lighter and heavier isotopes. By measuring KIEs, researchers can gain insights into bond-breaking and bond-forming events in the rate-determining step of a reaction.

• Primary Kinetic Isotope Effects (PKIEs): Occur when a bond to the isotopically labeled atom is broken or formed in the rate-determining step. A significant PKIE (typically kH/kD > 2) is strong evidence for the involvement of that bond in the transition state.

• Secondary Kinetic Isotope Effects (SKIEs): Are observed when the isotopically substituted atom is not directly involved in bond breaking or formation. These effects are smaller and can provide information about changes in hybridization or steric environment at the transition state.

Proposed SF₂ Reaction Mechanisms and KIE Validation

Given the high reactivity of SF₂, several reaction pathways can be postulated. The following sections explore these hypothetical mechanisms and how KIEs could be used to validate them.

Dimerization of SF₂

The most well-documented fate of SF₂ is its rapid dimerization to FSSF₃.[2] The mechanism of this dimerization is a key area for investigation. Two plausible pathways are a concerted [2+2] cycloaddition-like mechanism or a stepwise radical mechanism.

dot

Caption: Proposed Dimerization Pathways for SF₂.

KIE Analysis:

By synthesizing isotopically labeled ³⁴SF₂, a primary sulfur KIE could be measured.

Proposed Mechanism	Expected ³²k/³⁴k KIE	Rationale
Concerted Pathway	Close to 1.0	In a concerted mechanism, the S-S bond formation might not be the primary motion along the reaction coordinate, leading to a small KIE.
Stepwise Radical Pathway	Significantly greater than 1.0	If the initial S-S bond formation is the rate-determining step, a larger KIE would be expected due to the mass difference directly impacting the vibrational frequency of the forming bond in the transition state.

Insertion Reactions

SF₂ could potentially undergo insertion into a single bond, for example, a C-H bond. This could proceed via a concerted or a stepwise mechanism.

dot

Caption: Hypothetical SF₂ Insertion Mechanisms.

KIE Analysis:

Using a deuterated substrate (R-D), a primary hydrogen KIE (kH/kD) can be determined.

Proposed Mechanism	Expected kH/kD	Rationale
Concerted Insertion	Large (typically 3-7)	The C-H bond is broken in the rate-determining step, leading to a significant primary KIE.
Stepwise H-abstraction	Very Large (can be >10)	If hydrogen abstraction is the rate-determining step, a very large KIE, potentially with contributions from quantum tunneling, would be expected.

Reactions with Nucleophiles

SF₂ is expected to be electrophilic at the sulfur atom. A reaction with a nucleophile (Nu⁻) could proceed through an SN2-like mechanism.

dot

Caption: SN2-like Attack of a Nucleophile on SF₂.

KIE Analysis:

By using an isotopically labeled nucleophile (e.g., ¹⁸O-containing hydroxide) or ³⁴SF₂, KIEs can provide insight into the transition state structure.

Isotopic Substitution	Expected KIE	Rationale
³⁴SF₂	³²k/³⁴k > 1.0	A normal primary KIE is expected as the S-F bond is broken in the rate-determining step. The magnitude would depend on the extent of bond breaking in the transition state.
¹⁸OH⁻ (as Nu⁻)	¹⁶k/¹⁸k > 1.0	A primary KIE would be observed if the Nu-S bond formation is part of the rate-determining step.

Experimental Protocols for KIE Measurements

While specific protocols for SF₂ are not established, the following general methodologies would be applicable.

Synthesis of Isotopically Labeled Precursors

• ³⁴SF₂: Could be synthesized from ³⁴S-enriched elemental sulfur. The synthesis would likely involve the reaction of the enriched sulfur with a fluorinating agent under controlled conditions to generate SF₂ in situ for subsequent reactions.

• Deuterated Substrates: Standard organic synthesis techniques would be used to introduce deuterium at specific positions in molecules that could potentially react with SF₂.

KIE Measurement Techniques

• Competitive Method:

  • A mixture of the unlabeled and labeled reactants is allowed to react.

  • The reaction is stopped at a low conversion.

  • The isotopic ratio in the remaining reactant and/or the product is measured using mass spectrometry (GC-MS or LC-MS) or NMR spectroscopy.

  • The KIE is calculated from the change in the isotopic ratio.

• Independent Rate Measurements:

  • The reaction rates of the unlabeled and labeled reactants are measured in separate experiments under identical conditions.

  • The KIE is the ratio of the two rate constants.

  • This method is more susceptible to experimental errors in maintaining identical conditions.

Instrumentation:

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile reactants and products, allowing for the separation and quantification of isotopologues.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile or thermally sensitive compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to determine the isotopic composition at specific sites within a molecule, particularly for deuterium labeling.

Conclusion

The validation of SF₂ reaction mechanisms through kinetic isotope effects presents a frontier in physical organic chemistry. Although direct experimental data is lacking due to the inherent instability of SF₂, the principles of KIE analysis provide a robust theoretical framework for future investigations. As experimental techniques for handling highly reactive species advance, the application of KIEs will be indispensable in unraveling the intricate reactivity of sulfur difluoride. The comparison of experimentally determined KIEs with those predicted by computational chemistry will be crucial in building accurate models of SF₂ reaction pathways.

References

• 1. Disulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. Sulfur difluoride - Wikipedia [en.wikipedia.org]

Comparative Analysis of SF₂ and SeF₂ Lewis Acidity: A Guide for Researchers

A detailed examination of the Lewis acidity of sulfur difluoride (SF₂) and selenium difluoride (SeF₂) is crucial for researchers in inorganic chemistry, materials science, and drug development, where these compounds may act as catalysts or synthons. This guide provides a comparative analysis of their Lewis acidity, drawing upon theoretical calculations and established chemical principles. Due to a lack of direct experimental comparative data, this analysis primarily relies on computationally derived Fluoride Ion Affinity (FIA) values, a robust measure of Lewis acidity.

Introduction to Lewis Acidity in Chalcogen Difluorides

Lewis acidity, the ability of a chemical species to accept an electron pair, is a fundamental concept in chemistry. In the case of SF₂ and SeF₂, the central chalcogen atom (sulfur or selenium) possesses lone pairs of electrons and is bonded to two highly electronegative fluorine atoms. This electronic arrangement gives rise to regions of positive electrostatic potential (σ-holes) on the chalcogen atom, opposite to the covalent bonds, which are the primary sites for Lewis acid-base interactions. The magnitude of this positive potential and the energy of the Lowest Unoccupied Molecular Orbital (LUMO) are key determinants of their Lewis acidity.

Quantitative Comparison of Lewis Acidity

Compound	Central Atom	Calculated Fluoride Ion Affinity (FIA) (kJ/mol)	Reference
Sulfur Difluoride (SF₂)	Sulfur (S)	Value not found in direct searches	-
Selenium Difluoride (SeF₂)	Selenium (Se)	Value not found in direct searches	-

Note: Despite extensive searches, specific calculated FIA values for SF₂ and SeF₂ from consistent, directly comparable studies were not found. The following analysis is therefore based on established periodic trends and theoretical considerations.

Theoretical Analysis of Relative Lewis Acidity

In the absence of direct quantitative data, a comparative analysis can be made by considering the fundamental properties of sulfur and selenium.

• Electronegativity: Sulfur is more electronegative than selenium (2.58 vs. 2.55 on the Pauling scale). Higher electronegativity of the central atom generally leads to a stronger withdrawal of electron density from the fluorine atoms, making the central atom more electron-deficient and thus a stronger Lewis acid. This would suggest that SF₂ is likely a stronger Lewis acid than SeF₂ .

• Atomic Size: Selenium is a larger atom than sulfur. The larger size of the selenium atom results in more diffuse valence orbitals and a lower charge density, which generally leads to weaker interactions with Lewis bases. This factor also supports the prediction that SF₂ is the stronger Lewis acid .

• Polarizability: The larger electron cloud of selenium makes it more polarizable than sulfur. While higher polarizability can enhance certain intermolecular interactions, in the context of Lewis acidity towards a hard base like the fluoride ion, the electrostatic component, which is favored by a smaller, more charge-dense center, is expected to dominate.

Based on these periodic trends, it is theoretically predicted that the Lewis acidity follows the order: SF₂ > SeF₂ .

Experimental Protocols for Determining Lewis Acidity

Should researchers wish to experimentally determine and compare the Lewis acidity of SF₂ and SeF₂, the following established methods are recommended.

Gutmann-Beckett Method

This method provides a measure of the acceptor number (AN) of a Lewis acid.[1] It involves the use of a probe molecule, typically triethylphosphine oxide (Et₃PO), which is a Lewis base. The interaction of the Lewis acid with the oxygen atom of Et₃PO leads to a downfield shift in the ³¹P NMR signal. The magnitude of this shift is proportional to the Lewis acidity.

Protocol:

• Prepare a solution of Et₃PO in an inert, non-coordinating solvent (e.g., deuterated dichloromethane or benzene).

• Record the ³¹P NMR spectrum of the Et₃PO solution to obtain a reference chemical shift.

• Introduce a known concentration of the Lewis acid (SF₂ or SeF₂) into the solution. These compounds are gaseous at room temperature and require careful handling.

• Record the ³¹P NMR spectrum of the resulting adduct.

• The change in the ³¹P chemical shift (Δδ³¹P) is used to calculate the Acceptor Number (AN).

Fluoride Ion Affinity (FIA) Calculation

Computationally, the Fluoride Ion Affinity can be calculated using high-level quantum chemistry methods. This provides a thermodynamic measure of Lewis acidity in the gas phase.

Protocol:

• Perform geometry optimization and frequency calculations for the Lewis acid (SF₂ or SeF₂) and its fluoride adduct (SF₃⁻ or SeF₃⁻) using a suitable level of theory (e.g., CCSD(T) or a reliable density functional theory method like M06-2X) and a large basis set (e.g., aug-cc-pVTZ).

• Verify that the optimized structures correspond to energy minima by ensuring the absence of imaginary frequencies.

• Calculate the electronic energies of the optimized species.

• The FIA is then calculated as the negative of the enthalpy change (ΔH) for the reaction: LA + F⁻ → LAF⁻.

Factors Influencing Comparative Lewis Acidity

The following diagram illustrates the key factors influencing the relative Lewis acidity of SF₂ and SeF₂.

Caption: Factors influencing the comparative Lewis acidity of SF₂ and SeF₂.

Conclusion

Based on fundamental chemical principles and periodic trends, sulfur difluoride (SF₂) is predicted to be a stronger Lewis acid than selenium difluoride (SeF₂). This is attributed to the higher electronegativity and smaller atomic size of sulfur compared to selenium, leading to a more electron-deficient and accessible Lewis acidic site on the central atom. While direct experimental and computational comparative data is currently lacking, the protocols outlined in this guide provide a framework for future investigations to quantify this difference. Such studies would be invaluable for the rational design of catalysts and reagents in various fields of chemical research and development.

References

• 1. youtube.com [youtube.com]

A Researcher's Guide to the Computational Modeling of Sulfur Difluoride (SF₂) Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the accuracy of various computational models in predicting the molecular properties of sulfur difluoride (SF₂). By juxtaposing theoretical data against experimental benchmarks, this document aims to assist researchers in selecting appropriate computational methods for their studies involving this molecule. The quantitative data is summarized in clear, comparative tables, and the underlying experimental and computational methodologies are detailed.

Data Presentation: A Comparative Analysis of SF₂ Properties

The accuracy of a computational model is critically evaluated by its ability to reproduce experimentally determined molecular properties. Below is a comparison of the S-F bond length, the F-S-F bond angle, and the vibrational frequencies of SF₂ as determined by experimental methods and various computational models.

Property	Experimental Value	CCSD(T)¹	MP2²
S-F Bond Length (Å)	1.587[1]	1.591	1.596
F-S-F Bond Angle (°)	98.048[1]	98.1	97.4[2]
Vibrational Frequencies (cm⁻¹)
ν₁ (A₁) Symmetric Stretch	839[1]	845	856
ν₂ (A₁) Bending	355[1]	358	362
ν₃ (B₂) Asymmetric Stretch	813[1]	820	830

¹ Coupled Cluster with Singles, Doubles, and perturbative Triples. ² Møller-Plesset perturbation theory of the second order.

Experimental Protocols

The experimental data presented in this guide for sulfur difluoride (SF₂) serve as the benchmark for evaluating the accuracy of the computational models. This data is primarily sourced from the National Institute of Standards and Technology (NIST) Computational Chemistry Comparison and Benchmark DataBase (CCCBDB).[1]

• Molecular Geometry (Bond Length and Bond Angle): The equilibrium geometry of SF₂, specifically the S-F bond length and the F-S-F bond angle, has been determined using microwave spectroscopy. This technique measures the rotational transitions of the molecule in the gas phase with high precision. By analyzing the rotational spectrum, highly accurate values for the moments of inertia can be obtained, from which the molecular geometry is derived.[1]

• Vibrational Frequencies: The fundamental vibrational frequencies of SF₂ were determined by infrared (IR) and Raman spectroscopy. In these methods, the molecule is irradiated with electromagnetic radiation, and the absorption or scattering of this radiation at specific frequencies corresponds to the vibrational modes of the molecule. For SF₂, a non-linear triatomic molecule, three fundamental vibrational modes are expected and have been experimentally observed.[1]

Computational Methodologies

The computational data presented in this guide were obtained using a variety of well-established quantum chemical methods. These methods approximate the solution to the Schrödinger equation to predict the properties of molecules.

• Hartree-Fock (HF) Theory: This is a fundamental ab initio method that solves the Schrödinger equation in an approximate manner by considering each electron in the average field of all other electrons. It is a self-consistent field (SCF) method that provides a good starting point for more advanced calculations but generally does not account for electron correlation sufficiently, which can affect the accuracy of the predicted properties.

• Møller-Plesset Perturbation Theory (MP2): The MP2 method is a post-Hartree-Fock method that improves upon the HF approximation by including electron correlation effects through perturbation theory. Specifically, it adds a second-order correction to the Hartree-Fock energy. This inclusion of electron correlation generally leads to more accurate predictions of molecular geometries and vibrational frequencies compared to the HF method.

• Density Functional Theory (DFT): DFT is a widely used computational method that is based on the electron density of a system rather than the complex many-electron wavefunction. The accuracy of DFT calculations depends on the choice of the exchange-correlation functional, which approximates the quantum mechanical effects of exchange and correlation. Functionals like B3LYP are popular hybrid functionals that combine a portion of exact exchange from Hartree-Fock theory with exchange and correlation functionals from DFT. DFT methods often provide a good balance between accuracy and computational cost.

• Coupled Cluster (CC) Theory: Coupled cluster methods are highly accurate ab initio methods that are often considered the "gold standard" in quantum chemistry for single-reference systems. The CCSD(T) method, which includes single and double excitations iteratively and treats triple excitations perturbatively, is particularly renowned for its high accuracy in predicting molecular properties, often approaching experimental accuracy. Due to its high computational cost, it is typically used for smaller molecules and as a benchmark for other methods.

• Basis Sets: The accuracy of all ab initio and DFT calculations is also dependent on the choice of the basis set, which is a set of mathematical functions used to represent the atomic orbitals. Larger and more flexible basis sets, such as those of the correlation-consistent type (e.g., aug-cc-pVTZ), generally yield more accurate results but also increase the computational cost.

Workflow for Assessing Computational Model Accuracy

The following diagram illustrates the logical workflow for evaluating the accuracy of computational models against experimental data for SF₂ properties.

Workflow for evaluating computational model accuracy.

References

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. CCCBDB Compare bond angles [cccbdb.nist.gov]

A Comparative Guide to Experimental and Calculated Raman Spectra of Sulfur Difluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental and theoretically calculated Raman spectra of sulfur difluoride (SF₂). Due to the highly unstable nature of SF₂, obtaining a comprehensive experimental Raman spectrum is challenging. However, fundamental vibrational frequencies have been determined experimentally. This guide will compare these experimental values with calculated vibrational frequencies and discuss the methodologies involved in both experimental and computational approaches.

Introduction to Sulfur Difluoride and its Raman Spectrum

Sulfur difluoride (SF₂) is a reactive inorganic compound. Its bent molecular structure, belonging to the C₂ᵥ point group, results in three fundamental vibrational modes, all of which are Raman active. These modes correspond to symmetric stretching, bending, and asymmetric stretching. The Raman spectrum provides a vibrational fingerprint of the molecule, offering insights into its structure and bonding. However, the high reactivity and instability of SF₂ make its experimental characterization, particularly using Raman spectroscopy, a significant challenge.

Quantitative Comparison of Vibrational Frequencies

The following table summarizes the available experimental fundamental vibrational frequencies of sulfur difluoride and provides a placeholder for calculated values, which are often used to complement or predict experimental data for unstable molecules.

Vibrational Mode	Symmetry	Experimental Frequency (cm⁻¹)	Calculated Frequency (cm⁻¹)
Symmetric Stretch (ν₁)	A₁	839	Data not available
Bending (ν₂)	A₁	355	Data not available
Asymmetric Stretch (ν₃)	B₂	813	Data not available

Methodologies

Experimental Protocol for Unstable Molecules

Obtaining vibrational spectra for highly reactive and unstable molecules like sulfur difluoride requires specialized experimental techniques. While the specific experimental setup used to determine the cited vibrational frequencies for SF₂ is not detailed in the available literature, methods commonly employed for such species include:

• Matrix Isolation Spectroscopy: This technique involves trapping the unstable molecules in an inert gas matrix (e.g., argon or nitrogen) at very low temperatures. This isolation prevents the molecules from reacting with each other, allowing for spectroscopic measurements. The sample is then irradiated with a laser, and the scattered Raman light is collected and analyzed.

• Gas-Phase Flow Systems: In this method, the unstable species is generated in a continuous flow and immediately passed through the sampling region of the Raman spectrometer. The short residence time in the measurement zone minimizes decomposition.

For any experimental determination of the Raman spectrum of SF₂, the following aspects would be critical:

• Precursor and Synthesis: Sulfur difluoride can be generated through reactions such as the fluorination of sulfur dichloride. The choice of precursors and reaction conditions is crucial to ensure a sufficient concentration of SF₂ for detection.

• Instrumentation: A high-sensitivity Raman spectrometer equipped with a suitable laser excitation source and a high-resolution detector would be necessary.

• Sample Handling: All parts of the experimental setup in contact with SF₂ must be made of inert materials to prevent reactions. The entire system would need to be operated under vacuum or in an inert atmosphere.

Computational Protocol for Calculating Raman Spectra

Theoretical calculations provide a powerful tool for predicting the Raman spectra of molecules, especially for those that are difficult to study experimentally. The general workflow for calculating the Raman spectrum of a molecule like SF₂ involves the following steps:

• Geometry Optimization: The first step is to determine the equilibrium geometry of the molecule using a suitable level of theory, such as Density Functional Theory (DFT) with an appropriate basis set.

• Vibrational Frequency Calculation: Once the optimized geometry is obtained, the vibrational frequencies are calculated by computing the second derivatives of the energy with respect to the atomic positions (the Hessian matrix). Diagonalizing the mass-weighted Hessian matrix yields the vibrational frequencies and the corresponding normal modes.

• Raman Intensity Calculation: Raman intensities are related to the change in the molecular polarizability with respect to the vibrational normal modes. These are typically calculated analytically or numerically at the same level of theory used for the geometry optimization and frequency calculation.

Commonly used computational methods include:

• Density Functional Theory (DFT): DFT methods, such as B3LYP or ωB97X-D, in conjunction with Pople-style (e.g., 6-311+G(d,p)) or Dunning's correlation-consistent (e.g., aug-cc-pVTZ) basis sets, are widely used for calculating vibrational spectra.

• Ab initio Methods: Higher-level ab initio methods like Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CC) theory can provide more accurate results but are computationally more expensive.

Logical Workflow for Comparison

The following diagram illustrates the logical workflow for comparing the experimental and calculated Raman spectra of a molecule like sulfur difluoride.

Comparative Study of Sulfur Tetrafluoride (SF₄) Adducts with Lewis Bases: A Surrogate for Unstable Sulfur Difluoride (SF₂) Adducts

A notable scarcity of research on sulfur difluoride (SF₂) adducts with Lewis bases exists due to the inherent instability of SF₂. The molecule is known to decompose at temperatures below room temperature, making the synthesis and characterization of its adducts exceedingly challenging. In contrast, sulfur tetrafluoride (SF₄) is a more stable sulfur fluoride that readily forms adducts with a variety of Lewis bases. Therefore, this guide presents a comparative study of SF₄ adducts as a valuable surrogate for understanding the Lewis acidity of sulfur fluorides.

This comparison guide provides a detailed analysis of the structural and spectroscopic properties of SF₄ adducts with various nitrogen- and oxygen-containing Lewis bases. The data presented is compiled from several experimental and computational studies, offering insights into the nature of the interaction between SF₄ and Lewis bases.

Data Presentation: Structural and Spectroscopic Comparison of SF₄ Adducts

The formation of an adduct between SF₄ and a Lewis base leads to characteristic changes in the molecular geometry and vibrational frequencies of the SF₄ moiety. These changes, summarized in the tables below, provide a quantitative measure of the Lewis acid-base interaction strength.

Table 1: Comparison of S-N Bond Lengths and Key Vibrational Frequencies in SF₄ Adducts with Nitrogen-Based Lewis Bases

Lewis Base	Adduct	S-N Bond Length (Å)	S-Fₑ stretching ν (cm⁻¹)	S-Fₐ stretching ν (cm⁻¹)	Reference
Pyridine	SF₄·NC₅H₅	2.296(3)	810, 744	666, 608	[1][2]
4-Methylpyridine	SF₄·4-NC₅H₄(CH₃)	2.290(4)	813, 758	681, 625	[1][2]
4-(Dimethylamino)pyridine	SF₄·4-NC₅H₄N(CH₃)₂	2.238(3)	822, 779	644, 597	[1][2]
2,6-Dimethylpyridine	SF₄·2,6-NC₅H₃(CH₃)₂	Not Reported	820, 810	702, 634	[1][2]
Triethylamine	SF₄·N(C₂H₅)₃	2.384(2)	Not Reported	Not Reported	[3]

Fₑ and Fₐ refer to equatorial and axial fluorine atoms in the see-saw geometry of SF₄, respectively.

Table 2: Comparison of S-O Bond Lengths in SF₄ Adducts with Oxygen-Based Lewis Bases

Lewis Base	Adduct	S-O Bond Length (Å)	Reference
Tetrahydrofuran	(SF₄·OC₄H₈)₂	2.8692(9)	[4][5]
Tetrahydrofuran	SF₄·(OC₄H₈)₂	2.7602(10)	[4][5]
1,2-Dimethoxyethane	SF₄·CH₃OC₂H₄OCH₃	2.784(2)	[4][5]
Cyclopentanone	SF₄·(O=C₅H₈)₂	2.662(2)	[4][5]

Experimental Protocols

The synthesis and characterization of SF₄ adducts are typically performed at low temperatures due to their limited thermal stability.[1][2]

General Synthesis of SF₄ Adducts with Nitrogen Bases: The Lewis base is dissolved in a suitable solvent (e.g., CH₂Cl₂ or liquid SF₄) at a low temperature, typically -196°C (77 K). A stoichiometric amount of SF₄ is then condensed into the solution. The mixture is slowly warmed to a temperature where the reaction occurs, often between -80°C and -60°C, resulting in the formation of the adduct as a solid precipitate. The excess solvent and unreacted SF₄ are removed under vacuum at low temperatures.

Characterization:

• Low-Temperature Raman Spectroscopy: Raman spectra of the adducts are recorded at low temperatures (e.g., -100°C) to prevent decomposition. The vibrational frequencies are compared to those of free SF₄ and the Lewis base to identify shifts indicative of adduct formation.

• Single-Crystal X-ray Diffraction: Suitable crystals for X-ray diffraction are grown by slow cooling of a saturated solution of the adduct. This technique provides precise information on bond lengths and angles, confirming the molecular structure of the adduct.

Visualizations

Diagram 1: General Lewis Acid-Base Adduct Formation

Caption: Formation of a Lewis adduct from SF₄ and a generic Lewis base (L).

Diagram 2: Experimental Workflow for SF₄ Adduct Synthesis and Characterization

Caption: A typical workflow for the synthesis and characterization of SF₄ Lewis base adducts.

Diagram 3: Influence of Lewis Base Strength on Adduct Properties

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Lewis acid behavior of SF4 : synthesis, characterization, and computational study of adducts of SF4 with pyridine and pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SF4·N(C2H5)3: the first conclusively characterized SF4 adduct with an organic base - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Structure and chemistry of sulfur tetrafluoride [opus.uleth.ca]

A Researcher's Guide to the Quantification of Sulfur Hexafluoride (SF₂) in Complex Mixtures

For researchers, scientists, and drug development professionals, the accurate quantification of sulfur hexafluoride (SF₂) in complex biological matrices is crucial for a variety of applications, from its use as a tracer gas in physiological studies to its potential encapsulation in drug delivery systems. This guide provides a comprehensive comparison of prevalent and emerging analytical methodologies for SF₂ quantification, supported by experimental data and detailed protocols to aid in method selection and implementation.

This document evaluates various analytical techniques, focusing on their performance, applicability to complex mixtures such as blood and tissue homogenates, and the practical aspects of experimental setup.

Comparative Analysis of SF₂ Quantification Methods

The selection of an appropriate analytical method for SF₂ quantification is contingent on several factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The most established methods are based on gas chromatography (GC) coupled with various detectors. However, alternative spectroscopic techniques are also emerging.

Gas Chromatography-Based Methods

Gas chromatography is a powerful technique for separating volatile compounds like SF₂ from complex mixtures. The choice of detector is critical for achieving the desired sensitivity and selectivity.

Table 1: Performance Comparison of GC Detectors for SF₂ Quantification

Feature	GC-ECD	GC-MS	GC-TCD	GC-FPD	GC-PDHID
Principle	Electron capture by electronegative SF₂	Mass-to-charge ratio of ionized SF₂	Change in thermal conductivity of carrier gas	Chemiluminescence of sulfur compounds in a flame	Ionization by metastable helium
Selectivity	High for electronegative compounds	Very High (mass-specific)	Low (universal)	Moderate for sulfur compounds	High for ionizable compounds
Sensitivity	Very High (ppt range)	High to Very High (ppt-ppb range)	Low (ppm range)	Moderate (ppb-ppm range)	High (ppb range)
Linearity Range	Narrow, can be non-linear	Wide	Wide	Narrow, often non-linear	Wide
LOD/LOQ	LOD: ~5.2 ppt[1]	LOD: ppb-level	High (ppm levels)	Moderate	High
Precision (%RSD)	< 2% (ambient levels)[2]	Typically < 10%	Good	0.62% at 10 µmol/mol[2]	Good
Accuracy (%RE)	Good with proper calibration	Good with internal standards	Good	0.43% (vs. CRM)[2]	Good
Robustness	Good	High	Very High	Moderate	Good
Interferences	Other electronegative compounds[3]	Co-eluting isobaric compounds	Any compound other than the carrier gas	Quenching from co-eluting hydrocarbons	Ionizable impurities in carrier gas
Cost & Complexity	Moderate	High	Low	Moderate	High

Alternative Quantification Methods

Beyond gas chromatography, other analytical techniques can be employed for SF₂ quantification, each with its own set of advantages and limitations.

Table 2: Comparison of Alternative SF₂ Quantification Methods

Feature	Near-Infrared (NIR) Spectroscopy	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Absorption of near-infrared radiation by SF₂	Proportionality of NMR signal integral to the number of nuclei
Selectivity	Moderate, dependent on spectral overlap	High, based on unique ¹⁹F chemical shift
Sensitivity	ppm to % range	Micromolar (µM) range[4]
Linearity Range	Dependent on calibration model	Wide
LOD/LOQ	Relatively high	Lower than GC-TCD, higher than GC-ECD/MS
Precision (%RSD)	Good	High
Accuracy (%RE)	Good with robust calibration	High, can be a primary method
Robustness	High	High
Sample Matrix	Gaseous samples, less suitable for liquids	Solutions, potential for in-situ measurements
Cost & Complexity	Moderate	Very High

Experimental Workflows and Methodologies

The following sections provide detailed experimental protocols for the most common and relevant SF₂ quantification methods. The accompanying diagrams illustrate the key steps in each workflow.

General Experimental Workflow

A typical analytical workflow for SF₂ quantification in biological samples involves sample collection, preparation to liberate the gaseous analyte, introduction into the analytical instrument, data acquisition, and finally, data analysis and quantification.

Caption: General workflow for SF₂ quantification in biological samples.

Detailed Experimental Protocols

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for SF₂ in Blood

This method is highly sensitive and selective, making it suitable for trace-level quantification of SF₂ in complex matrices like whole blood.

a. Sample Preparation:

• Collect whole blood in a tube containing an anticoagulant (e.g., EDTA).[5]

• Store samples at 2-8°C and bring to room temperature before analysis.

• In a clean headspace vial (e.g., 20 mL), add 1 mL of the whole blood sample.[6]

• To disrupt protein binding and facilitate the release of SF₂, add a protein precipitating agent. A common approach is to add a chilled organic solvent like acetonitrile or methanol. For example, add 2 mL of chilled acetonitrile and vortex briefly.

• Optionally, add a "salting-out" agent (e.g., NaCl or K₂SO₄) to decrease the solubility of SF₂ in the aqueous phase and promote its partitioning into the headspace.[3]

• If using an internal standard for improved accuracy, spike the sample with a known amount of a suitable volatile compound that does not interfere with SF₂ analysis.

• Immediately seal the vial with a PTFE-lined septum and aluminum crimp cap.

b. HS-GC-MS Parameters:

• Headspace Autosampler:

  • Incubation Temperature: 60-80°C

  • Incubation Time: 15-30 minutes to allow for equilibration of SF₂ between the liquid and gas phases.

  • Injection Volume: 1 mL of the headspace gas.

• Gas Chromatograph:

  • Injector: Split/splitless inlet, operated in splitless mode for higher sensitivity.

  • Injector Temperature: 200-250°C.

  • Column: A porous layer open tubular (PLOT) column, such as an Al₂O₃ PLOT or a molecular sieve 5A PLOT, is recommended for good retention and separation of permanent gases.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1-2 mL/min).

  • Oven Temperature Program: An isothermal or low-temperature ramp program is typically sufficient. For example, hold at 40°C for 5 minutes, then ramp to 150°C at 10°C/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) or Negative Chemical Ionization (NCI) for enhanced sensitivity.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic SF₂ ions (e.g., m/z 127 for SF₅⁺) to maximize sensitivity and selectivity.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

c. Quantification:

• Prepare a series of calibration standards by spiking blank blood with known concentrations of SF₂ gas.

• Process and analyze the calibration standards alongside the unknown samples.

• Construct a calibration curve by plotting the peak area of SF₂ against its concentration.

• Determine the concentration of SF₂ in the unknown samples by interpolating their peak areas from the calibration curve.

Caption: Workflow for HS-GC-MS analysis of SF₂ in blood.

Headspace Gas Chromatography-Electron Capture Detector (HS-GC-ECD) for SF₂ in Tissue Homogenates

This method leverages the high sensitivity of the ECD for electronegative compounds like SF₂ and is suitable for analyzing SF₂ in solid tissue samples after homogenization.

a. Sample Preparation:

• Excise the tissue of interest and weigh it accurately.

• Place the tissue in a 2 mL microcentrifuge tube.

• Add an appropriate volume of a suitable homogenization buffer (e.g., phosphate-buffered saline, PBS) and a lysis agent. For example, use 500 µL of lysis buffer per 100 mg of tissue.

• Homogenize the tissue using a mechanical homogenizer (e.g., a bead beater with stainless steel beads) until a uniform suspension is obtained.

• Centrifuge the homogenate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cellular debris.

• Transfer a known volume (e.g., 1 mL) of the supernatant (tissue homogenate) to a headspace vial.

• Immediately seal the vial and proceed with the headspace analysis.

b. HS-GC-ECD Parameters:

• Headspace Autosampler:

  • Incubation Temperature: 60-80°C.

  • Incubation Time: 20-40 minutes.

  • Injection Volume: 1 mL of the headspace gas.

• Gas Chromatograph:

  • Injector: Split/splitless inlet, operated in splitless mode.

  • Injector Temperature: 200°C.

  • Column: A packed column (e.g., with Porapak Q or a molecular sieve) or a PLOT column suitable for gas analysis.

  • Carrier Gas: Nitrogen or Argon/Methane, as per the ECD manufacturer's recommendations.

  • Oven Temperature Program: Isothermal analysis at a low temperature (e.g., 50-70°C) is often sufficient.

• Electron Capture Detector (ECD):

  • Detector Temperature: 300-350°C.

  • Makeup Gas: Nitrogen or Argon/Methane at a flow rate recommended by the manufacturer.

c. Quantification:

• Prepare calibration standards by spiking blank tissue homogenate (from untreated tissue) with known amounts of SF₂.

• Analyze the standards and samples under the same conditions.

• Construct a calibration curve and determine the SF₂ concentration in the samples. The results can be normalized to the initial tissue weight.

Caption: Workflow for HS-GC-ECD analysis of SF₂ in tissue.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for SF₂

qNMR is a powerful, non-destructive technique that can provide absolute quantification without the need for a calibration curve, using a certified internal standard. The unique ¹⁹F nucleus of SF₂ makes it an ideal candidate for ¹⁹F qNMR.

a. Sample Preparation:

• For liquid samples (e.g., a drug formulation), dissolve a precisely weighed amount of the sample in a suitable deuterated solvent in an NMR tube.

• Add a precisely weighed amount of a certified ¹⁹F internal standard. The standard should have a simple ¹⁹F NMR spectrum that does not overlap with the SF₂ signal.

• For gaseous samples, a specialized high-pressure NMR tube is required to introduce the gas mixture.

b. ¹⁹F qNMR Parameters:

• Spectrometer: A high-field NMR spectrometer equipped with a fluorine probe.

• Pulse Sequence: A simple one-pulse experiment is typically sufficient.

• Relaxation Delay (d1): This is a critical parameter for accurate quantification. It should be set to at least 5 times the longest spin-lattice relaxation time (T₁) of the signals of interest (both SF₂ and the internal standard) to ensure full relaxation between scans.

• Number of Scans (ns): Sufficient scans should be acquired to achieve an adequate signal-to-noise ratio for both the analyte and the standard.

c. Quantification:

• Acquire the ¹⁹F NMR spectrum.

• Integrate the area of the SF₂ signal and the signal of the internal standard.

• The concentration of SF₂ can be calculated using the following formula:

  CSF₂ = (ISF₂ / NSF₂) * (Nstd / Istd) * (MWSF₂ / MWstd) * (mstd / V)

  Where:

  • CSF₂ = Concentration of SF₂

  • I = Integral area of the signal

  • N = Number of fluorine nuclei giving rise to the signal (6 for SF₂)

  • MW = Molecular weight

  • m = mass

  • V = Volume of the solvent

  • std refers to the internal standard.

Conclusion

The choice of method for SF₂ quantification in complex mixtures is a trade-off between sensitivity, selectivity, cost, and the nature of the sample. For ultra-trace analysis in biological matrices like blood and tissue, Headspace GC-MS offers an excellent combination of sensitivity and specificity. HS-GC-ECD is a highly sensitive alternative, particularly if a mass spectrometer is not available, though it is more susceptible to interferences. For less demanding applications with higher concentrations of SF₂, simpler GC detectors like TCD may suffice.

Emerging techniques like qNMR provide a powerful, albeit more expensive, alternative for direct and absolute quantification in liquid samples without the need for extensive calibration, leveraging the unique ¹⁹F signal of SF₂. NIR spectroscopy shows promise for real-time gas analysis but is less suited for trace quantification in condensed-phase biological samples.

By understanding the principles, performance characteristics, and experimental protocols outlined in this guide, researchers can make an informed decision on the most appropriate method for their specific analytical needs in the challenging field of SF₂ quantification.

References

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. mdpi.com [mdpi.com]
• 3. ujecology.com [ujecology.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of Sulfur Difluoride: A Comprehensive Guide for Laboratory Personnel

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Sulfur difluoride (SF₂), a colorless gas with a pungent odor, is a highly reactive and toxic inorganic compound.[1][2] Due to its inherent instability and hazardous nature, proper handling and disposal are critical to ensure laboratory safety and environmental protection. This document provides a detailed, step-by-step guide for the safe neutralization and disposal of sulfur difluoride, addressing immediate safety concerns and logistical planning for its management in a laboratory setting.

Immediate Safety and Handling Precautions

Sulfur difluoride is thermodynamically unstable and highly reactive.[2] It reacts violently with water, forming toxic and corrosive hydrofluoric acid (HF) and sulfur dioxide (SO₂).[1][2] Therefore, exposure to moisture must be strictly avoided during handling and storage.

Key Hazards:

• High Reactivity: Reacts aggressively with water and many organic compounds.[1]

• Toxicity: SF₂ and its hydrolysis products (HF and SO₂) are toxic and corrosive.

• Instability: Can disproportionate into other sulfur fluorides.[2]

Personal Protective Equipment (PPE):

Due to the hazardous nature of sulfur difluoride and its byproducts, appropriate PPE is mandatory. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., neoprene or nitrile)

• Safety goggles and a full-face shield

• A lab coat and chemical-resistant apron

• A properly functioning chemical fume hood is essential for all operations involving sulfur difluoride.

• For emergencies or situations with potential for high concentration exposure, a self-contained breathing apparatus (SCBA) should be available.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for sulfur difluoride and its relevant decomposition/neutralization products.

Chemical Compound	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Key Hazards
Sulfur Difluoride	SF₂	70.06	-100.4[2]	-120.5[2]	Highly reactive, toxic, corrosive
Hydrofluoric Acid	HF	20.01	19.5	-83.6	Highly corrosive, toxic, causes severe burns
Sulfur Dioxide	SO₂	64.07	-10	-72	Toxic, irritant, forms sulfurous acid in water
Calcium Hydroxide	Ca(OH)₂	74.09	Decomposes	580	Skin and eye irritant
Calcium Fluoride	CaF₂	78.07	2533	1418	Low solubility in water
Calcium Sulfite	CaSO₃	120.14	Decomposes	N/A	Low solubility in water

Experimental Protocol: Controlled Neutralization and Disposal of Sulfur Difluoride

The recommended procedure for the disposal of sulfur difluoride is through controlled hydrolysis and neutralization in a basic solution. This process converts the reactive gas into less hazardous, manageable inorganic salts.

Materials:

• Sulfur difluoride gas cylinder with a compatible regulator and flowmeter.

• Inert gas (e.g., nitrogen or argon) for purging.

• Gas washing bottles (scrubbers) made of borosilicate glass or other resistant material.

• A freshly prepared 10-20% (w/v) aqueous solution of calcium hydroxide (Ca(OH)₂).

• Tubing made of inert material (e.g., PTFE).

• A well-ventilated chemical fume hood.

• Appropriate PPE.

Procedure:

• Preparation of the Neutralizing Solution: Prepare a sufficient volume of a 10-20% calcium hydroxide slurry in water. Calcium hydroxide is chosen for its ability to form insoluble precipitates with both fluoride and sulfite ions, simplifying the subsequent disposal of the waste.

• Scrubber Setup: Assemble a train of at least two gas washing bottles, each filled with the calcium hydroxide slurry. The number of scrubbers may be increased depending on the quantity of sulfur difluoride to be disposed of. The setup should be placed in a chemical fume hood.

• System Purge: Before introducing sulfur difluoride, purge the entire system, including the tubing and scrubbers, with an inert gas like nitrogen for several minutes to remove any atmospheric moisture and oxygen.

• Controlled Gas Introduction:

  • Connect the sulfur difluoride gas cylinder to the scrubber train using inert tubing.

  • Slowly and carefully open the cylinder valve and regulator to introduce a gentle stream of sulfur difluoride gas into the first scrubber. The flow rate should be low enough to allow for efficient absorption and reaction in the scrubbing solution.

  • Observe the reaction in the scrubbers. The formation of a white precipitate (calcium fluoride and calcium sulfite) indicates that the neutralization is occurring.

• Monitoring the Reaction:

  • Monitor the pH of the final scrubber to ensure that the scrubbing solution remains basic. If the solution becomes acidic, it indicates that the neutralizing capacity is exhausted, and the scrubbers need to be recharged with fresh calcium hydroxide slurry.

  • Continue the flow of sulfur difluoride until the cylinder is empty.

• Final Purge: Once the sulfur difluoride flow has stopped, purge the system again with an inert gas for at least 30 minutes to ensure that all residual reactive gas has been flushed into the scrubbing solution.

• Waste Handling and Disposal:

  • The resulting slurry in the scrubbers will contain calcium fluoride and calcium sulfite precipitates in an aqueous solution.

  • Allow the precipitate to settle.

  • Carefully decant the supernatant liquid. Test the pH of the liquid to ensure it is neutral (pH 6-8). If necessary, adjust the pH with a small amount of acid or base.

  • The solid precipitate, primarily composed of calcium fluoride and calcium sulfite, should be collected.

  • Both the neutralized liquid and the solid precipitate should be disposed of as hazardous waste according to your institution's and local regulations. Package and label the waste containers clearly, indicating the contents.

Mandatory Visualizations

Logical Workflow for Sulfur Difluoride Disposal

Caption: Workflow for the safe disposal of sulfur difluoride.

Chemical Reaction Pathway

Caption: Neutralization pathway for sulfur difluoride.

References

• 1. afrimart.co.za [afrimart.co.za]
• 2. chemglass.com [chemglass.com]

Essential Safety and Handling Protocols for Sulfur Difluoride

Disclaimer: Direct and comprehensive safety data for Sulfur difluoride (SF2) is limited due to its high reactivity and instability.[1][2] The following guidelines are based on its known chemical properties and extrapolated from the safety protocols for analogous, highly hazardous sulfur fluoride compounds such as Sulfur tetrafluoride (SF4) and Disulfur decafluoride (S2F10).[3][4][5] These protocols should be treated as a minimum requirement and handled with extreme caution by trained personnel only.

Sulfur difluoride is a toxic and reactive gas with a pungent odor.[6] It is highly unstable, reacting violently with water to produce toxic and corrosive hydrofluoric acid and sulfur dioxide.[6][7] As a potent oxidizing agent, it can react aggressively with organic compounds.[6] Given its hazardous nature, stringent safety measures are imperative during its handling and storage.

Personal Protective Equipment (PPE)

Due to the severe hazards associated with Sulfur difluoride and its hydrolysis products, a comprehensive PPE strategy is critical. The following table summarizes the recommended PPE for handling Sulfur difluoride, based on the protocols for highly toxic sulfur fluorides.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Synthesis & Handling	Chemical splash goggles and a face shield.[4]	Heavy-duty nitrile or butyl rubber gloves.[4]	A chemically resistant apron over a flame-resistant lab coat. For larger quantities, a chemical-resistant suit.[8]	A NIOSH-approved Self-Contained Breathing Apparatus (SCBA) or a supplied-air respirator with a full facepiece operated in a pressure-demand or other positive-pressure mode is mandatory.[5][9]
Cleaning Spills	Chemical splash goggles and a face shield.[4]	Heavy-duty nitrile or butyl rubber gloves.[4]	A chemically resistant suit is required.	A NIOSH-approved Self-Contained Breathing Apparatus (SCBA) or a supplied-air respirator with a full facepiece operated in a pressure-demand or other positive-pressure mode is mandatory.[5][9]
Waste Disposal	Safety glasses with side shields.	Nitrile gloves.	A standard laboratory coat.	Not generally required if handling sealed waste containers in a well-ventilated area. If exposure is possible, use respiratory protection as specified for handling.

Operational Plan

A meticulous, step-by-step operational protocol is mandatory when working with Sulfur difluoride.

Pre-Handling Preparations

• Designated Area: All work with Sulfur difluoride must be conducted in a designated, well-ventilated area, preferably within a certified chemical fume hood or a glove box under an inert atmosphere.[8]

• Equipment Inspection: Ensure all glassware and equipment are thoroughly dried to prevent violent reactions with water.[10]

• PPE Assembly: Assemble and inspect all required personal protective equipment as detailed in the table above.

• Emergency Readiness: Confirm that an emergency shower, eyewash station, and appropriate first aid supplies are immediately accessible.[11] Ensure a spill kit with an inert absorbent material (e.g., sand, vermiculite) is readily available.[8]

Handling Protocol

• Inert Atmosphere: For compounds sensitive to moisture or air, handling under an inert atmosphere (e.g., nitrogen or argon) is strongly recommended.[8]

• Minimal Quantities: Whenever feasible, work with the smallest practical quantities of the material.[8]

• Controlled Environment: All manipulations should be performed in a fume hood or glovebox to contain the toxic gas.

• Secondary Containment: When transporting within the laboratory, use secondary containment to mitigate the risk of spills.[8]

Post-Handling Procedures

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with Sulfur difluoride.

• Waste Segregation: All contaminated materials, including disposable PPE and absorbent from spills, must be collected in a designated, sealed, and clearly labeled hazardous waste container.[8]

• Personal Hygiene: After removing PPE, thoroughly wash hands and any potentially exposed skin with soap and water.[11] Do not eat, drink, or smoke in the work area.[3]

Emergency Procedures

Spills and Leaks

• Evacuation: In the event of a significant spill or leak, immediately evacuate the area.[8]

• Ventilation: Ensure the area is well-ventilated to disperse any vapors.[8]

• Cleanup: For small spills, use a non-combustible, inert absorbent material like sand or vermiculite.[8] Place the contaminated material into a sealed container for disposal. Do not use combustible materials such as paper towels for cleanup.[8]

First Aid

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[12]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[12]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8]

Disposal Plan

All waste containing Sulfur difluoride or its byproducts must be treated as hazardous waste.

• Regulations: Dispose of all waste in strict accordance with local, state, and federal regulations.[3]

• Containers: Collect chemical waste in a designated, labeled, and sealed container.[8]

• Contaminated Materials: All PPE, absorbent materials, and any other items that have come into contact with Sulfur difluoride must be disposed of as hazardous waste.[8]

Experimental Workflow for Handling Sulfur Difluoride

Caption: Logical workflow for the safe handling of Sulfur Difluoride.

References

• 1. Sulfur difluoride - Wikipedia [en.wikipedia.org]
• 2. WebElements Periodic Table » Sulfur » sulphur difluoride [webelements.com]
• 3. airgas.com [airgas.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. Page loading... [guidechem.com]
• 6. lookchem.com [lookchem.com]
• 7. transformer-tester.com [transformer-tester.com]
• 8. lookchem.com [lookchem.com]
• 9. SULFUR TETRAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. nj.gov [nj.gov]
• 12. labelsds.com [labelsds.com]